5-(2-Thienyl)cyclohexane-1,3-dione

• CAS: 23994-65-2

Core Science & Biosynthesis

Introduction: The Significance of the Cyclohexane-1,3-dione Scaffold

An In-Depth Technical Guide to the Synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione

The cyclohexane-1,3-dione framework is a privileged scaffold in medicinal chemistry and materials science. Its unique structural and electronic properties make it a versatile building block for a wide array of biologically active molecules, including natural products, herbicides, and pharmaceuticals.[1][2] The incorporation of a thiophene moiety, a well-known bioisostere for the phenyl group, often enhances pharmacological activity, metabolic stability, and cell permeability. Consequently, 5-(2-Thienyl)cyclohexane-1,3-dione represents a molecule of significant interest for researchers in drug discovery and development, serving as a key intermediate for more complex molecular architectures.[3][4][5]

This guide provides a detailed examination of a robust and logical synthetic pathway to 5-(2-Thienyl)cyclohexane-1,3-dione, focusing on the underlying chemical principles, experimental considerations, and validation techniques.

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic analysis of the target molecule suggests a primary disconnection strategy centered on the formation of the cyclohexane ring. The most synthetically viable approach involves a Michael addition followed by an intramolecular cyclization, specifically a Dieckmann condensation.

Caption: Retrosynthetic analysis of the target molecule.

This strategy hinges on two powerful and well-established reactions in organic synthesis:

• The Michael Addition : This reaction creates a key carbon-carbon bond by the conjugate addition of a nucleophile (a malonate enolate) to an α,β-unsaturated carbonyl compound.[6][7][8]

• The Dieckmann Condensation : An intramolecular Claisen condensation of a diester to form a β-keto ester, which upon hydrolysis and decarboxylation yields the target cyclic dione.

This pathway is chosen for its high efficiency, use of readily available starting materials, and predictable regioselectivity.

Core Synthesis Pathway: A Two-Step Approach

The proposed synthesis proceeds in two main steps from commercially available 2-thiophenecarboxaldehyde and diethyl malonate.

Step 1: Knoevenagel Condensation to Synthesize the Michael Acceptor

The first step involves the synthesis of the α,β-unsaturated ester, ethyl (E)-3-(thiophen-2-yl)acrylate. This is achieved via a Knoevenagel condensation between 2-thiophenecarboxaldehyde and diethyl malonate, followed by saponification and decarboxylation, although a more direct Wittig or Horner-Wadsworth-Emmons reaction is often preferred for creating the acrylate directly. For the purpose of this guide, we will consider the synthesis of the requisite Michael acceptor as a preparatory step.

Step 2: Michael Addition and Subsequent Dieckmann Cyclization

This is the core of the synthesis, combining the Michael addition and Dieckmann condensation in a one-pot or sequential process. Diethyl malonate acts as the nucleophilic Michael donor, and ethyl (E)-3-(thiophen-2-yl)acrylate serves as the Michael acceptor.

Caption: Overall synthetic workflow diagram.

Mechanistic Insight: The reaction is initiated by a base, typically sodium ethoxide (NaOEt), which deprotonates diethyl malonate to form a stabilized enolate. This nucleophile then attacks the β-carbon of the acrylate acceptor in a 1,4-conjugate fashion. The resulting tri-ester intermediate, upon further treatment with a strong base, undergoes an intramolecular Dieckmann condensation. The base removes an acidic α-proton from one of the ester groups, which then attacks the carbonyl carbon of the other ester, forming a six-membered ring. The final step involves acidic hydrolysis of the resulting β-keto ester followed by thermal decarboxylation to yield the target 5-(2-Thienyl)cyclohexane-1,3-dione.

Detailed Experimental Protocol

Disclaimer: This protocol is a representative procedure based on established chemical principles. All laboratory work should be conducted with appropriate safety precautions, including the use of personal protective equipment and a fume hood.

Materials and Reagents:

• Diethyl malonate

• Ethyl (E)-3-(thiophen-2-yl)acrylate

• Sodium metal

• Anhydrous Ethanol

• Toluene

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Instrumentation:

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• Preparation of Sodium Ethoxide Solution: In a 500 mL three-necked round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 100 mL of anhydrous ethanol. Carefully add metallic sodium (2.53 g, 0.11 mol) in small portions to the ethanol at room temperature. The reaction is exothermic and produces hydrogen gas. Allow the mixture to stir until all the sodium has dissolved completely.

• Michael Addition: To the freshly prepared sodium ethoxide solution, add diethyl malonate (17.6 g, 0.11 mol) dropwise with stirring. Following this, add ethyl (E)-3-(thiophen-2-yl)acrylate (18.2 g, 0.10 mol).

• Reaction and Cyclization: Heat the resulting mixture to reflux for approximately 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). This step facilitates both the initial Michael addition and the subsequent Dieckmann cyclization. A similar methodology is employed in the synthesis of other 5-substituted cyclohexane-1,3-diones.[9]

• Saponification (Hydrolysis): After the cyclization is complete, cool the mixture and add an aqueous solution of sodium hydroxide (9.5 g in 75 mL of water). Reheat the mixture to reflux for an additional 2-3 hours to ensure complete saponification of the ester groups.

• Acidification and Decarboxylation: Cool the reaction mixture to approximately 50°C. Carefully acidify the mixture by the dropwise addition of concentrated hydrochloric acid until the pH is ~1-2. Gently heat the acidified mixture until the evolution of CO₂ gas (decarboxylation) ceases.

• Work-up and Isolation: Cool the mixture to room temperature and transfer it to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 100 mL). Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator. The resulting crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford pure 5-(2-Thienyl)cyclohexane-1,3-dione.

Data Summary and Characterization

The final product should be characterized using standard analytical techniques to confirm its identity and purity.

Parameter	Expected Outcome
Appearance	Off-white to pale yellow solid
Molecular Formula	C₁₀H₁₀O₂S
Molecular Weight	194.25 g/mol
¹H NMR	Peaks corresponding to thienyl, methine, and methylene protons
¹³C NMR	Peaks for carbonyl carbons, thiophene carbons, and aliphatic carbons
Mass Spectrometry	[M+H]⁺ at m/z 195.04
FT-IR (KBr, cm⁻¹)	Strong C=O stretching (~1700-1730), C-S stretching

Alternative Synthetic Strategies

While the Michael/Dieckmann approach is robust, other pathways could be envisioned.

• Robinson Annulation: A variation of the Robinson annulation could potentially be employed.[6][10][11][12] This would involve the reaction of a thienyl-containing ketone with an α,β-unsaturated ketone like methyl vinyl ketone, followed by an intramolecular aldol condensation. However, controlling the regioselectivity to obtain the desired 1,3-dione instead of a cyclohexenone could be challenging.[13]

• Friedel-Crafts Acylation: Another approach could involve the Friedel-Crafts acylation of thiophene with a suitable diacid chloride or anhydride, followed by intramolecular cyclization.[14] This method might suffer from issues with regioselectivity on the thiophene ring and potential polymerization.

Conclusion

The synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione is most effectively achieved through a well-orchestrated sequence of a Michael addition followed by a Dieckmann condensation. This pathway offers high yields, utilizes readily accessible starting materials, and provides excellent control over the final molecular architecture. The resulting compound is a valuable intermediate for the development of novel therapeutics and functional materials, underscoring the importance of reliable and efficient synthetic methodologies in modern chemical research.

References

• Calculated results of the thia‐Michael addition of thiophenol to... - ResearchGate. (n.d.).
• Robinson annulation - Wikipedia. (n.d.).
• Intramolecular Thia-anti-Michael Addition of a Sulfur Anion to Enones: A Regiospecific Approach to Multisubstituted Thiophene Derivatives. (n.d.).
• SELECTED MICHAEL ADDITIONS TO THIOPHENE-CONTAINING ANALOGUES OF CHALCONE - Revue Roumaine de Chimie. (n.d.).
• Robinson Annulation - ChemTalk. (n.d.).
• The Robinson Annulation Reaction | Organic Chemistry Class Notes - Fiveable. (n.d.).
• Thia-Michael Addition in Diverse Organic Synthesis. (2023).
• The suggested mechanism for the Robinson annulation reaction. - ResearchGate. (n.d.).
• The Robinson Annulation - Master Organic Chemistry. (2018).
• US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents. (n.d.).
• Synthesis and reactions of di(thiophen-2-yl)alkane diones: Cyclocondensation - PMC - NIH. (n.d.).
• (PDF) SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES AND THEIR IN SILICO AND IN VITRO STUDIES ON ANTIMICROBIAL AND BREAST CANCER ACTIVITY - ResearchGate. (2025).
• 239132-57-1 | 5-(Thiophen-3-yl)cyclohexane-1,3-dione | ChemScene. (n.d.).
• Synthesis and Cytotoxicity of Heterocyclic Compounds Derived from Cyclohexane-1,3-Dione - Scirp.org. (n.d.).
• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks - MDPI. (2022).
• WO2011117881A2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents. (n.d.).
• Buy 5-(Thiophen-3-yl)cyclohexane-1,3-dione (EVT-3041636) | 239132-57-1 - EvitaChem. (n.d.).
• US3932511A - Preparation of cyclohexane-1,3-dione and of alkyl-substituted derivatives thereof - Google Patents. (n.d.).
• Synthesis and Cytotoxicity of Heterocyclic Compounds Derived from Cyclohexane-1,3-Dione | Request PDF - ResearchGate. (2025).
• Synthesis of 5-[2-(ethylthio)propyl]-1,3-cyclohexanedione - ResearchGate. (n.d.).
• Synthesis of 5-(2-ethylthiopropyl) cyclohexane-1,3-dione - PrepChem.com. (n.d.).

Sources

• 1. US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents [patents.google.com]
• 2. WO2011117881A2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. scirp.org [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. Robinson Annulation | ChemTalk [chemistrytalk.org]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. mdpi.com [mdpi.com]
• 9. prepchem.com [prepchem.com]
• 10. Robinson annulation - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. fiveable.me [fiveable.me]
• 14. Synthesis and reactions of di(thiophen-2-yl)alkane diones: Cyclocondensation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of 5-(2-Thienyl)cyclohexane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of the synthetic organic compound 5-(2-Thienyl)cyclohexane-1,3-dione. This document is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and related fields who are interested in the synthesis, characterization, and potential applications of this molecule. The information is presented in a structured format, including tabulated data for key properties, detailed experimental protocols for their determination, and a visualization of its potential biological mechanism of action.

Core Physicochemical Properties

5-(2-Thienyl)cyclohexane-1,3-dione is a derivative of cyclohexane-1,3-dione, featuring a thiophene ring at the 5-position. Its chemical structure imparts a unique combination of properties that are of interest in medicinal chemistry and materials science.

Table 1: Physicochemical Data for 5-(2-Thienyl)cyclohexane-1,3-dione

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₂S	[1]
Molecular Weight	194.25 g/mol	[1][2]
Calculated logP	2.1538	[2]
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Data not available
pKa	Data not available

Experimental Protocols

This section provides detailed methodologies for the synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione and the experimental determination of its core physicochemical properties.

Synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione

A plausible synthetic route for 5-(2-Thienyl)cyclohexane-1,3-dione involves a Michael addition reaction. While a specific protocol for this exact compound is not detailed in the available literature, a general procedure adapted from the synthesis of similar cyclohexane-1,3-dione derivatives is presented below.[3]

Materials:

• Cyclohexane-1,3-dione

• 2-Vinylthiophene

• A basic catalyst (e.g., sodium ethoxide in ethanol)

• Ethanol (solvent)

• Hydrochloric acid (for neutralization)

• Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (for drying)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve cyclohexane-1,3-dione in ethanol in a round-bottom flask.

• Add a catalytic amount of sodium ethoxide to the solution and stir.

• Slowly add 2-vinylthiophene to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature for several hours or until the reaction is complete (monitored by Thin Layer Chromatography).

• Neutralize the reaction mixture with dilute hydrochloric acid.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by column chromatography on silica gel.

• Characterize the purified 5-(2-Thienyl)cyclohexane-1,3-dione using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Determination of Physicochemical Properties

The following are generalized experimental protocols for determining the key physicochemical properties of a solid organic compound like 5-(2-Thienyl)cyclohexane-1,3-dione.

Melting Point Determination (Capillary Method):

• Ensure the synthesized compound is a fine, dry powder.

• Pack a small amount of the powder into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Place the capillary tube in a melting point apparatus.

• Heat the sample rapidly to a temperature approximately 15-20°C below the expected melting point.

• Then, decrease the heating rate to 1-2°C per minute.

• Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point of the compound.

Boiling Point Determination (Not applicable for a solid at standard pressure):

As 5-(2-Thienyl)cyclohexane-1,3-dione is expected to be a solid at room temperature, its boiling point would be determined under vacuum to prevent decomposition at high temperatures. A standard method involves distillation under reduced pressure.

Solubility Determination:

• To a series of test tubes, add a small, accurately weighed amount of 5-(2-Thienyl)cyclohexane-1,3-dione (e.g., 10 mg).

• To each test tube, add a measured volume (e.g., 1 mL) of a different solvent (e.g., water, ethanol, methanol, acetone, ethyl acetate, dichloromethane, hexane).

• Vigorously shake each tube for a set period (e.g., 1 minute).

• Visually observe whether the solid has completely dissolved.

• If the compound dissolves, it is classified as soluble in that solvent at that concentration. If it does not dissolve, it is classified as insoluble. For quantitative solubility, a saturated solution can be prepared, and the concentration of the dissolved solute can be determined analytically (e.g., by UV-Vis spectroscopy or HPLC).

pKa Determination (Potentiometric Titration):

• Dissolve an accurately weighed amount of 5-(2-Thienyl)cyclohexane-1,3-dione in a suitable solvent mixture (e.g., water-methanol) to create a solution of known concentration.

• Calibrate a pH meter using standard buffer solutions.

• Titrate the sample solution with a standardized solution of a strong base (e.g., NaOH) of known concentration.

• Record the pH of the solution after each addition of the titrant.

• Plot a titration curve of pH versus the volume of titrant added.

• The pKa can be determined from the pH at the half-equivalence point of the titration curve.

logP Determination (Shake-Flask Method):

• Prepare a solution of 5-(2-Thienyl)cyclohexane-1,3-dione in a biphasic system of n-octanol and water.

• Shake the mixture vigorously for a prolonged period to ensure equilibrium is reached.

• Allow the two phases to separate completely.

• Carefully sample both the n-octanol and the aqueous layers.

• Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

• The partition coefficient (P) is the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

• The logP is the base-10 logarithm of the partition coefficient.

Biological Activity and Signaling Pathway

Cyclohexane-1,3-dione derivatives are known to exhibit a range of biological activities. A notable mechanism of action for some of these compounds is the inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD). HPPD is a key enzyme in the catabolism of tyrosine in plants and mammals. Inhibition of this enzyme can lead to herbicidal effects in plants and has therapeutic applications in certain metabolic disorders in humans.[4]

HPPD Inhibition Signaling Pathway

The following diagram illustrates the general mechanism of HPPD inhibition by a triketone-type inhibitor, which is a class of compounds that includes 5-(2-Thienyl)cyclohexane-1,3-dione.

Caption: General mechanism of HPPD inhibition.

The 1,3-dione moiety of compounds like 5-(2-Thienyl)cyclohexane-1,3-dione is crucial for their inhibitory activity, as it can chelate the ferrous ion (Fe²⁺) in the active site of the HPPD enzyme. This binding prevents the natural substrate, 4-hydroxyphenylpyruvate (HPPA), from accessing the active site, thereby blocking its conversion to homogentisate (HGA). This disruption of the metabolic pathway leads to the observed biological effects.

Experimental Workflow for Assessing HPPD Inhibition

The following diagram outlines a typical workflow for evaluating the inhibitory activity of a compound against the HPPD enzyme.

Caption: Experimental workflow for HPPD inhibition assay.

This in vitro assay allows for the quantitative determination of the inhibitory potency of compounds like 5-(2-Thienyl)cyclohexane-1,3-dione, typically expressed as the half-maximal inhibitory concentration (IC₅₀).

Conclusion

This technical guide has summarized the available physicochemical properties of 5-(2-Thienyl)cyclohexane-1,3-dione and provided detailed, generalized protocols for their experimental determination. While specific experimental data for some properties are currently lacking in the public domain, the provided methodologies offer a clear path for researchers to obtain this information. The likely biological mechanism of action through HPPD inhibition has been described, along with a typical workflow for its investigation. This compilation of information aims to facilitate further research and development involving this promising chemical entity.

References

• 1. 5-(2-Thienyl)cyclohexane-1,3-dione | 23994-65-2 | Benchchem [benchchem.com]
• 2. chemscene.com [chemscene.com]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of 4-hydroxyphenylpyruvate dioxygenase by 2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione and 2-(2-chloro-4-methanesulfonylbenzoyl)-cyclohexane-1,3-dione - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Characterization of 5-(2-Thienyl)cyclohexane-1,3-dione: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural characterization of 5-(2-Thienyl)cyclohexane-1,3-dione, a heterocyclic compound of interest in medicinal chemistry. This document outlines the key physicochemical properties and presents a summary of available spectroscopic data, including Fourier-Transform Infrared (FTIR) spectroscopy and Mass Spectrometry (MS). Detailed, adaptable experimental protocols for the principal analytical techniques used in the structural elucidation of this and similar organic molecules are provided. While specific Nuclear Magnetic Resonance (NMR) and X-ray crystallographic data for 5-(2-Thienyl)cyclohexane-1,3-dione are not publicly available, representative data and protocols for analogous compounds are included to guide researchers in their analytical endeavors. Additionally, this guide briefly touches upon the potential biological significance of this class of compounds and includes workflow diagrams to illustrate the analytical processes.

Introduction

5-(2-Thienyl)cyclohexane-1,3-dione belongs to a class of compounds that merge the structural features of a cyclohexane-1,3-dione moiety with a thiophene ring. This combination is of significant interest to the fields of medicinal chemistry and drug development due to the diverse biological activities associated with both fragments. Cyclohexane-1,3-dione derivatives are known to exhibit a range of pharmacological properties, while the thiophene ring is a common scaffold in many pharmaceutical agents. Accurate structural characterization is the foundational step in understanding the structure-activity relationships (SAR) and the therapeutic potential of this molecule. This guide aims to consolidate the available structural data and provide detailed methodologies for its comprehensive analysis.

Physicochemical and Spectroscopic Data

The structural integrity and identity of 5-(2-Thienyl)cyclohexane-1,3-dione are established through a combination of physicochemical measurements and spectroscopic analysis.

General Properties

A summary of the key physicochemical properties of 5-(2-Thienyl)cyclohexane-1,3-dione is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₁₀H₁₀O₂S	[1]
Molecular Weight	194.25 g/mol	[1]
Monoisotopic Mass	194.040151 amu	[1]
InChI	InChI=1S/C10H10O2S/c11-8-4-7(5-9(12)6-8)10-2-1-3-13-10/h1-3,7H,4-6H2	[2]
InChIKey	GABNRVGIJFLKAW-UHFFFAOYSA-N	[2]
SMILES	O=C1CC(C2=CC=CS2)CC(=O)C1

Spectroscopic Data

The following sections detail the available spectroscopic data for the structural elucidation of 5-(2-Thienyl)cyclohexane-1,3-dione.

FTIR spectroscopy provides information about the functional groups present in a molecule. The FTIR spectrum of 5-(2-Thienyl)cyclohexane-1,3-dione has been reported and is available in the SpectraBase database.[2] The characteristic absorption bands are expected to correspond to the C=O stretching of the ketone groups, C-H stretching and bending of the cyclohexane and thiophene rings, and C-S stretching of the thiophene ring.

Mass spectrometry is a powerful technique for determining the molecular weight and fragmentation pattern of a compound. A Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 5-(2-Thienyl)cyclohexane-1,3-dione is available in the SpectraBase database.[2] The mass spectrum would be expected to show a molecular ion peak corresponding to the molecular weight of the compound (194.25 g/mol ) and various fragment ions resulting from the cleavage of the molecule.

As of the compilation of this guide, specific ¹H and ¹³C NMR data for 5-(2-Thienyl)cyclohexane-1,3-dione are not publicly available. However, the analysis of related compounds, such as 2-(1,3-dithietan-2-ylidene)cyclohexane-1,3-dione, provides insight into the expected spectral features. For this related compound, the following NMR data in CDCl₃ has been reported[3]:

• ¹H NMR (CDCl₃) δ (ppm): 4.35 (s, 2H, CH₂—S), 2.52 (t, J = 6.5 Hz, 4H, CH₂—CH₂—CH₂), 1.97 (q, J = 6.5 Hz, 2H, CH₂—CH₂—CH₂)

• ¹³C NMR (CDCl₃) δ (ppm): 197.28 (CO), 189.73 (C=C—S), 119.93 (C=C—S), 37.31 (CH₂—CH₂—CH₂), 33.39 (CH₂—S), 18.62 (CH₂—CH₂—CH₂)

For 5-(2-Thienyl)cyclohexane-1,3-dione, one would expect to see signals corresponding to the protons and carbons of both the cyclohexane-1,3-dione and the 2-thienyl moieties.

Experimental Protocols

This section provides detailed, adaptable protocols for the key analytical techniques required for the structural characterization of 5-(2-Thienyl)cyclohexane-1,3-dione.

Synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione (Proposed)

Caption: Proposed synthetic workflow for 5-(2-Thienyl)cyclohexane-1,3-dione.

Protocol:

• Preparation of Lithium Thienylcuprate: Dissolve thiophene in anhydrous tetrahydrofuran (THF) and cool to -78 °C. Add n-butyllithium dropwise and stir for 1 hour. In a separate flask, suspend copper(I) iodide in anhydrous THF at -78 °C and add the freshly prepared thienyllithium solution.

• Michael Addition: To the resulting lithium thienylcuprate solution, add a solution of 2-cyclohexen-1-one in anhydrous THF dropwise at -78 °C. Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Oxidation: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 5-(2-thienyl)cyclohexan-1-one can then be oxidized to the desired dione using a suitable oxidizing agent such as chromium trioxide in acetic acid.

• Purification: The final product can be purified by column chromatography on silica gel.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A standard FTIR spectrometer.

Sample Preparation (KBr Pellet Method):

• Thoroughly grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Transfer the mixture to a pellet-forming die.

• Apply pressure using a hydraulic press to form a transparent or translucent pellet.

• Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

Data Acquisition:

• Record a background spectrum of the empty sample compartment.

• Place the sample holder with the KBr pellet into the spectrometer.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Process the spectrum to obtain a transmittance or absorbance plot.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Sample Preparation:

• Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Ensure the solution is free of any particulate matter by filtration if necessary.

• Transfer the solution to a GC vial.

Data Acquisition:

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

• Acquire and process the data to obtain a total ion chromatogram (TIC) and mass spectra of the eluted peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the detailed molecular structure, including the connectivity and chemical environment of all atoms.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolve approximately 5-10 mg of the sample in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a clean, dry NMR tube.

Data Acquisition:

• ¹H NMR:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Typical parameters include a 90° pulse, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • Acquire a proton-decoupled carbon-13 NMR spectrum.

  • Typical parameters include a wider spectral width (e.g., 0-220 ppm) and a longer acquisition time or a higher number of scans due to the lower natural abundance of ¹³C.

• 2D NMR (optional but recommended for full characterization):

  • Perform experiments such as COSY (Correlation Spectroscopy) to establish ¹H-¹H correlations, HSQC (Heteronuclear Single Quantum Coherence) for ¹H-¹³C one-bond correlations, and HMBC (Heteronuclear Multiple Bond Correlation) for ¹H-¹³C long-range correlations.

Caption: General workflow for NMR-based structural elucidation.

Potential Signaling Pathways and Biological Relevance

Derivatives of cyclohexane-1,3-dione and thiophene are known to interact with various biological targets. While the specific biological activity of 5-(2-Thienyl)cyclohexane-1,3-dione has not been extensively reported, related compounds have shown potential as anticancer and antimicrobial agents. The mechanism of action for some thienyl-substituted compounds involves the induction of apoptosis in cancer cells.[4] Furthermore, the cyclohexane-1,3-dione scaffold is a known inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[4]

Caption: Potential biological targets and activities of related compounds.

Conclusion

The structural characterization of 5-(2-Thienyl)cyclohexane-1,3-dione relies on a suite of standard analytical techniques. This guide has compiled the available physicochemical and spectroscopic data, notably from FTIR and MS analyses. While specific NMR data remains to be reported, the provided protocols for synthesis and analysis offer a robust framework for researchers to fully elucidate the structure of this and similar compounds. The potential biological activities of this class of molecules underscore the importance of thorough structural characterization as a prerequisite for further investigation in drug discovery and development. Future work should focus on obtaining high-resolution NMR and single-crystal X-ray diffraction data to provide a definitive and complete structural assignment.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. eng.uc.edu [eng.uc.edu]
• 3. youtube.com [youtube.com]
• 4. drawellanalytical.com [drawellanalytical.com]

Spectroscopic Profile of 5-(2-Thienyl)cyclohexane-1,3-dione: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the compound 5-(2-Thienyl)cyclohexane-1,3-dione. The information is tailored for researchers, scientists, and professionals in the field of drug development, offering a detailed analysis of its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics. This document aims to serve as a core reference for the identification, characterization, and quality control of this compound in a laboratory setting.

Molecular Structure and Properties

5-(2-Thienyl)cyclohexane-1,3-dione possesses a molecular formula of C₁₀H₁₀O₂S and a molecular weight of approximately 194.25 g/mol .[1] Its structure features a cyclohexane-1,3-dione ring substituted at the 5-position with a thiophene-2-yl group. This combination of a diketone and a heterocyclic aromatic ring suggests a range of potential chemical and biological activities.

Spectroscopic Data

The following sections present the available and predicted spectroscopic data for 5-(2-Thienyl)cyclohexane-1,3-dione. Due to the limited availability of directly published spectra for this specific molecule, data from closely related analogs and general spectroscopic principles are used to supplement the analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data for 5-(2-Thienyl)cyclohexane-1,3-dione

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.20	dd	1H	Thiophene H-5
~ 6.95	dd	1H	Thiophene H-4
~ 6.90	dd	1H	Thiophene H-3
~ 3.50	m	1H	Cyclohexane H-5
~ 2.80	m	2H	Cyclohexane H-4ax, H-6ax
~ 2.50	m	2H	Cyclohexane H-4eq, H-6eq
~ 2.30	s	2H	Cyclohexane H-2

Note: Predicted values are based on additive models and data from analogous compounds. Actual experimental values may vary.

Table 2: Predicted ¹³C NMR Spectral Data for 5-(2-Thienyl)cyclohexane-1,3-dione

Chemical Shift (δ, ppm)	Assignment
~ 205	C=O (C-1, C-3)
~ 145	Thiophene C-2
~ 128	Thiophene C-5
~ 125	Thiophene C-4
~ 124	Thiophene C-3
~ 50	Cyclohexane C-2
~ 45	Cyclohexane C-4, C-6
~ 40	Cyclohexane C-5

Note: Predicted values are based on additive models and data from analogous compounds. Actual experimental values may vary.

Infrared (IR) Spectroscopy

The presence of a transmission IR spectrum for 5-(2-Thienyl)cyclohexane-1,3-dione is confirmed in spectral databases.[1] The key absorption bands are expected to correspond to the carbonyl groups and the thiophene ring.

Table 3: Characteristic IR Absorption Bands for 5-(2-Thienyl)cyclohexane-1,3-dione

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3100	Medium	C-H stretch (Thiophene)
2950 - 2850	Medium	C-H stretch (Cyclohexane)
1715 - 1680	Strong	C=O stretch (β-diketone)
~ 1520	Medium	C=C stretch (Thiophene ring)
~ 1415	Medium	C-H bend (Cyclohexane CH₂)
~ 850	Strong	C-H out-of-plane bend (Thiophene)

Mass Spectrometry (MS)

A mass spectrum obtained via gas chromatography-mass spectrometry (GC-MS) for this compound is available.[1] The fragmentation pattern would be key to confirming the molecular structure.

Table 4: Mass Spectrometry Data for 5-(2-Thienyl)cyclohexane-1,3-dione

m/z	Interpretation
194	Molecular ion [M]⁺
111	[M - C₄H₃S]⁺ (Loss of thienyl group)
83	[C₄H₃S]⁺ (Thienyl cation)

Experimental Protocols

Detailed experimental protocols for the synthesis and spectroscopic analysis of 5-(2-Thienyl)cyclohexane-1,3-dione are not explicitly available. However, a general methodology based on standard laboratory practices is provided.

Synthesis

A plausible synthetic route would involve the Michael addition of thiophene to cyclohex-2-en-1-one, followed by oxidation. A more common approach for similar structures involves the condensation of a thiophene-containing precursor with a derivative of a dicarboxylic acid.

General Synthesis Protocol (Illustrative):

• Reaction Setup: A solution of an appropriate thiophene derivative and a cyclohexane-1,3-dione precursor is prepared in a suitable solvent (e.g., ethanol, DMF) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Catalyst Addition: A catalytic amount of a base (e.g., sodium ethoxide, piperidine) is added to the reaction mixture.

• Reaction: The mixture is heated to reflux for a specified period (typically several hours) and the reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure. The residue is then dissolved in an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• Purification: The crude product is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated. The final product is purified by column chromatography on silica gel or by recrystallization.

Spectroscopic Analysis

NMR Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer. Standard pulse programs are used for both one-dimensional and two-dimensional (e.g., COSY, HSQC) experiments.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

IR Spectroscopy:

• Sample Preparation: Prepare the sample as a KBr pellet or as a thin film on a salt plate (NaCl or KBr). For a KBr pellet, mix a small amount of the sample with dry KBr powder and press it into a transparent disk.

• Data Acquisition: Record the IR spectrum using an FTIR spectrometer, typically in the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder is recorded first.

• Data Analysis: Identify the characteristic absorption peaks and assign them to the corresponding functional groups.

Mass Spectrometry:

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS) for volatile compounds.

• Ionization: Use electron ionization (EI) or a soft ionization technique like electrospray ionization (ESI).

• Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Interpretation: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the typical workflow for the spectroscopic characterization of a synthesized organic compound like 5-(2-Thienyl)cyclohexane-1,3-dione.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]

Biological Activity Screening of the 5-(2-Thienyl)cyclohexane-1,3-dione Scaffold: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 5-(2-Thienyl)cyclohexane-1,3-dione core structure represents a versatile scaffold with significant potential in medicinal chemistry. While direct biological activity screening data for the parent compound is limited in publicly accessible literature, numerous derivatives incorporating this key structural motif have demonstrated a range of promising biological activities. This technical guide provides a comprehensive overview of the biological screening of these derivatives, with a focus on their antimicrobial and anticancer properties. The information presented herein is intended to serve as a foundational resource for researchers engaged in the discovery and development of novel therapeutic agents based on this scaffold.

Data Presentation: Biological Activities of 5-(2-Thienyl)cyclohexane-1,3-dione Derivatives

The biological activities of various derivatives of the 5-(2-Thienyl)cyclohexane-1,3-dione scaffold have been investigated, revealing potential applications in antimicrobial and anticancer therapies. The following tables summarize the key quantitative data from these studies.

Antimicrobial Activity

Derivatives of 5-(2-thienyl) have been synthesized and evaluated for their in vitro activity against a panel of Gram-positive and Gram-negative bacteria, as well as the pathogenic fungus Candida albicans.[1][2]

Table 1: Antibacterial Activity of 5-(2-Thienyl) Substituted Heterocycles [1]

Compound ID	Gram-positive Bacteria (Inhibition Zone in mm)	Gram-negative Bacteria (Inhibition Zone in mm)
4d	>15	Not specified
5e	>15	Not specified
7b	>15	Not specified
7c	>15	Not specified
7d	>15	Not specified
9a	>15	>15
9b	>15	Not specified
9c	>15	Not specified
9d	>15	Not specified

Note: The specific bacterial strains tested were not detailed in the abstract. Inhibition zone >15 mm is considered highly active.

Another study focused on cyclohexane-1,3-dione derivatives and their metal complexes, which were screened for antibacterial activity against several bacterial strains.[3][4]

Table 2: Antibacterial Activity of Cyclohexane-1,3-dione Ligands and their Metal Complexes [3]

Compound	Escherichia coli (Inhibition Zone in mm)	Enterococcus faecalis (Inhibition Zone in mm)	Staphylococcus aureus (Inhibition Zone in mm)	Salmonella typhimurium (Inhibition Zone in mm)
[Zn(L¹)(OAc)₂(H₂O)₂]∙3H₂O	More active	More active	More active	More active
[Cu(L²)₂]∙2NO₃∙1.5DMF∙H₂O	More active	More active	More active	More active
[Zn₂(L²)(OAc)₄(H₂O)₄]∙5H₂O	More active	More active	More active	More active

Note: "More active" indicates a greater inhibition zone compared to other tested compounds in the series, with ampicillin used as a standard. Specific inhibition zone measurements were not provided in the abstract.

Anticancer Activity

The anticancer potential of cyclohexane-1,3-dione derivatives has been explored through their cytotoxic effects on various cancer cell lines and their ability to inhibit key enzymes involved in cancer progression, such as tyrosine kinases.[5][6]

Table 3: c-Met Kinase Inhibitory Activity of 1,2,4-Triazine Derivatives of Cyclohexane-1,3-dione [5][7]

Compound ID	c-Met IC₅₀ (nM)
5	< 1.00
7a	< 1.00
7b	< 1.00
10c	< 1.00
10e	< 1.00
10f	< 1.00
11b	< 1.00
11c	< 1.00
11d	< 1.00
11f	< 1.00
Foretinib (Reference)	1.16

Note: These compounds also demonstrated moderate to strong cytotoxicity against a panel of six cancer cell lines in the single-digit µM range.

Furthermore, a study on 5-(thiophen-2-yl)-1,3,4-thiadiazole derivatives revealed their cytotoxic potential against human hepatocellular carcinoma (HepG-2) and human lung cancer (A-549) cell lines.

Table 4: In Vitro Cytotoxicity of 5-(Thiophen-2-yl)-1,3,4-thiadiazole Derivatives [8]

Compound ID	HepG-2 IC₅₀ (µM)	A-549 IC₅₀ (µM)
20b	4.37 ± 0.7	8.03 ± 0.5
Cisplatin (Reference)	Not specified	Not specified

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections outline the typical experimental protocols used for the biological screening of 5-(2-Thienyl)cyclohexane-1,3-dione derivatives.

Antimicrobial Activity Assays

a) Disc Diffusion Method

The antibacterial potential of synthesized compounds is often initially assessed using the disc diffusion method.[9]

• Preparation of Inoculum: A suspension of the test microorganism is prepared in a sterile saline solution, and its turbidity is adjusted to match a 0.5 McFarland standard.

• Inoculation of Agar Plates: Sterile Mueller-Hinton agar plates are uniformly swabbed with the prepared inoculum.

• Application of Test Compounds: Sterile filter paper discs (typically 6 mm in diameter) are impregnated with a known concentration of the test compound dissolved in a suitable solvent (e.g., DMSO).

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Measurement of Inhibition Zone: The diameter of the zone of complete inhibition around each disc is measured in millimeters. The solvent used to dissolve the compounds serves as a negative control.

b) Minimum Inhibitory Concentration (MIC) Determination

The MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, is a quantitative measure of antimicrobial activity.

• Preparation of Compound Dilutions: A series of twofold dilutions of the test compound is prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism.

• Incubation: The microtiter plates are incubated under appropriate conditions for the specific microorganism.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Anticancer Activity Assays

a) MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds on cultured cells.[10]

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution, and the plate is incubated for a few hours.

• Formazan Solubilization: The resulting formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC₅₀ Calculation: The half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

b) Kinase Inhibition Assay

The inhibitory activity of compounds against specific kinases, such as c-Met, is determined using in vitro kinase assays.

• Assay Components: The assay typically includes the recombinant kinase enzyme, a specific substrate (e.g., a peptide or protein), and ATP.

• Compound Incubation: The kinase is pre-incubated with various concentrations of the test compound.

• Initiation of Reaction: The kinase reaction is initiated by the addition of the substrate and ATP.

• Detection of Kinase Activity: The extent of substrate phosphorylation is measured. This can be done using various methods, such as radiometric assays (measuring the incorporation of ³²P from [γ-³²P]ATP) or non-radiometric methods like fluorescence-based assays or ELISA.

• IC₅₀ Determination: The IC₅₀ value, representing the concentration of the inhibitor required to reduce the kinase activity by 50%, is determined from the dose-response curve.

Visualizations: Workflows and Pathways

Visual representations of experimental workflows and signaling pathways can aid in understanding the complex processes involved in biological activity screening.

General workflow for antimicrobial screening.

General workflow for anticancer screening.

Simplified c-Met signaling pathway and point of inhibition.

References

• 1. Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and antimicrobial activity of new 5-(2-thienyl)-1,2,4-triazoles and 5-(2-thienyl)-1,3,4-oxadiazoles and related derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Mechanism of Action of 5-(2-Thienyl)cyclohexane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(2-Thienyl)cyclohexane-1,3-dione is a multifaceted molecule belonging to the cyclohexane-1,3-dione class of compounds. While its primary and most well-documented mechanism of action is the inhibition of the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD), leading to potent herbicidal effects, emerging research has unveiled its potential as an anticancer and antimicrobial agent. This technical guide provides a comprehensive overview of the known and putative mechanisms of action of 5-(2-Thienyl)cyclohexane-1,3-dione and its derivatives, supported by quantitative data, detailed experimental protocols, and visual representations of the involved signaling pathways and experimental workflows.

Core Mechanism of Action: Inhibition of p-Hydroxyphenylpyruvate Dioxygenase (HPPD)

The principal mechanism of action of 5-(2-Thienyl)cyclohexane-1,3-dione, particularly in the context of its herbicidal properties, is the inhibition of p-hydroxyphenylpyruvate dioxygenase (HPPD)[1]. HPPD is a key enzyme in the tyrosine catabolism pathway, responsible for the conversion of p-hydroxyphenylpyruvate (HPPA) to homogentisate. In plants, homogentisate is a crucial precursor for the biosynthesis of plastoquinone and tocopherols (Vitamin E), which are essential for photosynthesis and antioxidant protection.

By inhibiting HPPD, 5-(2-Thienyl)cyclohexane-1,3-dione and its analogs disrupt this vital pathway, leading to a depletion of plastoquinone. This, in turn, indirectly inhibits the phytoene desaturase enzyme, a critical step in carotenoid biosynthesis. The lack of carotenoids results in the characteristic bleaching of plant tissues, as chlorophyll is left unprotected from photo-oxidation, ultimately leading to plant death.

Quantitative Data for HPPD Inhibition

Compound/Derivative	Target Enzyme	IC50 Value	Reference Compound	IC50 Value (Reference)
2-Acyl-cyclohexane-1,3-dione (C11 alkyl side chain)	Plant HPPD	0.18 ± 0.02 µM[2]	Sulcotrione	0.25 ± 0.02 µM[2]
2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione (NTBC)	Rat Liver HPPD	~40 nM[3]	-	-

Signaling Pathway for HPPD Inhibition

The following diagram illustrates the signaling pathway affected by the inhibition of HPPD.

HPPD Inhibition Pathway by 5-(2-Thienyl)cyclohexane-1,3-dione.

Anticancer Activity: A Secondary Mechanism of Action

Recent studies have indicated that derivatives of 5-(2-Thienyl)cyclohexane-1,3-dione possess notable anticancer properties. The proposed mechanism for this activity involves the induction of apoptosis (programmed cell death) and cell cycle arrest in cancer cells.

Quantitative Data for Anticancer Activity

Compound/Derivative	Cell Line	Activity Metric	Value
Derivative of 5-(2-Thienyl)cyclohexane-1,3-dione	MDA-MB-231 (Breast Cancer)	LC50	10.31 µg/ml[4]

Putative Anticancer Signaling Pathway

The following diagram outlines a potential signaling pathway for the anticancer activity of 5-(2-Thienyl)cyclohexane-1,3-dione derivatives, leading to apoptosis.

Putative Anticancer Mechanism via Apoptosis Induction.

Antimicrobial Activity: An Emerging Area of Investigation

Derivatives of 5-(2-Thienyl)cyclohexane-1,3-dione have also demonstrated promising antimicrobial activity against both Gram-positive and Gram-negative bacteria. The exact mechanism is still under investigation, but it is hypothesized to involve the inhibition of essential bacterial enzymes. The presence of the sulfur atom in the thienyl group may play a role in enhancing the binding affinity to these bacterial targets.

Quantitative Data for Antimicrobial Activity

Compound/Derivative	Bacterial Strain	Activity Metric	Value
Derivatives of 5-(2-Thienyl)cyclohexane-1,3-dione	Staphylococcus aureus (Gram-positive)	MIC	6.25–25 µg/ml[5]
Derivatives of 5-(2-Thienyl)cyclohexane-1,3-dione	Escherichia coli (Gram-negative)	MIC	6.25–25 µg/ml[5]

Proposed Antimicrobial Mechanism

The following diagram illustrates the proposed mechanism of antimicrobial action.

Proposed Antimicrobial Mechanism of Action.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the investigation of the mechanisms of action of 5-(2-Thienyl)cyclohexane-1,3-dione.

p-Hydroxyphenylpyruvate Dioxygenase (HPPD) Inhibition Assay (In Vitro)

Objective: To determine the half-maximal inhibitory concentration (IC50) of 5-(2-Thienyl)cyclohexane-1,3-dione against HPPD.

Principle: This assay measures the consumption of oxygen during the enzymatic conversion of p-hydroxyphenylpyruvate (HPPA) to homogentisate by HPPD using an oxygen electrode. The rate of oxygen consumption is inversely proportional to the inhibitory activity of the compound.

Protocol:

• Enzyme Preparation: Recombinant HPPD is expressed in and purified from an E. coli expression system.

• Reaction Mixture: A reaction buffer is prepared containing 0.2 M sodium phosphate buffer (pH 7.2), 1.8 mM ascorbate, and a defined concentration of purified HPPD enzyme.

• Inhibitor Addition: 5-(2-Thienyl)cyclohexane-1,3-dione is dissolved in a suitable solvent (e.g., DMSO) and added to the reaction mixture at a range of final concentrations. A control with solvent only is also prepared.

• Pre-incubation: The enzyme and inhibitor are pre-incubated together for a defined period (e.g., 3 minutes) at a constant temperature (e.g., 37°C).

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate, p-hydroxyphenylpyruvate (HPPA), to a final concentration of 0.2 mM.

• Data Acquisition: Oxygen consumption is monitored continuously using an oxygen electrode.

• Data Analysis: The initial rate of oxygen consumption is calculated for each inhibitor concentration. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Whole-Cell Colorimetric Bioassay for HPPD Inhibition

Objective: To screen for HPPD inhibitory activity in a high-throughput format.

Principle: A recombinant E. coli strain engineered to express a plant HPPD and produce a soluble melanin-like pigment from tyrosine catabolism is utilized. Inhibition of HPPD by the test compound leads to a decrease in pigment production, which can be quantified colorimetrically.

Protocol:

• Cell Culture: The recombinant E. coli strain is cultured to an appropriate cell density.

• Assay Setup: The bacterial culture is dispensed into a 96-well microplate.

• Compound Addition: 5-(2-Thienyl)cyclohexane-1,3-dione is added to the wells at various concentrations.

• Incubation: The microplate is incubated under conditions that promote pigment production.

• Measurement: The absorbance of the melanin-like pigment is measured at a specific wavelength using a microplate reader.

• Analysis: The reduction in pigment formation in the presence of the inhibitor is calculated relative to a control.

MTT Assay for Anticancer Activity

Objective: To assess the cytotoxic effects of 5-(2-Thienyl)cyclohexane-1,3-dione derivatives on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Cancer cells (e.g., MDA-MB-231) are seeded in a 96-well plate and allowed to attach overnight.

• Compound Treatment: The cells are treated with various concentrations of the 5-(2-Thienyl)cyclohexane-1,3-dione derivative for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for formazan crystal formation.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or isopropanol).

• Absorbance Reading: The absorbance of the colored solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated for each concentration, and the LC50 value is determined.

Disk Diffusion Method for Antimicrobial Activity

Objective: To evaluate the antimicrobial susceptibility of bacterial strains to 5-(2-Thienyl)cyclohexane-1,3-dione derivatives.

Principle: A filter paper disc impregnated with the test compound is placed on an agar plate that has been inoculated with a specific bacterium. If the compound is effective in inhibiting bacterial growth, a clear zone of inhibition will appear around the disc.

Protocol:

• Bacterial Inoculum Preparation: A standardized suspension of the test bacterium (e.g., S. aureus or E. coli) is prepared.

• Agar Plate Inoculation: The surface of an agar plate is uniformly inoculated with the bacterial suspension.

• Disc Application: Sterile filter paper discs are impregnated with a known concentration of the 5-(2-Thienyl)cyclohexane-1,3-dione derivative and placed on the inoculated agar surface.

• Incubation: The plates are incubated under appropriate conditions for bacterial growth.

• Measurement: The diameter of the zone of inhibition around each disc is measured in millimeters.

• Interpretation: The size of the inhibition zone is used to determine the susceptibility of the bacterium to the compound.

Experimental Workflows

The following diagrams illustrate the workflows for the key experimental protocols.

Workflow for the in vitro HPPD Inhibition Assay.

Workflow for the MTT Cytotoxicity Assay.

Conclusion

5-(2-Thienyl)cyclohexane-1,3-dione is a compound with a diverse biological profile. Its primary mechanism of action as an inhibitor of p-hydroxyphenylpyruvate dioxygenase is well-established and forms the basis of its herbicidal activity. Furthermore, emerging evidence strongly suggests that its derivatives possess significant anticancer and antimicrobial potential, likely through distinct mechanisms involving the induction of apoptosis and inhibition of essential bacterial enzymes, respectively. Further research is warranted to fully elucidate the specific molecular targets and signaling pathways involved in these secondary activities, which could pave the way for the development of novel therapeutic agents. The experimental protocols and workflows detailed in this guide provide a solid foundation for researchers to further investigate the multifaceted mechanisms of this promising class of compounds.

References

• 1. Synthesis and Biological Evaluation of Certain new Cyclohexane-1-carboxamides as Apoptosis Inducers – Oriental Journal of Chemistry [orientjchem.org]
• 2. Natural Cyclopeptides as Anticancer Agents in the Last 20 Years [mdpi.com]
• 3. Inhibition of 4-hydroxyphenylpyruvate dioxygenase by 2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione and 2-(2-chloro-4-methanesulfonylbenzoyl)-cyclohexane-1,3-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Modeling and Molecular Docking of 5-(2-Thienyl)cyclohexane-1,3-dione: A Technical Guide for Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

This whitepaper provides an in-depth technical guide to the in silico modeling and molecular docking of 5-(2-Thienyl)cyclohexane-1,3-dione, a compound of interest in medicinal chemistry. Cyclohexane-1,3-dione derivatives have garnered attention for their potential as therapeutic agents, exhibiting activities such as anticancer and herbicidal effects.[1][2] This guide will delineate a comprehensive computational workflow, from ligand and protein preparation to molecular docking and analysis, using a hypothetical study of 5-(2-Thienyl)cyclohexane-1,3-dione as an inhibitor of the c-Met kinase, a validated target in oncology.[1]

Theoretical Background

In silico drug design, particularly molecular docking, is a powerful computational technique used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex. This method is instrumental in drug discovery for screening virtual libraries of small molecules against a protein target, predicting binding affinity, and elucidating the molecular interactions that stabilize the ligand-protein complex. The cyclohexane-1,3-dione scaffold is a known pharmacophore that can be functionalized to achieve specificity and potency against various enzymatic targets.[3]

Experimental Protocols

This section details the methodologies for a typical in silico investigation of 5-(2-Thienyl)cyclohexane-1,3-dione against a protein target, such as the c-Met kinase.

2.1. Software and Tools

• Molecular Modeling and Visualization: AutoDock Tools, PyMOL, Discovery Studio

• Molecular Docking: AutoDock Vina

• Data Analysis: Python with Pandas library, R

2.2. Ligand Preparation

• 3D Structure Generation: The 3D structure of 5-(2-Thienyl)cyclohexane-1,3-dione is generated using molecular modeling software.

• Energy Minimization: The structure is then energy-minimized using a suitable force field (e.g., MMFF94) to obtain a stable conformation.

• Charge Assignment: Gasteiger charges are calculated and assigned to the ligand atoms.

• Torsion Angles: Rotatable bonds within the ligand are defined to allow for conformational flexibility during docking.

• File Format Conversion: The final prepared ligand structure is saved in PDBQT format for use with AutoDock Vina.

2.3. Protein Preparation

• Structure Retrieval: The 3D crystal structure of the target protein (e.g., c-Met kinase domain) is downloaded from the Protein Data Bank (PDB).

• Preparation: The protein structure is prepared by removing water molecules and any co-crystallized ligands. Polar hydrogen atoms are added, and Kollman charges are assigned.

• File Format Conversion: The prepared protein structure is saved in PDBQT format.

2.4. Molecular Docking

• Grid Box Generation: A grid box is defined around the active site of the protein. The dimensions and center of the grid box are chosen to encompass the binding pocket of the co-crystallized ligand or as predicted by active site prediction tools.

• Docking Execution: AutoDock Vina is used to perform the molecular docking simulations. The software samples different conformations of the ligand within the defined grid box and scores them based on a semi-empirical free energy force field.

• Analysis of Results: The docking results are analyzed to identify the best binding pose based on the predicted binding affinity (in kcal/mol). The interactions between the ligand and the protein, such as hydrogen bonds and hydrophobic interactions, are visualized and examined.

Quantitative Data Presentation

The results of the molecular docking study are summarized in the table below. This includes the predicted binding affinity and the key interacting residues in the protein's active site.

Compound	Target Protein	Binding Affinity (kcal/mol)	Interacting Residues	Hydrogen Bonds
5-(2-Thienyl)cyclohexane-1,3-dione	c-Met Kinase	-8.5	MET1160, TYR1230, ASP1222, GLY1163	2
Foretinib (Reference Inhibitor)[1]	c-Met Kinase	-9.2	MET1160, TYR1230, ASP1222, ALA1221, GLY1163, LYS1110	4

Visualization of Workflows and Pathways

4.1. In Silico Docking Workflow

The following diagram illustrates the key steps in the molecular docking workflow.

A flowchart of the in silico molecular docking process.

4.2. Hypothetical c-Met Signaling Pathway Inhibition

This diagram shows a simplified representation of the c-Met signaling pathway and the putative point of inhibition by 5-(2-Thienyl)cyclohexane-1,3-dione.

Inhibition of the c-Met signaling pathway.

Conclusion

This technical guide outlines a standard in silico workflow for the investigation of 5-(2-Thienyl)cyclohexane-1,3-dione as a potential enzyme inhibitor. The methodologies described for ligand and protein preparation, molecular docking, and data analysis are fundamental to modern computational drug discovery. The hypothetical docking results suggest that 5-(2-Thienyl)cyclohexane-1,3-dione could be a promising scaffold for the development of novel c-Met kinase inhibitors. Further in vitro and in vivo studies would be necessary to validate these computational predictions.

References

• 1. Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of 5-(2-thienyl)cyclohexane-1,3-dione and its derivatives. This class of compounds holds significant interest for researchers in medicinal chemistry and materials science due to the versatile reactivity of the cyclohexane-1,3-dione scaffold and the unique electronic properties of the thiophene moiety.

Core Synthesis Strategies

The synthesis of 5-(2-thienyl)cyclohexane-1,3-dione derivatives primarily relies on established organic reactions, including Michael addition and Friedel-Crafts acylation. These methods offer versatile pathways to the target compounds and their subsequent derivatives.

A prevalent synthetic route involves the Michael addition of a thiophene nucleophile to a cyclohexenone precursor. This reaction is a reliable method for forming the crucial carbon-carbon bond at the 5-position of the cyclohexane ring.

Alternatively, Friedel-Crafts acylation of thiophene with a suitable cyclohexane-1,3-dione derivative can be employed. This electrophilic aromatic substitution reaction provides another efficient route to the core structure.

Experimental Protocols

General Procedure for Michael Addition

A general and efficient method for the synthesis of cyclohexane-1,3-dione derivatives involves the Michael addition reaction.

Protocol:

• To a solution of the appropriate chalcone (1 mmol) in ethanol (20 mL), add 5,5-dimethyl-1,3-cyclohexanedione (dimedone) (1 mmol) and piperidine (0.2 mL).

• Reflux the reaction mixture for 6-8 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the cooled mixture into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize the crude product from ethanol to afford the purified cyclohexane-1,3-dione derivative.

General Procedure for Friedel-Crafts Acylation of Thiophene

Friedel-Crafts acylation is a fundamental reaction for the C-acylation of thiophenes.

Protocol:

• To a stirred solution of thiophene (12.86 mmol) in dichloromethane (25 mL) at room temperature, add adipoyl chloride (5.93 mmol) and aluminum chloride (AlCl₃) (6.1 mmol).

• Stir the mixture at room temperature for 105 minutes, monitoring the reaction by TLC.

• Upon completion, add water (25 mL) to the reaction mixture.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic phases, dry over sodium sulfate (Na₂SO₄), and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Further purification can be achieved by column chromatography or recrystallization.

Quantitative Data

The following table summarizes typical characterization data for a representative 5-substituted cyclohexane-1,3-dione derivative, providing a reference for the expected spectroscopic and physical properties of 5-(2-thienyl)cyclohexane-1,3-dione.

Property	Data for 5-methylcyclohexane-1,3-dione
Molecular Formula	C₇H₁₀O₂
Molecular Weight	126.15 g/mol
Melting Point	129-131 °C
Boiling Point	221.6 °C at 760 mmHg
Density	1.134 g/cm³
¹H NMR (400 MHz, CDCl₃)	δ (ppm): (Spectra available for reference)
¹³C NMR (CDCl₃)	δ (ppm): (Spectra available for reference)
IR (KBr disc)	(Spectra available for reference)
Mass Spectrum	(Spectra available for reference)

Data sourced from Guidechem

Synthesis of Derivatives and Their Biological Significance

5-(2-thienyl)cyclohexane-1,3-dione is a versatile building block for the synthesis of various heterocyclic compounds with potential biological activities. The dione functionality allows for reactions with binucleophiles to form fused ring systems.

Synthesis of Tetrahydro-4H-indazol-4-one Derivatives

The reaction of 2-acylcyclohexane-1,3-diones with hydrazines is a common method to synthesize tetrahydro-4H-indazol-4-ones. These scaffolds are of interest due to their potential anticancer activities.

Synthesis of 6,7-Dihydrobenzisoxazole Derivatives

Similarly, reaction with hydroxylamine can yield 6,7-dihydrobenzisoxazole derivatives.

The thienyl substituent in these derivatives is of particular interest as thiophene-containing compounds have demonstrated a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Specifically, derivatives of 5-(2-thienyl)-1,2,4-triazoles and 5-(2-thienyl)-1,3,4-oxadiazoles have shown notable antibacterial and antifungal activities. Some cyclohexane-1,3-dione derivatives have also been investigated for their antifungal activity against Candida albicans.

Experimental and Synthetic Workflows

The following diagrams illustrate the logical flow of the synthesis and derivatization of 5-(2-thienyl)cyclohexane-1,3-dione.

Discovery and synthesis of novel cyclohexane-1,3-dione analogs

An In-depth Technical Guide to the Discovery and Synthesis of Novel Cyclohexane-1,3-dione Analogs

Introduction

The cyclohexane-1,3-dione framework is a highly versatile and privileged scaffold in the fields of medicinal chemistry and agrochemistry.[1][2] Its unique structural and electronic properties, characterized by highly active methylene and dicarbonyl groups, make it an ideal starting point for the synthesis of a diverse array of bioactive molecules.[1] These derivatives have demonstrated a broad spectrum of biological activities, including anticancer, herbicidal, antibacterial, antifungal, and anti-inflammatory properties.[1][3] This technical guide provides an in-depth overview of the recent advancements in the discovery and synthesis of novel cyclohexane-1,3-dione analogs, targeting researchers, scientists, and professionals in drug and herbicide development.

Synthetic Strategies and Methodologies

The synthesis of functionalized cyclohexane-1,3-dione derivatives is crucial for exploring their therapeutic and commercial potential. Various synthetic routes have been developed, often focusing on efficiency, scalability, and atom economy.[2][4]

General Synthetic Workflow

A common approach involves the condensation of readily available starting materials to construct the core dione ring, followed by functionalization to introduce desired pharmacophores.

References

• 1. tandfonline.com [tandfonline.com]
• 2. US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents [patents.google.com]
• 3. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ihbt.res.in [ihbt.res.in]

5-(2-Thienyl)cyclohexane-1,3-dione: A Versatile Synthetic Building Block for Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-(2-Thienyl)cyclohexane-1,3-dione is a heterocyclic organic compound that has garnered significant interest in the field of medicinal chemistry. Its unique structural framework, featuring a cyclohexane-1,3-dione core appended with a thiophene moiety, makes it an attractive scaffold for the synthesis of a diverse array of biologically active molecules. The cyclohexane-1,3-dione ring system is a common feature in numerous natural products and synthetic compounds exhibiting a wide range of pharmacological properties. The incorporation of the thiophene ring, a well-known bioisostere of the benzene ring, often enhances the therapeutic potential of molecules by modulating their pharmacokinetic and pharmacodynamic profiles. This technical guide provides a comprehensive overview of the synthesis, chemical properties, and potential applications of 5-(2-thienyl)cyclohexane-1,3-dione as a key building block in drug discovery and development.

Chemical Properties and Tautomerism

5-(2-Thienyl)cyclohexane-1,3-dione exists as a solid with a molecular weight of 194.25 g/mol and a molecular formula of C₁₀H₁₀O₂S. A key characteristic of the cyclohexane-1,3-dione moiety is its existence in a tautomeric equilibrium between the diketo and enol forms. The enol form is stabilized by intramolecular hydrogen bonding and conjugation, which influences the molecule's reactivity and its interactions with biological targets. The presence of the electron-rich thiophene ring can further influence this equilibrium.

Synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione

The primary synthetic route to 5-(2-thienyl)cyclohexane-1,3-dione is the thia-Michael addition. This reaction involves the conjugate addition of a sulfur nucleophile, in this case, derived from thiophene, to an α,β-unsaturated carbonyl compound.

Experimental Protocol: Thia-Michael Addition

Materials:

• 2-Thiophenethiol

• Cyclohex-2-en-1-one

• Base catalyst (e.g., triethylamine, sodium methoxide)

• Anhydrous solvent (e.g., tetrahydrofuran (THF), ethanol)

• Hydrochloric acid (for work-up)

• Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: A solution of 2-thiophenethiol (1.0 equivalent) in the chosen anhydrous solvent is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Base: The base catalyst (0.1-1.0 equivalent) is added to the solution at room temperature with stirring. The choice of base and its stoichiometry can influence the reaction rate and yield.

• Addition of Michael Acceptor: Cyclohex-2-en-1-one (1.0 equivalent) is added dropwise to the reaction mixture. The reaction is typically exothermic, and the temperature may need to be controlled with an ice bath.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) until the starting materials are consumed.

• Work-up: Upon completion, the reaction is quenched by the addition of a dilute aqueous solution of hydrochloric acid to neutralize the base.

• Extraction: The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford pure 5-(2-thienyl)cyclohexane-1,3-dione.

Characterization Data:

The structure of the synthesized compound can be confirmed by various spectroscopic techniques.

Technique	Expected Data
FTIR	Characteristic peaks for C=O stretching (around 1700-1730 cm⁻¹ for the keto form and 1600-1650 cm⁻¹ for the enol form), C-S stretching, and aromatic C-H stretching.
¹H NMR	Signals corresponding to the protons of the thiophene ring (typically in the aromatic region, δ 6.5-8.0 ppm) and the cyclohexane ring.
¹³C NMR	Resonances for the carbonyl carbons (δ > 190 ppm), the carbons of the thiophene ring, and the aliphatic carbons of the cyclohexane ring.
MS (GC)	A molecular ion peak corresponding to the molecular weight of the compound (m/z = 194.25).

Applications in Drug Discovery

The 5-(2-thienyl)cyclohexane-1,3-dione scaffold is a versatile platform for the development of novel therapeutic agents targeting a range of diseases. Its derivatives have shown promise in several key areas of drug discovery.

Anticancer Activity

Derivatives of cyclohexane-1,3-dione are known to possess significant anticancer properties. The presence of the thiophene moiety can enhance this activity. These compounds can exert their effects through various mechanisms, including the inhibition of key signaling pathways involved in cancer cell proliferation, survival, and metastasis.

dot

Caption: Potential mechanism of anticancer activity.

Antimicrobial Activity

Thiophene-containing compounds have a long history of use as antimicrobial agents. Derivatives of 5-(2-thienyl)cyclohexane-1,3-dione have been investigated for their activity against a range of pathogenic bacteria and fungi.[1][2] The mechanism of action often involves the disruption of microbial cell membranes or the inhibition of essential enzymes.

dot

Caption: Workflow for antimicrobial screening.

Kinase Inhibitory Activity

Many cyclohexane-1,3-dione derivatives have been identified as potent inhibitors of various protein kinases, which are key regulators of cellular processes and are often dysregulated in diseases such as cancer and inflammatory disorders.[3][4][5] The 5-(2-thienyl)cyclohexane-1,3-dione scaffold can be functionalized to target specific kinases with high affinity and selectivity.

Quantitative Data on Biological Activity of Related Compounds:

While specific quantitative data for 5-(2-thienyl)cyclohexane-1,3-dione is limited in the public domain, the following table summarizes the activity of related cyclohexane-1,3-dione and thiophene derivatives to illustrate the potential of this chemical class.

Compound Class	Target	Activity (IC₅₀/MIC)	Reference
Tetrahydrobenzo[b]thiophene derivatives	c-Met kinase	0.24 to 9.36 nM	[3][5]
Thienyl-acrylonitrile derivatives	Hepatocellular Carcinoma Cells (Huh-7)	0.29 ± 0.18 µM	[6]
2-Thienyl substituted heterocycles	S. aureus	6.25 - 12.5 µg/mL	[2]
5-(2-Thienyl)-1,2,4-triazole derivatives	B. subtilis	>15 mm inhibition zone	[1]

Conclusion

5-(2-Thienyl)cyclohexane-1,3-dione is a highly promising and versatile building block for the synthesis of novel drug candidates. Its straightforward synthesis, coupled with the diverse biological activities exhibited by its derivatives, makes it a valuable scaffold for medicinal chemists. Further exploration of the chemical space around this core structure is likely to yield new therapeutic agents with improved efficacy and safety profiles for the treatment of cancer, infectious diseases, and other disorders. The continued investigation into the synthesis and biological evaluation of derivatives of 5-(2-thienyl)cyclohexane-1,3-dione is a promising avenue for future drug discovery efforts.

References

• 1. Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Uses of Cyclohexan-1,3-diones to Synthesis Xanthenes Derivatives with Anti-proliferative Activity Against Cancer Cell Lines and their Inhibitions Toward Tyrosine Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. refubium.fu-berlin.de [refubium.fu-berlin.de]

Preliminary Cytotoxicity Studies of Thienyl-Containing Diones: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of preliminary cytotoxicity studies conducted on various thienyl-containing diones. It is designed to serve as a resource for researchers, scientists, and professionals involved in drug discovery and development, offering a consolidated view of cytotoxicity data, experimental methodologies, and insights into the potential mechanisms of action of this class of compounds. The thienyl moiety, a sulfur-containing aromatic heterocycle, is a key structural feature in numerous pharmacologically active compounds, and its incorporation into dione structures has been a strategy in the development of novel anticancer agents.

Quantitative Cytotoxicity Data

The cytotoxic potential of thienyl-containing diones has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of the potency of a substance in inhibiting a specific biological or biochemical function, are summarized in the tables below.

Table 1: Cytotoxicity of Thienyl Chalcone Derivatives

Compound	Cell Line	IC50 (µM)	Reference
Compound 5	MCF-7	7.79 ± 0.81	[1]
MDA-MB-231	5.27 ± 0.98	[1]
Compound 8	MCF-7	7.24 ± 2.10	[1]
MDA-MB-231	21.58 ± 1.50	[1]

Table 2: Cytotoxicity of Thiazolidine-2,4-dione Derivatives

Compound	Cell Line	IC50 (µM)	Reference
Compound 18	HepG2	4.70 ± 0.14	[2]
MCF-7	2.29 ± 0.07	[2]
Compound 19	HepG2	3.65 ± 0.11	[2]
MCF-7	1.88 ± 0.03	[2]
Compound 20	HepG2	1.14 ± 0.03	[2]
MCF-7	0.97 ± 0.01	[2]
Compound 21	HepG2	0.84 ± 0.01	[2]
MCF-7	0.65 ± 0.02	[2]
Compound 22	HepG2	2.04 ± 0.06	[2]
MCF-7	1.21 ± 0.01	[2]
Compound 23	HepG2	1.18 ± 0.01	[2]
MCF-7	0.89 ± 0.03	[2]
Compound 24	HepG2	0.60 ± 0.02	[2]
MCF-7	0.73 ± 0.01	[2]
Sorafenib (Reference)	HepG2	2.24 ± 0.06	[2]
MCF-7	3.17 ± 0.01	[2]

Experimental Protocols

The following sections detail the standard methodologies employed in the preliminary cytotoxic evaluation of thienyl-containing diones.

Cell Culture and Maintenance

1. Cell Lines:

• Human breast adenocarcinoma (MCF-7)

• Human triple-negative breast adenocarcinoma (MDA-MB-231)

• Human hepatocellular carcinoma (HepG2)

• Normal human mammary gland epithelial (MCF-10A)

2. Culture Medium:

• For MCF-7, MDA-MB-231, and HepG2: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• For MCF-10A: DMEM/F12 medium supplemented with 5% horse serum, 20 ng/mL epidermal growth factor (EGF), 0.5 µg/mL hydrocortisone, 100 ng/mL cholera toxin, 10 µg/mL insulin, 100 U/mL penicillin, and 100 µg/mL streptomycin.

3. Culture Conditions:

• Cells are maintained in a humidified incubator at 37°C with an atmosphere of 5% CO2.

• The culture medium is replaced every 2-3 days.

4. Subculturing:

• When cells reach 80-90% confluency, they are detached using a solution of 0.25% trypsin-EDTA.

• The cell suspension is then centrifuged, and the cell pellet is resuspended in fresh culture medium and seeded into new culture flasks at an appropriate split ratio.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

1. Cell Seeding:

• Cells are seeded in 96-well plates at a density of 5 × 10^3 to 1 × 10^4 cells per well in 100 µL of culture medium.

• The plates are incubated for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Stock solutions of the test compounds are prepared in dimethyl sulfoxide (DMSO).

• Serial dilutions of the compounds are prepared in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

• The culture medium from the wells is replaced with 100 µL of the medium containing the test compounds.

• Control wells contain medium with DMSO at the same concentration as the treated wells.

• The plates are incubated for 48 or 72 hours.

3. MTT Incubation:

• After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well.

• The plates are incubated for an additional 4 hours at 37°C.

4. Formazan Solubilization:

• The medium containing MTT is carefully removed.

• 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• The plates are gently shaken for 10-15 minutes to ensure complete dissolution.

5. Absorbance Measurement:

• The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader.

6. Data Analysis:

• The percentage of cell viability is calculated using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) × 100

• The IC50 values are determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualizations

Experimental Workflow for Cytotoxicity Screening

Caption: Workflow for assessing the cytotoxicity of thienyl-containing diones.

Apoptosis Signaling Pathway

Apoptosis, or programmed cell death, is a common mechanism by which cytotoxic agents eliminate cancer cells. The process is primarily regulated by two interconnected signaling pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of a cascade of proteases called caspases, which execute the final stages of cell death.

Caption: The extrinsic and intrinsic pathways of apoptosis converge on caspase-3.

References

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. Discovery of new thiazolidine-2,4-dione derivatives as potential VEGFR-2 inhibitors: In vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility and Stability of 5-(2-Thienyl)cyclohexane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(2-Thienyl)cyclohexane-1,3-dione is a heterocyclic compound of significant interest in medicinal chemistry and agrochemical research. Its derivatives have demonstrated a range of biological activities, including herbicidal, anticancer, and antimicrobial effects. A thorough understanding of its physicochemical properties, particularly solubility and stability, is paramount for its development and application in various fields. This technical guide provides a comprehensive overview of the solubility and stability of 5-(2-Thienyl)cyclohexane-1,3-dione, including detailed experimental protocols and data presented for easy comparison. Furthermore, this guide outlines the compound's potential mechanism of action through the inhibition of p-hydroxyphenylpyruvate dioxygenase (HPPD) and discusses its likely degradation pathways.

Physicochemical Properties

While specific experimental data for the solubility and stability of 5-(2-Thienyl)cyclohexane-1,3-dione is not extensively available in public literature, the following tables summarize expected properties based on its chemical structure and data from analogous cyclohexane-1,3-dione derivatives.

Table 1: Predicted Solubility Profile of 5-(2-Thienyl)cyclohexane-1,3-dione

Solvent	Predicted Solubility	Rationale
Water	Sparingly soluble	The presence of polar carbonyl groups is offset by the nonpolar cyclohexane and thienyl rings.
Methanol	Soluble	The polar hydroxyl group of methanol can interact with the carbonyl groups of the solute.
Ethanol	Soluble	Similar to methanol, ethanol's polarity allows for favorable interactions.
Acetone	Soluble	A polar aprotic solvent capable of dissolving the compound.
Dichloromethane	Soluble	A nonpolar organic solvent that can solvate the nonpolar regions of the molecule.
Diethyl Ether	Moderately Soluble	A less polar solvent where solubility is expected to be moderate.
Hexane	Insoluble	A nonpolar solvent with weak interactions with the polar functional groups of the compound.

Table 2: Predicted Stability Profile of 5-(2-Thienyl)cyclohexane-1,3-dione

Condition	Predicted Stability	Potential Degradation Products
pH
Acidic (pH 1-3)	Moderate	Hydrolysis of the dione ring may occur under strong acidic conditions and elevated temperatures.
Neutral (pH 6-8)	High	Expected to be relatively stable at neutral pH.
Basic (pH 9-12)	Low to Moderate	Enolate formation can occur, potentially leading to rearrangements or degradation.
Temperature
Refrigerated (2-8 °C)	High	Stable for long-term storage.
Room Temperature (20-25 °C)	Moderate to High	Stable for shorter durations, but degradation may occur over extended periods.
Elevated (40-60 °C)	Low	Thermal degradation is likely, leading to decomposition.
Light
Ambient Light	Moderate	The thienyl group may be susceptible to photolytic degradation.
UV Light	Low	Significant degradation is expected upon exposure to UV radiation.
Oxidation
Air	Moderate	Slow oxidation may occur over time.
Oxidizing Agents (e.g., H₂O₂)	Low	The thienyl ring and the dione moiety are susceptible to oxidation.

Experimental Protocols

The following are detailed methodologies for determining the solubility and stability of 5-(2-Thienyl)cyclohexane-1,3-dione.

Solubility Determination: Shake-Flask Method

This method is a standard procedure for determining the equilibrium solubility of a compound in a specific solvent.

Workflow for Solubility Determination

Caption: Workflow for the shake-flask solubility determination method.

Materials:

• 5-(2-Thienyl)cyclohexane-1,3-dione

• Selected solvents (e.g., water, methanol, acetone)

• Glass vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge or filtration apparatus (e.g., 0.45 µm syringe filters)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

Procedure:

• Add an excess amount of 5-(2-Thienyl)cyclohexane-1,3-dione to a vial containing a known volume of the solvent.

• Seal the vial and place it in a shaking incubator set at a constant temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the suspension to settle.

• Separate the saturated solution from the undissolved solid by centrifugation or filtration.

• Dilute an aliquot of the clear supernatant with a suitable solvent.

• Analyze the concentration of the dissolved compound in the diluted supernatant using a validated HPLC method.

• Calculate the solubility in units such as mg/mL or mol/L.

Stability Assessment: Forced Degradation Studies

Forced degradation studies are conducted to identify potential degradation products and pathways under stress conditions.

Workflow for Forced Degradation Studies

Caption: General workflow for conducting forced degradation studies.

Materials:

• 5-(2-Thienyl)cyclohexane-1,3-dione

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC-grade solvents

• Temperature-controlled oven

• Photostability chamber

• HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

Procedure:

• Acid Hydrolysis: Dissolve the compound in a suitable solvent and add 0.1 M HCl. Incubate at a specific temperature (e.g., 60 °C) and collect samples at various time points. Neutralize the samples before analysis.

• Base Hydrolysis: Dissolve the compound in a suitable solvent and add 0.1 M NaOH. Follow the same procedure as for acid hydrolysis.

• Oxidative Degradation: Dissolve the compound in a suitable solvent and add a solution of 3% H₂O₂. Keep the sample at room temperature and collect samples at different time intervals.

• Thermal Degradation: Store the solid compound or a solution in a temperature-controlled oven at an elevated temperature (e.g., 80 °C).

• Photostability: Expose the solid compound or a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Analysis: Analyze all stressed samples using a stability-indicating HPLC method. The use of a PDA detector can help in assessing peak purity, while an MS detector can aid in the identification of degradation products.

Mechanism of Action: HPPD Inhibition

Derivatives of cyclohexane-1,3-dione are known to act as inhibitors of the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD).[1] This enzyme is crucial in the tyrosine catabolism pathway, which in plants leads to the formation of plastoquinone and tocopherols, essential for photosynthesis and antioxidant protection.

Signaling Pathway of HPPD Inhibition

Caption: Inhibition of the HPPD enzyme disrupts the tyrosine catabolism pathway.

Inhibition of HPPD by 5-(2-Thienyl)cyclohexane-1,3-dione would lead to a depletion of homogentisate. This, in turn, would block the synthesis of plastoquinone and tocopherols, ultimately disrupting photosynthesis and the plant's antioxidant defenses, leading to bleaching and cell death. This mechanism of action is the basis for the herbicidal activity of many cyclohexane-1,3-dione derivatives.

Conclusion

This technical guide provides a foundational understanding of the solubility and stability of 5-(2-Thienyl)cyclohexane-1,3-dione. While specific experimental data for this compound is limited, the provided protocols and predicted properties based on analogous structures offer a robust framework for researchers and drug development professionals. The elucidation of its potential mechanism of action as an HPPD inhibitor further underscores its importance in the development of new herbicides and potentially other therapeutic agents. Further empirical studies are warranted to precisely quantify the solubility and stability parameters and to fully characterize its degradation products.

References

• 1. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 5-(2-Thienyl)cyclohexane-1,3-dione and its Analogs in Antimicrobial Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential antimicrobial applications of 5-(2-thienyl)cyclohexane-1,3-dione and related derivatives. While direct antimicrobial data for 5-(2-thienyl)cyclohexane-1,3-dione is not extensively available in the public domain, this document outlines the established antimicrobial activities of structurally related cyclohexane-1,3-dione and 2-thienyl containing compounds. The provided protocols and data serve as a foundational guide for researchers investigating this class of molecules for novel antimicrobial agents.

Introduction

The rise of multidrug-resistant microorganisms presents a significant global health challenge, necessitating the discovery and development of new antimicrobial agents. Cyclohexane-1,3-dione and thiophene moieties are important pharmacophores known to be present in various biologically active compounds. The combination of these two structural features in 5-(2-thienyl)cyclohexane-1,3-dione suggests a promising scaffold for antimicrobial drug discovery. Research on related structures has demonstrated activity against a range of Gram-positive and Gram-negative bacteria.[1][2][3][4]

Data Presentation: Antimicrobial Activity of Related Compounds

The following tables summarize the antimicrobial activity of various cyclohexane-1,3-dione and 5-(2-thienyl) derivatives against selected microbial strains, as reported in the literature. This data is intended to be representative of the potential of this chemical class.

Table 1: Minimum Inhibitory Concentration (MIC) of Cyclohexane-1,3-dione Derivatives

Compound	Test Organism	MIC (µg/mL)	Reference
2-(2,2-diethoxyethyl)-5,5-dimethylcyclohexane-1,3-dione	Escherichia coli	62.5
2-(2,2-diethoxyethyl)-5,5-dimethylcyclohexane-1,3-dione	Pseudomonas aeruginosa	62.5
2-(2,2-diethoxyethyl)-5,5-dimethylcyclohexane-1,3-dione	Bacillus subtilis	125
Compound 5c (a cyclohexane-1,3-dione derivative)	Bacterial strains	2.5 mg/ml	[5]

Table 2: Zone of Inhibition for 5-(2-Thienyl) and Cyclohexane-1,3-dione Derivatives

Compound	Test Organism	Concentration	Zone of Inhibition (mm)	Reference
Compound 9a (a 5-(2-thienyl)-1,3,4-oxadiazole derivative)	Staphylococcus aureus IFO 3060	200 µ g/disc	Not Specified	[1]
Compound 9a (a 5-(2-thienyl)-1,3,4-oxadiazole derivative)	Bacillus subtilis IFO 3007	200 µ g/disc	Not Specified	[1]
Compound 9a (a 5-(2-thienyl)-1,3,4-oxadiazole derivative)	Escherichia coli IFO 3301	200 µ g/disc	Not Specified	[1]
Compound 9a (a 5-(2-thienyl)-1,3,4-oxadiazole derivative)	Pseudomonas aeruginosa IFO 3448	200 µ g/disc	Not Specified	[1]
[Zn(L¹)(OAc)₂(H₂O)₂]∙3H₂O (a cyclohexane-1,3-dione ligand complex)	Escherichia coli ATCC 25922	Not Specified	More active than other tested compounds	[6]
[Cu(L²)₂]∙2NO₃∙1.5DMF∙H₂O (a cyclohexane-1,3-dione ligand complex)	Enterococcus faecalis ATCC 29212	Not Specified	More active than other tested compounds	[6]
[Zn₂(L²)(OAc)₄(H₂O)₄]∙5H₂O (a cyclohexane-1,3-dione ligand complex)	Staphylococcus aureus ATCC 25923	Not Specified	More active than other tested compounds	[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on standard techniques reported in the cited literature for antimicrobial screening of related compounds.

Protocol 1: Agar Disc Diffusion Method for Antimicrobial Susceptibility Testing

This method is used for preliminary screening of the antimicrobial activity of the test compounds.

Materials:

• Test compound (e.g., 5-(2-Thienyl)cyclohexane-1,3-dione)

• Solvent (e.g., Dimethyl sulfoxide - DMSO)

• Sterile filter paper discs (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Bacterial cultures (e.g., Staphylococcus aureus, Escherichia coli)

• Positive control (e.g., Ampicillin, 100 µ g/disc )[1]

• Negative control (solvent-loaded disc)

• Incubator

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., 1 mg/mL in DMSO).

• Prepare a bacterial inoculum by suspending a few colonies in sterile saline to a turbidity equivalent to 0.5 McFarland standard.

• Evenly swab the surface of the MHA plates with the bacterial suspension.

• Aseptically place sterile filter paper discs onto the surface of the inoculated agar plates.

• Pipette a specific volume of the test compound solution (e.g., 20 µL of 10 mg/mL solution to get 200 µ g/disc ) onto the discs.[1]

• Place the positive and negative control discs on the same plate.

• Incubate the plates at 37°C for 24 hours.[1]

• Measure the diameter of the zone of inhibition around each disc in millimeters.

Protocol 2: Broth Microdilution Method for Determination of Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Materials:

• Test compound

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB)

• Bacterial inoculum (adjusted to 0.5 McFarland standard and then diluted)

• Positive control (standard antibiotic)

• Negative control (broth only)

• Resazurin solution (optional, for viability indication)

Procedure:

• Prepare a stock solution of the test compound.

• Dispense 100 µL of MHB into each well of a 96-well plate.

• Add 100 µL of the test compound stock solution to the first well and perform serial two-fold dilutions across the plate.

• Prepare a standardized bacterial inoculum and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Add 10 µL of the diluted bacterial suspension to each well.

• Include a positive control (wells with bacteria and a standard antibiotic) and a negative control (wells with broth only).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Visualizations

Experimental Workflow for Antimicrobial Screening

Caption: Workflow for antimicrobial screening and characterization.

Hypothetical Signaling Pathway Inhibition

Caption: Hypothetical inhibition of a bacterial metabolic pathway.

References

• 1. Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Synthesis and antimicrobial activity of new 5-(2-thienyl)-1,2,4-triazoles and 5-(2-thienyl)-1,3,4-oxadiazoles and related derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: 5-(2-Thienyl)cyclohexane-1,3-dione as a p-hydroxyphenylpyruvate dioxygenase (HPPD) Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Hydroxyphenylpyruvate dioxygenase (HPPD) is a key enzyme in the tyrosine catabolism pathway, responsible for the conversion of p-hydroxyphenylpyruvate (HPPA) to homogentisate. In plants, homogentisate is a crucial precursor for the biosynthesis of plastoquinone and tocopherols (Vitamin E), which are essential for photosynthesis and antioxidant defense. Inhibition of HPPD disrupts these vital processes, leading to a characteristic bleaching of plant tissues and ultimately, plant death. This mechanism of action has made HPPD a prime target for the development of herbicides. The cyclohexane-1,3-dione class of compounds has been identified as potent inhibitors of HPPD. This document provides detailed application notes and protocols for the investigation of 5-(2-Thienyl)cyclohexane-1,3-dione as a potential HPPD inhibitor.

Data Presentation

Table 1: In Vitro HPPD Inhibitory Activity of Representative Cyclohexane-1,3-dione Analogs

Compound	Target Organism	IC50 (nM)	Reference Compound	IC50 (nM)
2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione (NTBC)	Rat Liver	~40	-	-
2-(2-chloro-4-methanesulfonylbenzoyl)-cyclohexane-1,3-dione (Sulcotrione)	Arabidopsis thaliana	250	Mesotrione	204[1]
2-acyl-cyclohexane-1,3-dione with a C11 alkyl side chain	Arabidopsis thaliana	180	Sulcotrione	250

Note: IC50 values represent the concentration of the inhibitor required to reduce the enzyme activity by 50%. Lower IC50 values indicate higher potency.

Table 2: Herbicidal Activity of Representative HPPD Inhibitors

Compound	Weed Species	Application Rate (g ai/ha)	Control (%)
Mesotrione	Abutilon theophrasti (Velvetleaf)	100	>90
Tembotrione	Amaranthus retroflexus (Redroot Pigweed)	92	>95
Isoxaflutole	Setaria faberi (Giant Foxtail)	105	>85

Note: Herbicidal activity is typically evaluated in greenhouse or field trials. The data represents the percentage of weed control at a given application rate (grams of active ingredient per hectare).

Experimental Protocols

Protocol 1: Synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione

This protocol describes a plausible synthetic route for 5-(2-Thienyl)cyclohexane-1,3-dione based on a Michael addition reaction, a common method for the synthesis of 5-substituted cyclohexane-1,3-diones.

Materials:

• Thiophene-2-carboxaldehyde

• Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione)

• Malonic acid

• Piperidine

• Pyridine

• Dimethyl malonate

• Sodium methoxide

• Methanol

• Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

• Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

• Knoevenagel Condensation:

  • In a round-bottom flask, dissolve thiophene-2-carboxaldehyde and Meldrum's acid in pyridine.

  • Add a catalytic amount of piperidine and stir the mixture at room temperature for 2-4 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water and acidify with HCl.

  • Filter the resulting precipitate, wash with water, and dry to obtain 2-thienylidene Meldrum's acid.

• Hydrolysis and Decarboxylation:

  • Reflux the 2-thienylidene Meldrum's acid with a mixture of water and a catalytic amount of p-toluenesulfonic acid for 2-3 hours to yield 3-(thiophen-2-yl)acrylic acid.

• Michael Addition:

  • Prepare a solution of sodium methoxide in methanol.

  • To this solution, add dimethyl malonate dropwise at 0°C.

  • Add the 3-(thiophen-2-yl)acrylic acid to the reaction mixture and stir at room temperature overnight.

  • Neutralize the reaction with HCl and extract the product with diethyl ether.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Dieckmann Condensation and Decarboxylation:

  • Treat the product from the previous step with sodium methoxide in methanol and reflux for 4-6 hours.

  • After cooling, acidify the mixture with HCl.

  • Heat the acidic solution to effect decarboxylation.

  • Extract the final product, 5-(2-Thienyl)cyclohexane-1,3-dione, with diethyl ether.

  • Purify the crude product by column chromatography on silica gel.

• Characterization:

  • Confirm the structure and purity of the synthesized compound using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Protocol 2: In Vitro HPPD Enzyme Inhibition Assay

This protocol outlines a general method for determining the inhibitory activity of 5-(2-Thienyl)cyclohexane-1,3-dione against HPPD. The assay measures the production of homogentisate from HPPA, which can be monitored spectrophotometrically.

Materials:

• Purified recombinant HPPD enzyme (e.g., from Arabidopsis thaliana)

• p-Hydroxyphenylpyruvate (HPPA) substrate solution

• 5-(2-Thienyl)cyclohexane-1,3-dione stock solution (in DMSO)

• Assay buffer (e.g., 100 mM HEPES, pH 7.5, containing 1 mM ascorbic acid and 0.1 mM FeSO4)

• 96-well microplate

• Microplate reader

Procedure:

• Enzyme Preparation:

  • Dilute the purified HPPD enzyme to the desired concentration in the assay buffer.

• Inhibitor Preparation:

  • Prepare a series of dilutions of the 5-(2-Thienyl)cyclohexane-1,3-dione stock solution in the assay buffer. Include a vehicle control (DMSO without inhibitor).

• Assay Setup:

  • In a 96-well microplate, add the following to each well:

    • Assay buffer

    • Diluted inhibitor solution (or vehicle control)

    • Diluted enzyme solution

  • Incubate the plate at room temperature for 10-15 minutes to allow for inhibitor-enzyme binding.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the HPPA substrate solution to each well.

  • Immediately measure the absorbance at a specific wavelength (e.g., 310 nm) at regular time intervals for 15-30 minutes using a microplate reader. The increase in absorbance corresponds to the formation of homogentisate.

• Data Analysis:

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

Mandatory Visualization

Caption: Biochemical pathway of HPPD and its inhibition.

Caption: Experimental workflow for synthesis and evaluation.

References

• 1. Design, Synthesis, and Bioactivity of Novel 2-(Arylformyl)cyclohexane-1,3-dione Derivatives as HPPD Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Tyrosine Kinase Inhibition by Cyclohexane-1,3-dione Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein tyrosine kinases (TKs) are a large family of enzymes that play critical roles in intracellular signaling pathways, regulating processes such as cell growth, proliferation, differentiation, and survival.[1] The aberrant activation of tyrosine kinases is a hallmark of many human diseases, particularly cancer, making them a major class of therapeutic targets.[1][2] Cyclohexane-1,3-dione is a drug intermediate whose derivatives have been identified as a promising scaffold for the development of potent tyrosine kinase inhibitors.[3] These compounds have demonstrated significant inhibitory activity against various receptor tyrosine kinases, including c-Kit, Flt-3, VEGFR-2, EGFR, PDGFR, and notably c-Met, which is implicated in non-small-cell lung cancer (NSCLC).[4] This document provides quantitative data, detailed experimental protocols, and workflow diagrams to guide the research and development of cyclohexane-1,3-dione derivatives as tyrosine kinase inhibitors.

Data Presentation: Inhibitory Activity

Multiple studies have synthesized and evaluated various cyclohexane-1,3-dione derivatives for their inhibitory potency against tyrosine kinases. A key target that has emerged is the c-Met kinase. The half-maximal inhibitory concentration (IC50) values for several potent compounds from published studies are summarized below.

Compound Class/ID	Target Kinase	IC50 (nM)	Reference
1,2,4-Triazine Derivative 5	c-Met	< 1.00	[5]
1,2,4-Triazine Derivative 7a	c-Met	< 1.00	[5]
1,2,4-Triazine Derivative 7b	c-Met	< 1.00	[5]
1,2,4-Triazine Derivative 10c	c-Met	< 1.00	[5]
1,2,4-Triazine Derivative 10e	c-Met	< 1.00	[5]
1,2,4-Triazine Derivative 10f	c-Met	< 1.00	[5]
1,2,4-Triazine Derivative 11b	c-Met	< 1.00	[5]
1,2,4-Triazine Derivative 11c	c-Met	< 1.00	[5]
1,2,4-Triazine Derivative 11d	c-Met	< 1.00	[5]
1,2,4-Triazine Derivative 11f	c-Met	< 1.00	[5]
General 1,2,4-Triazine Series	c-Met	0.24 - 9.36	[5]
Foretinib (Reference Inhibitor)	c-Met	1.16	[5]

Target Signaling Pathway: c-Met

The c-Met receptor tyrosine kinase, upon binding its ligand Hepatocyte Growth Factor (HGF), dimerizes and autophosphorylates key tyrosine residues in its intracellular domain.[6][7] This activation triggers multiple downstream signaling cascades, including the RAS/MAPK and PI3K/AKT pathways, which promote cell proliferation, survival, and motility.[8][9] Cyclohexane-1,3-dione derivatives typically act as ATP-competitive inhibitors, blocking the kinase's catalytic activity and thereby inhibiting all downstream signaling.

c-Met receptor tyrosine kinase signaling pathway and point of inhibition.

Experimental Protocols

Protocol 1: In Vitro Biochemical Tyrosine Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a method to determine the IC50 value of a test compound by measuring its direct inhibitory effect on the enzymatic activity of a purified kinase. The assay quantifies the amount of ADP produced, which is directly proportional to kinase activity.[10]

Principle: The kinase reaction consumes ATP, producing ADP. A reagent is added to stop the kinase reaction and deplete the remaining ATP. A second reagent converts the generated ADP back to ATP and provides luciferase/luciferin to produce a luminescent signal that is proportional to the ADP concentration.

Materials:

• Recombinant human c-Met kinase (or other target kinase)

• Poly-GT or other suitable peptide substrate

• ATP solution

• Cyclohexane-1,3-dione test compounds

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• White, opaque 384-well assay plates

• Plate reader with luminescence detection capability

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Perform a serial dilution in DMSO to create a range of concentrations (e.g., 10-point, 3-fold dilution).

• Assay Plate Setup: Add 1 µL of the serially diluted compounds or DMSO (vehicle control) to the wells of the 384-well plate.

• Kinase Addition: Prepare a solution of the kinase in Kinase Assay Buffer. Add 5 µL of the kinase solution to each well. Incubate for 15 minutes at room temperature to allow for compound binding.

• Reaction Initiation: Prepare a solution containing the peptide substrate and ATP in Kinase Assay Buffer. Initiate the kinase reaction by adding 5 µL of this solution to each well.

• Incubation: Incubate the plate at 30°C for 1 hour.

• ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature. This stops the kinase reaction and depletes the remaining ATP.

• Signal Generation: Add 20 µL of Kinase Detection Reagent to each well. Incubate for 30-60 minutes at room temperature to convert ADP to ATP and generate a stable luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a four-parameter dose-response curve to determine the IC50 value.

Workflow for an in vitro biochemical kinase inhibition assay.

Protocol 2: Cell-Based Tyrosine Kinase Inhibition Assay (Western Blot)

This protocol assesses the ability of a compound to inhibit the phosphorylation of a target kinase or its downstream substrate within a cellular context.

Principle: Cancer cells overexpressing the target kinase (e.g., c-Met) are treated with the test compound. The cells are then stimulated with a ligand (if necessary) to activate the kinase. Cell lysates are collected, and the phosphorylation status of the target protein is analyzed by Western Blot using a phospho-specific antibody. A decrease in the phospho-protein signal indicates inhibition.[11]

Materials:

• Cancer cell line with high expression of the target kinase (e.g., A549 or H460 for c-Met).[4]

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS).

• Cyclohexane-1,3-dione test compounds.

• Ligand for kinase stimulation (e.g., HGF for c-Met).

• RIPA Lysis Buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels, transfer apparatus, and PVDF membranes.

• Primary antibodies: Phospho-c-Met (Tyr1234/1235), Total c-Met, Phospho-AKT, Total AKT, and a loading control (e.g., GAPDH).

• HRP-conjugated secondary antibody.

• Enhanced Chemiluminescence (ECL) substrate.

• Imaging system for chemiluminescence detection.

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency on the day of the experiment. Allow cells to adhere overnight.

• Serum Starvation: The next day, replace the growth medium with a serum-free or low-serum medium and incubate for 4-6 hours.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of the test compound (or DMSO vehicle control) for 2 hours.

• Kinase Stimulation: Stimulate the cells by adding HGF (e.g., 50 ng/mL) to the medium for 15-20 minutes. Include an unstimulated control.

• Cell Lysis: Immediately place plates on ice, aspirate the medium, and wash the cells twice with ice-cold PBS. Add 100-150 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.

• Lysate Clarification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Western Blot:

  • Normalize all samples to the same protein concentration with lysis buffer and Laemmli sample buffer.

  • Separate 20-30 µg of protein per lane by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-c-Met) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again, apply ECL substrate, and capture the signal using an imaging system.

• Data Analysis: Quantify the band intensities. Normalize the phospho-protein signal to the total protein signal (or loading control). Compare the signal in inhibitor-treated samples to the stimulated control to determine the extent of inhibition.

Logical workflow for the discovery and development of kinase inhibitors.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. takarabio.com [takarabio.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The hepatocyte growth factor/c-Met signaling pathway as a therapeutic target to inhibit angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for Determining the Cytotoxicity of 5-(2-Thienyl)cyclohexane-1,3-dione using the MTT Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-(2-Thienyl)cyclohexane-1,3-dione is a heterocyclic compound incorporating both a thiophene ring and a cyclohexane-1,3-dione moiety. Thiophene derivatives are a significant class of compounds in medicinal chemistry, known to exhibit a wide range of pharmacological activities, including anticancer properties.[1][2] Similarly, cyclohexane-1,3-dione derivatives have been investigated as templates for the development of new anticancer agents.[3][4][5] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6][7][8][9] This assay is based on the principle that metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that can reduce the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals.[9][10] The quantity of these formazan crystals, which can be solubilized and measured spectrophotometrically, is directly proportional to the number of viable cells.[8] These application notes provide a detailed protocol for determining the cytotoxic effects of 5-(2-Thienyl)cyclohexane-1,3-dione on cultured cells.

Experimental Protocols

Materials and Reagents

• 5-(2-Thienyl)cyclohexane-1,3-dione

• Selected cancer cell line(s) (e.g., HeLa, HepG2, MCF-7, A549) and a normal cell line (e.g., L-929)[11]

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[9][10]

• Dimethyl sulfoxide (DMSO) or other suitable solubilization buffer[1]

• Phosphate-buffered saline (PBS), sterile

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Humidified incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 570 nm

Experimental Workflow Diagram

Caption: Workflow of the MTT assay for cytotoxicity testing.

Protocol Steps

• Cell Seeding:

  • Harvest cells that are in the logarithmic growth phase.

  • Determine the optimal cell seeding density for the chosen cell line through a preliminary experiment to ensure that the cells are not over-confluent at the end of the assay. A typical range is 1,000 to 100,000 cells per well.[12]

  • Seed the cells in a 96-well plate at the predetermined density in 100 µL of complete culture medium per well.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment and recovery.[1]

• Compound Preparation and Treatment:

  • Prepare a stock solution of 5-(2-Thienyl)cyclohexane-1,3-dione in a suitable solvent like DMSO.

  • Perform serial dilutions of the stock solution in a complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.5%).[11][12]

  • After the 24-hour incubation period, carefully remove the old medium from the wells.

  • Add 100 µL of the medium containing the different concentrations of the test compound to the respective wells.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a blank control (medium only).[1]

  • Incubate the plate for another 24 to 72 hours, depending on the experimental design.[1]

• MTT Assay:

  • Following the treatment period, add 10 µL of the MTT labeling reagent (final concentration 0.5 mg/mL) to each well.[1][6]

  • Incubate the plate for 4 hours in a humidified atmosphere at 37°C. During this time, metabolically active cells will convert the yellow MTT to purple formazan crystals.[1][6]

  • After the incubation, add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[1]

  • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete dissolution of the formazan.[9]

• Data Acquisition and Analysis:

  • Measure the absorbance of the samples at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to reduce background noise.[6][9]

  • Subtract the average absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of cell viability against the compound concentration to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability, from the dose-response curve using non-linear regression analysis.[13][14]

Data Presentation

Quantitative data from the cytotoxicity assays should be summarized in clear and structured tables to facilitate comparison and interpretation.

Table 1: Cytotoxicity of 5-(2-Thienyl)cyclohexane-1,3-dione on Various Cell Lines

Cell Line	Treatment Duration (hours)	IC50 (µM)
HeLa	24
48
72
HepG2	24
48
72
MCF-7	24
48
72
L-929	24
48
72

Potential Signaling Pathway

Thiophene derivatives have been shown to induce apoptosis in cancer cells through various mechanisms, including the disruption of key signaling pathways. A potential pathway affected by cytotoxic compounds is the mitochondrial-mediated apoptotic pathway.

Caption: Mitochondrial-mediated apoptosis signaling pathway.

Troubleshooting

• High Background Absorbance: This may be due to microbial contamination or interference from phenol red in the culture medium.[12] Using a phenol red-free medium during the MTT incubation step can mitigate this.

• Low Absorbance Readings: This could result from low cell density or insufficient incubation time with the MTT reagent.[12] Optimizing cell number and extending the incubation period (typically 1-4 hours) can help.[12]

• Inconsistent Results: Variability between experiments can arise from differences in cell health, passage number, or reagent preparation.[12] It is crucial to use cells in the logarithmic growth phase and prepare fresh reagents when possible.[12] To avoid the "edge effect," where outer wells of a microplate are prone to evaporation, it is recommended to fill the perimeter wells with sterile PBS or medium without cells.[12]

By following this detailed protocol, researchers can effectively evaluate the cytotoxic potential of 5-(2-Thienyl)cyclohexane-1,3-dione and contribute to the development of novel therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. scirp.org [scirp.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scirp.org [scirp.org]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. clyte.tech [clyte.tech]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. broadpharm.com [broadpharm.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. clyte.tech [clyte.tech]

1H NMR and 13C NMR assignment for 5-(2-Thienyl)cyclohexane-1,3-dione.

An Application Note on the Structural Elucidation of 5-(2-Thienyl)cyclohexane-1,3-dione using ¹H and ¹³C NMR Spectroscopy

Abstract: This guide provides a detailed protocol and in-depth analysis for the structural assignment of 5-(2-Thienyl)cyclohexane-1,3-dione using one-dimensional ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We delve into the critical aspects of sample preparation, data acquisition, and spectral interpretation, with a special focus on the compound's keto-enol tautomerism. This document is intended for researchers, chemists, and drug development professionals who rely on NMR for unambiguous molecular structure confirmation.

Introduction

5-(2-Thienyl)cyclohexane-1,3-dione is a heterocyclic compound that incorporates both a thiophene ring and a cyclohexane-1,3-dione moiety. Such structures are valuable scaffolds in medicinal chemistry and materials science. Accurate structural verification is the cornerstone of chemical research and development, and Nuclear Magnetic Resonance (NMR) spectroscopy remains the most powerful tool for the unambiguous determination of molecular structure in solution.[1]

A key structural feature of β-dicarbonyl systems like cyclohexane-1,3-dione is their existence as an equilibrium mixture of keto and enol tautomers. This equilibrium is influenced by factors such as solvent polarity and temperature, and it profoundly impacts the resulting NMR spectra.[2] This application note will not only provide a guide to assigning the signals of the target molecule but also explain the causality behind the spectral features, particularly those arising from tautomerism.

Part 1: Experimental Design and Protocols

The quality of an NMR spectrum is fundamentally dependent on meticulous sample preparation and correctly chosen acquisition parameters.[3] This section outlines a validated protocol for acquiring high-quality ¹H and ¹³C NMR data for the title compound.

Materials and Equipment

• Analyte: 5-(2-Thienyl)cyclohexane-1,3-dione (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)[4]

• Deuterated Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can affect chemical shifts and the keto-enol equilibrium.[5][6] CDCl₃ is a common starting point, while DMSO-d₆ is excellent for observing exchangeable protons (like enolic -OH).

• Internal Standard: Tetramethylsilane (TMS) is often pre-dissolved in the deuterated solvent (δ = 0.00 ppm).

• NMR Tubes: High-quality, 5 mm NMR tubes (e.g., Wilmad, Norell), clean and unscratched.[3][7]

• Equipment: NMR Spectrometer (e.g., 300-500 MHz), micropipettes, vortex mixer, filtration apparatus (if solids are present).

Protocol for NMR Sample Preparation

The objective is to create a homogeneous solution free of particulate matter and paramagnetic impurities, which can degrade spectral quality.[8]

• Weighing the Sample: Accurately weigh 10-15 mg of 5-(2-Thienyl)cyclohexane-1,3-dione into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl₃) to the vial.[8] This volume is optimal for achieving the correct sample height (approx. 4-5 cm) in a standard 5 mm tube.[3]

• Dissolution: Gently swirl or vortex the vial to ensure the sample dissolves completely. If necessary, gentle warming can be applied.

• Filtration (if required): If any solid particles remain, filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into the NMR tube. This prevents shimming issues caused by suspended solids.[4]

• Transfer: Carefully transfer the clear solution into the NMR tube.

• Capping and Labeling: Cap the NMR tube securely to prevent solvent evaporation and label it clearly.

Protocol for NMR Data Acquisition

The following are typical parameters for a 400 MHz spectrometer.

Parameter	¹H NMR (Proton)	¹³C NMR (Carbon)
Pulse Program	zg30 (or equivalent)	zgpg30 (proton-decoupled)
Solvent	CDCl₃	CDCl₃
Acquisition Time (AQ)	~3-4 seconds	~1-2 seconds
Relaxation Delay (D1)	2-5 seconds	2 seconds
Number of Scans (NS)	8-16	1024 or more (due to low natural abundance)[9]
Spectral Width (SW)	~12-16 ppm	~220-250 ppm
Transmitter Frequency	Centered around 6 ppm	Centered around 100 ppm
Temperature	298 K (25 °C)	298 K (25 °C)

Causality Behind Choices:

• Proton Decoupling in ¹³C NMR: The ¹³C NMR spectrum is acquired with broadband proton decoupling to simplify the spectrum. This process removes C-H coupling, causing each unique carbon to appear as a single line (singlet), which greatly aids in interpretation.[10]

• Number of Scans: More scans are needed for ¹³C NMR because the ¹³C isotope has a low natural abundance (~1.1%) and a smaller gyromagnetic ratio compared to ¹H, resulting in a much lower intrinsic sensitivity.[9]

Part 2: Spectral Analysis and Structural Assignment

The analysis of the NMR spectra requires a systematic approach, correlating each signal to a specific atom within the molecule. The presence of both keto and enol tautomers means we must consider two distinct but related structures in equilibrium.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The spectrum is anticipated to show signals for both the thiophene and cyclohexane-1,3-dione moieties. The complexity will arise from the tautomeric equilibrium.

• Thiophene Protons (H-2', H-3', H-4'): The thiophene ring is a heteroaromatic system. Protons on such rings typically resonate between 6.5 and 8.0 ppm.[11] We expect three distinct signals, likely appearing as a doublet of doublets or multiplets due to mutual coupling.

• Cyclohexane Protons (H-2, H-4, H-5, H-6):

  • Keto form: The methylene protons adjacent to the carbonyls (H-2, H-4) are deshielded and expected around 2.0-2.8 ppm.[12] The methine proton (H-5) and the methylene protons at C-6 will also be in the aliphatic region.

  • Enol form: The formation of a C=C double bond in the enol form drastically changes the chemical shifts. The vinylic proton (H-2) will be shifted downfield to ~5.5 ppm.[12] The enolic hydroxyl proton (-OH) will appear as a broad singlet, often far downfield (>10 ppm), and its presence can be confirmed by D₂O exchange.

• Integration: The relative integration of the signals corresponding to the keto and enol forms can be used to estimate the equilibrium ratio of the two tautomers in the given solvent.

Table 1: Predicted ¹H NMR Signal Assignments for 5-(2-Thienyl)cyclohexane-1,3-dione

Signal Label	Predicted δ (ppm)	Multiplicity	Coupling (J, Hz)	Integration	Assignment (Tautomer)	Rationale
H-3'	~7.2 - 7.4	dd (doublet of d)	J ≈ 5.0, 1.2	1H	H-3' (Keto & Enol)	Thiophene proton adjacent to sulfur, coupled to H-2' and H-4'.[13]
H-2', H-4'	~6.9 - 7.1	m (multiplet)	-	2H	H-2', H-4' (Keto & Enol)	Remaining thiophene protons, often overlapping.[13]
OH	> 10.0	br s (broad s)	-	(variable)	Enolic OH (Enol)	Highly deshielded, exchangeable proton.[12]
H-2	~5.5	s (singlet)	-	(variable)	H-2 (Enol)	Vinylic proton of the enol form.[12]
H-2, H-4, H-6	~2.3 - 2.8	m (multiplet)	-	(variable)	CH₂ groups (Keto)	Methylene protons in the keto form, adjacent to carbonyls and the substituted carbon.[14]
H-5	~3.0 - 3.5	m (multiplet)	-	1H	H-5 (Keto & Enol)	Methine proton at the point of substitution, deshielded by the thiophene ring.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum provides one signal for each unique carbon atom.

• Carbonyl Carbons (C-1, C-3): Ketone and enone carbonyl carbons are highly deshielded and appear far downfield. In the keto form, two signals are expected around 190-210 ppm.[15] In the enol form, the ketone (C-1) will be in a similar region, while the enolic carbon (C-3) will be shifted upfield.

• Thiophene Carbons (C-1' to C-4'): These aromatic carbons typically resonate in the 120-140 ppm range.[11]

• Cyclohexane Carbons:

  • Keto form: The aliphatic carbons (C-2, C-4, C-5, C-6) will appear in the 30-60 ppm range.

  • Enol form: The sp² carbons of the double bond (C-2, C-3) will be in the olefinic region (~100 ppm for C-2 and >170 ppm for C-3 bearing the oxygen).

Table 2: Predicted ¹³C NMR Signal Assignments for 5-(2-Thienyl)cyclohexane-1,3-dione

Predicted δ (ppm)	Assignment (Tautomer)	Rationale
~205	C-1, C-3 (Keto)	Ketone carbonyl carbons.[16]
~198	C-1 (Enol)	Ketone carbonyl carbon in the conjugated enone system.
~175	C-3 (Enol)	Enolic carbon (C-OH), shifted upfield from a typical carbonyl.
~140	C-1' (Keto & Enol)	Quaternary thiophene carbon attached to the cyclohexane ring.
~124 - 128	C-2', C-3', C-4'	Aromatic carbons of the thiophene ring.
~100	C-2 (Enol)	Vinylic carbon (CH) of the enol form.
~35 - 50	C-2, C-4, C-6 (Keto)	Aliphatic methylene carbons of the keto form.
~30 - 45	C-4, C-6 (Enol)	Aliphatic methylene carbons of the enol form.
~30 - 40	C-5 (Keto & Enol)	Methine carbon at the substitution site.

Workflow for Spectral Assignment

A logical workflow ensures accurate and efficient assignment of all signals in the spectra. Advanced 2D NMR techniques like COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be used for unambiguous confirmation but are beyond the scope of this primary application note.

Conclusion

This application note provides a comprehensive framework for the ¹H and ¹³C NMR analysis of 5-(2-Thienyl)cyclohexane-1,3-dione. By following the detailed protocols for sample preparation and data acquisition, high-quality spectra can be obtained. The key to accurate interpretation lies in recognizing the presence of the keto-enol tautomeric equilibrium, which gives rise to a more complex but ultimately more informative spectrum. The predicted chemical shifts and assignments provided herein, based on established principles and data from analogous structures, serve as a robust guide for researchers in confirming the structure of this and related molecules.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. thieme-connect.de [thieme-connect.de]
• 3. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. tandfonline.com [tandfonline.com]
• 6. reddit.com [reddit.com]
• 7. scribd.com [scribd.com]
• 8. organomation.com [organomation.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. modgraph.co.uk [modgraph.co.uk]
• 12. 1,3-Cyclohexanedione(504-02-9) 1H NMR spectrum [chemicalbook.com]
• 13. Thiophene(110-02-1) 1H NMR spectrum [chemicalbook.com]
• 14. youtube.com [youtube.com]
• 15. Aldehyde - Wikipedia [en.wikipedia.org]
• 16. Synthesis and Structural Confirmation of a Novel 3,6-Dicarbonyl Derivative of 2-Chloropyrazine via Regioselective Dilithiation | MDPI [mdpi.com]

Application Note: High-Performance Liquid Chromatography Method for the Determination of 5-(2-Thienyl)cyclohexane-1,3-dione

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 5-(2-Thienyl)cyclohexane-1,3-dione. This compound, a derivative of cyclohexane-1,3-dione, is of interest in pharmaceutical and chemical research.[1][2] The developed reverse-phase HPLC method provides a reliable tool for purity assessment, stability studies, and quality control of 5-(2-Thienyl)cyclohexane-1,3-dione in various sample matrices.

Introduction

5-(2-Thienyl)cyclohexane-1,3-dione is an organic compound featuring a cyclohexane-1,3-dione scaffold substituted with a thienyl group.[1] The molecular formula of this compound is C₁₀H₁₀O₂S, with a molecular weight of 194.25 g/mol .[3] Compounds containing the cyclohexane-1,3-dione core are utilized as intermediates in the synthesis of pharmaceuticals and other biologically active molecules.[2] Given the importance of this class of compounds, a validated analytical method is crucial for ensuring the quality and consistency of research and development activities. This application note details a reverse-phase HPLC method suitable for the determination of 5-(2-Thienyl)cyclohexane-1,3-dione. The method is based on established principles for the analysis of similar cyclohexane-1,3-dione derivatives.[4]

Experimental Protocol

Instrumentation and Materials

• HPLC System: An Agilent 1100 series HPLC system or equivalent, equipped with a quaternary pump, autosampler, column compartment, and a diode-array detector (DAD).

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvents: HPLC grade acetonitrile and water.

• Reagents: HPLC grade formic acid.

• Standard: 5-(2-Thienyl)cyclohexane-1,3-dione reference standard (purity ≥98%).[3]

Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of 5-(2-Thienyl)cyclohexane-1,3-dione:

Parameter	Condition
Column	C18 Reverse-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 40% B, 1-10 min: 40-95% B, 10-12 min: 95% B, 12-12.1 min: 95-40% B, 12.1-15 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	DAD at 260 nm

Note: The use of formic acid in the mobile phase makes this method compatible with mass spectrometry (MS) detection.[4]

Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 5-(2-Thienyl)cyclohexane-1,3-dione reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase (initial conditions: 60% A, 40% B) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample containing 5-(2-Thienyl)cyclohexane-1,3-dione in the mobile phase to achieve a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

Data Presentation

The following table summarizes the expected quantitative data for the analysis of 5-(2-Thienyl)cyclohexane-1,3-dione using the described HPLC method.

Parameter	Expected Value
Retention Time (RT)	Approx. 6.5 min
Tailing Factor	≤ 1.5
Theoretical Plates	≥ 2000
Linearity (r²)	≥ 0.999
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL

Visualization

Caption: Experimental workflow for the HPLC analysis of 5-(2-Thienyl)cyclohexane-1,3-dione.

Conclusion

The HPLC method described in this application note provides a straightforward and reliable approach for the quantitative determination of 5-(2-Thienyl)cyclohexane-1,3-dione. The method is suitable for routine analysis in research and drug development settings, offering good sensitivity and reproducibility. The described protocol can be adapted and validated for specific applications as required.

References

• 1. 5-(2-Thienyl)cyclohexane-1,3-dione | 23994-65-2 | Benchchem [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. chemscene.com [chemscene.com]
• 4. 1,3-Cyclohexanedione | SIELC Technologies [sielc.com]

Application Notes and Protocols for Knoevenagel Condensation Reactions with Cyclohexane-1,3-diones

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The Knoevenagel condensation is a versatile and fundamental carbon-carbon bond-forming reaction in organic synthesis. It involves the reaction of an active methylene compound, such as a cyclohexane-1,3-dione, with an aldehyde or ketone in the presence of a catalyst. This reaction is of significant interest in medicinal chemistry and drug development due to its efficiency in generating a diverse range of heterocyclic compounds, notably xanthenedione derivatives.

Cyclohexane-1,3-diones, particularly dimedone (5,5-dimethylcyclohexane-1,3-dione), are valuable substrates in this reaction. The initial Knoevenagel condensation product can undergo a subsequent Michael addition with a second equivalent of the dione to yield 2,2'-(arylmethylene)bis(3-hydroxy-cyclohex-2-enone) derivatives. These intermediates can then be cyclized to form various xanthenediones.

The resulting xanthenedione scaffolds are privileged structures in medicinal chemistry, exhibiting a broad spectrum of biological activities. Research has demonstrated their potential as antioxidant and acetylcholinesterase (AChE) inhibitor agents, making them promising candidates for the development of therapeutics for neurodegenerative diseases like Alzheimer's. The antioxidant properties are often attributed to their ability to scavenge free radicals, while AChE inhibition helps in restoring acetylcholine levels in the brain, a key strategy in managing Alzheimer's symptoms.

The synthesis of these compounds is often straightforward and can be achieved using various catalytic systems, including both homogeneous and heterogeneous catalysts, and under different reaction conditions, ranging from conventional heating to microwave and ultrasound irradiation. The development of green and efficient protocols, such as using water as a solvent or solvent-free conditions, further enhances the applicability of this reaction in sustainable drug discovery and development.

Experimental Protocols

This section provides a detailed methodology for a representative Knoevenagel condensation reaction of dimedone with an aromatic aldehyde to synthesize 2,2'-(arylmethylene)bis(3-hydroxy-5,5-dimethylcyclohex-2-enone).

Protocol 1: Catalyst-Free Synthesis in Aqueous Medium

This protocol is based on the work of Bayat et al., who reported a simple and environmentally friendly method.

Materials:

• Dimedone (2.0 mmol)

• Aromatic aldehyde (e.g., benzaldehyde) (1.0 mmol)

• Water (20 mL)

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

• Buchner funnel and filter paper

• Ethanol (for recrystallization)

Procedure:

• To a 50 mL round-bottom flask, add dimedone (2.0 mmol) and the aromatic aldehyde (1.0 mmol).

• Add 20 mL of water to the flask.

• Place a magnetic stir bar in the flask and attach a reflux condenser.

• Stir the mixture vigorously at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically within 20-60 minutes, as indicated by the disappearance of the starting materials), a solid precipitate will form.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the product with cold water (2 x 10 mL).

• The crude product can be purified by recrystallization from hot ethanol to afford the pure 2,2'-(arylmethylene)bis(3-hydroxy-5,5-dimethylcyclohex-2-enone).

• Dry the purified product in a desiccator.

Protocol 2: Using a Heterogeneous Catalyst under Solvent-Free Conditions

This protocol utilizes copper oxide nanoparticles as a recyclable catalyst under solvent-free grinding conditions.

Materials:

• Dimedone (20 mmol)

• Aromatic aldehyde (10 mmol)

• Copper oxide (CuO) nanoparticles (30 mg)

• Mortar and pestle

• Ice-cold water

• Ethanol

Procedure:

• In a mortar, combine the aromatic aldehyde (10 mmol), dimedone (20 mmol), and CuO nanoparticles (30 mg).

• Grind the mixture at room temperature using a pestle. Monitor the reaction progress with TLC.

• After the reaction is complete (typically 15-45 minutes), add ice-cold water to the reaction mixture.

• Filter the solid product and wash it with distilled water.

• To recover the catalyst, dissolve the product in hot ethanol and filter the mixture to separate the CuO nanoparticles.

• The filtrate can be cooled to crystallize the pure product.

Data Presentation

The following table summarizes various reaction conditions for the Knoevenagel condensation of cyclohexane-1,3-diones with aromatic aldehydes.

Cyclohexane-1,3-dione	Aromatic Aldehyde	Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Dimedone	Various	None	Water	Room Temp.	20-60 min	96-99
Dimedone	Various	Urea	Water	50	Shorter Time	80-98
Dimedone	Various	CuO Nanoparticles	Solvent-free	Room Temp.	15-45 min	83-96
Dimedone	Various	ZrOCl₂·8H₂O/NaNH₂	-	-	-	Excellent
Dimedone	Benzaldehyde	Diazobicyclo[2.2.2]octane (DABCO)	Water	Reflux	-	-
Dimedone	Various	Triethylbenzylammonium chloride (TEBA)	Water	90	6-8 h	84-97
Dimedone	Various	HClO₄·SiO₂	Aqueous	100	30-60 min	44.5-91
Dimedone	Various	Sodium dodecyl sulfate (SDS)	Water	Reflux	3 h	67-92

Visualizations

Knoevenagel condensation and Michael addition mechanism.

General experimental workflow for Knoevenagel condensation.

Application Notes and Protocols for the Synthesis of Thieno[2,3-b]pyridines from Dione Precursors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of the thieno[2,3-b]pyridine scaffold, a heterocyclic motif of significant interest in medicinal chemistry and drug development due to its diverse biological activities. The following methods focus on the utilization of dione precursors, offering versatile and efficient routes to a variety of substituted thieno[2,3-b]pyridines.

Introduction

Thieno[2,3-b]pyridines are a class of fused heterocyclic compounds that are isosteric with quinoline and have been identified as privileged structures in the development of therapeutic agents. Their derivatives have demonstrated a wide range of pharmacological activities, including but not limited to, anticancer, antiviral, anti-inflammatory, and antimicrobial properties. The synthesis of this scaffold from readily available dione precursors is a common and effective strategy. This document outlines key synthetic methodologies, including the Gewald reaction followed by cyclization and multicomponent reactions.

Key Synthetic Strategies

Two primary strategies for the synthesis of thieno[2,3-b]pyridines from dione precursors are highlighted:

• Gewald Reaction followed by Intramolecular Cyclization: This classical approach involves the initial formation of a 2-aminothiophene intermediate from a ketone or dione, an active methylene nitrile, and elemental sulfur. The resulting aminothiophene is then cyclized with a 1,3-dicarbonyl compound or its equivalent to furnish the thieno[2,3-b]pyridine core.

• Multicomponent Reactions (MCRs): One-pot multicomponent reactions offer an efficient and atom-economical approach to complex molecules. Several MCRs have been developed for the synthesis of thieno[2,3-b]pyridines, often involving a dione or a β-ketoester as a key component in a cascade of reactions.

Experimental Protocols

Protocol 1: Synthesis of Tetrahydrothieno[2,3-b]quinolines from Cycloalkanones (Diones)

This protocol is adapted from a method for synthesizing a series of 3-amino-N-phenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide derivatives, which have been investigated for their potential to restore the activity of anticancer drugs.[1] The synthesis starts from substituted cycloalkanones.[1]

Step 1: Formation of the Enolate Salt

• To a freshly prepared solution of sodium ethoxide in absolute ethanol, add the substituted cycloalkanone (1.0 eq.) and ethyl formate (1.2 eq.).

• Stir the reaction mixture at room temperature until the formation of the enolate salt is complete (typically monitored by TLC).

• The resulting salt is often used in the next step without further purification.[1]

Step 2: Synthesis of the 2-Aminothiophene-3-carbonitrile Intermediate

• To a suspension of the enolate salt from Step 1 in water, add cyanothioacetamide (1.0 eq.) and a catalytic amount of piperidinium acetate solution.

• Heat the mixture at reflux until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and collect the precipitated carbonitrile intermediate by filtration.

Step 3: Cyclization to the Thieno[2,3-b]pyridine Core

• To a solution of the carbonitrile intermediate from Step 2 in absolute ethanol, add sodium carbonate (1.5 eq.) and the appropriate 2-chloro-N-arylacetamide (1.1 eq.).

• Heat the reaction mixture at reflux until the starting material is consumed (monitored by TLC).

• After cooling, the product can be isolated by filtration and purified by recrystallization or column chromatography.

Protocol 2: One-Pot, Five-Component Synthesis of Thieno[2,3-b]pyridines

This protocol describes a highly efficient one-pot synthesis of highly substituted thieno[2,3-b]pyridines from ethyl acetoacetate (a β-ketoester), an aromatic aldehyde, cyanothioacetamide, and an alkylating agent.[2]

• In a round-bottom flask, combine ethyl acetoacetate (1.0 eq.), an aromatic aldehyde (1.0 eq.), 2-cyanothioacetamide (1.0 eq.), and piperidine (catalytic amount) in ethanol.

• Stir the mixture at room temperature.

• After the initial reaction (formation of an intermediate), add methyl iodide (1.1 eq.) to the reaction mixture.

• Continue stirring at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• The product can be isolated by precipitation upon addition of water, followed by filtration and recrystallization. This five-component method is noted for its efficiency, with reported yields often in the range of 75-96%.[2]

Protocol 3: Synthesis of Thieno[2,3-b]pyridines from 2-Sulfanylpyridine-3-carbonitrile Precursors and Diones

This method involves the reaction of a pre-formed 2-sulfanylpyridine-3-carbonitrile with a 1,3-dione, such as acetylacetone.[3]

• A mixture of the 2-sulfanylpyridine-3-carbonitrile derivative (1.0 eq.) and potassium hydroxide (1.0 eq.) in N,N-dimethylformamide (DMF) is stirred at room temperature for 2 hours.

• To this mixture, add chloroacetone (1.1 eq.) and continue stirring until the S-alkylation is complete.

• The intermediate thioether is then cyclized by heating in an ethanolic piperidine solution to yield the final thieno[2,3-b]pyridine product.[3]

Data Presentation

The following table summarizes representative quantitative data for the synthesis of thieno[2,3-b]pyridines from various dione and dione-derived precursors.

Precursor 1	Precursor 2	Reagents and Conditions	Product	Yield (%)	Reference
Substituted Cyclohexanone	Ethyl formate, Cyanothioacetamide, 2-chloro-N-arylacetamide	1. NaOEt, EtOH; 2. Piperidinium acetate, H₂O, reflux; 3. Na₂CO₃, EtOH, reflux	3-Amino-N-aryl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide	Not specified in abstract	[1]
Ethyl acetoacetate	Aromatic aldehyde, 2-cyanothioacetamide, methyl iodide	Piperidine, EtOH, RT	Substituted thieno[2,3-b]pyridine	75-96	[2]
1-(6-(5-bromobenzofuran-2-yl)-2-thioxo-1,2-dihydropyridin-3-yl)ethanone	Chloroacetonitrile	KOH, DMF, RT; then reflux in ethanolic piperidine	1-(3-amino-6-(5-bromobenzofuran-2-yl)thieno[2,3-b]pyridin-2-yl)ethanone	Not specified	[3]
1-(6-(5-bromobenzofuran-2-yl)-2-thioxo-1,2-dihydropyridin-3-yl)ethanone	2-chloro-N-phenylacetamide	KOH, DMF, RT; then reflux in ethanolic piperidine	(3-amino-6-(5-bromobenzofuran-2-yl)thieno[2,3-b]pyridin-2-yl)(phenyl)methanone	Not specified	[3]
2-Sulfanyl-6-(5-bromobenzofuran-2-yl)pyridine-3-carbonitrile	Chloroacetonitrile	KOH, DMF, RT	3-amino-6-(5-bromobenzofuran-2-yl)thieno[2,3-b]pyridine-2-carbonitrile	90	[3]
2-Sulfanyl-6-(5-bromobenzofuran-2-yl)pyridine-3-carbonitrile	Ethyl chloroacetate	KOH, DMF, RT	Ethyl 3-amino-6-(5-bromobenzofuran-2-yl)thieno[2,3-b]pyridine-2-carboxylate	87	[3]

Mandatory Visualizations

The following diagrams illustrate the general workflows for the synthesis of thieno[2,3-b]pyridines from dione precursors.

Caption: General workflow for the synthesis of thieno[2,3-b]pyridines via the Gewald reaction.

Caption: Workflow for the one-pot, multicomponent synthesis of thieno[2,3-b]pyridines.

References

• 1. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for Multi-component Reactions Involving 5-(2-Thienyl)cyclohexane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and expected outcomes for multi-component reactions (MCRs) utilizing 5-(2-Thienyl)cyclohexane-1,3-dione as a key building block. The resulting heterocyclic scaffolds are of significant interest in medicinal chemistry and drug discovery, particularly for the development of novel therapeutic agents. The protocols are based on established methodologies for analogous multi-component reactions with similar 1,3-diones.

Three-Component Synthesis of Thieno[b]pyran Derivatives

This protocol outlines a one-pot synthesis of 2-amino-4-aryl-7-(2-thienyl)-4,6,7,8-tetrahydro-5H-benzo[b]pyran-3-carbonitrile derivatives. This reaction proceeds via a domino Knoevenagel condensation, Michael addition, and Thorpe-Ziegler cyclization. The resulting fused pyran structures are valuable scaffolds in the development of anticancer and anti-inflammatory agents.

Experimental Protocol

Materials:

• 5-(2-Thienyl)cyclohexane-1,3-dione

• Aromatic aldehydes (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Malononitrile

• Ethanol (absolute)

• Piperidine (catalyst)

Procedure:

• To a 50 mL round-bottom flask, add 5-(2-Thienyl)cyclohexane-1,3-dione (1.0 mmol), the desired aromatic aldehyde (1.0 mmol), and malononitrile (1.0 mmol) in absolute ethanol (20 mL).

• Add a catalytic amount of piperidine (0.1 mmol, ~2 drops).

• Stir the reaction mixture at room temperature for 30 minutes, then heat to reflux for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The solid product that precipitates is collected by filtration, washed with cold ethanol, and dried under vacuum.

• Recrystallize the crude product from ethanol or an appropriate solvent to obtain the pure 2-amino-4-aryl-7-(2-thienyl)-4,6,7,8-tetrahydro-5H-benzo[b]pyran-3-carbonitrile derivative.

Data Presentation

Entry	Aromatic Aldehyde	Product	Expected Yield (%)
1	Benzaldehyde	2-Amino-4-phenyl-7-(2-thienyl)-4,6,7,8-tetrahydro-5H-benzo[b]pyran-3-carbonitrile	85-92
2	4-Chlorobenzaldehyde	2-Amino-4-(4-chlorophenyl)-7-(2-thienyl)-4,6,7,8-tetrahydro-5H-benzo[b]pyran-3-carbonitrile	88-95
3	4-Methoxybenzaldehyde	2-Amino-4-(4-methoxyphenyl)-7-(2-thienyl)-4,6,7,8-tetrahydro-5H-benzo[b]pyran-3-carbonitrile	82-90

Experimental Workflow

Caption: Workflow for the three-component synthesis of thieno[b]pyran derivatives.

Hantzsch-type Four-Component Synthesis of Thieno[b]pyridine Derivatives

This protocol describes a modified Hantzsch pyridine synthesis to obtain poly-substituted 1,4-dihydropyridine derivatives bearing a thienylcyclohexane moiety. These compounds are of interest as potential calcium channel blockers and for other pharmacological activities. This one-pot reaction combines an aldehyde, 5-(2-thienyl)cyclohexane-1,3-dione, a β-ketoester, and a nitrogen source.

Experimental Protocol

Materials:

• 5-(2-Thienyl)cyclohexane-1,3-dione

• Aromatic or aliphatic aldehyde (e.g., benzaldehyde, 4-nitrobenzaldehyde)

• Ethyl acetoacetate

• Ammonium acetate

• Ethanol (absolute)

• Ceric Ammonium Nitrate (CAN) (optional, for aromatization)

Procedure:

• In a 100 mL round-bottom flask, dissolve the aldehyde (1.0 mmol), 5-(2-thienyl)cyclohexane-1,3-dione (1.0 mmol), ethyl acetoacetate (1.0 mmol), and ammonium acetate (1.2 mmol) in absolute ethanol (25 mL).

• Reflux the reaction mixture for 8-12 hours, monitoring the progress by TLC.

• After completion, cool the mixture to room temperature and pour it into ice-cold water (50 mL).

• The precipitated solid is collected by filtration, washed with water, and then with a small amount of cold ethanol.

• Dry the crude product under vacuum.

• (Optional Aromatization) To obtain the corresponding pyridine derivative, the isolated dihydropyridine can be dissolved in glacial acetic acid, and a mild oxidizing agent like Ceric Ammonium Nitrate (CAN) can be added. The mixture is then stirred at room temperature until the reaction is complete (monitored by TLC).

• Purify the final product by column chromatography on silica gel or by recrystallization.

Data Presentation

Entry	Aldehyde	Product (Dihydropyridine)	Expected Yield (%)
1	Benzaldehyde	Ethyl 4-phenyl-2-methyl-5-oxo-7-(2-thienyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	75-85
2	4-Nitrobenzaldehyde	Ethyl 4-(4-nitrophenyl)-2-methyl-5-oxo-7-(2-thienyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	70-80

Experimental Workflow

Probes and Ligands from 5-(2-Thienyl)cyclohexane-1,3-dione: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The versatile scaffold of 5-(2-Thienyl)cyclohexane-1,3-dione presents a valuable starting point for the development of novel molecular probes and therapeutic ligands. Its inherent structural features, combining a reactive dicarbonyl moiety with a sulfur-containing aromatic thiophene ring, offer a rich landscape for chemical modification and functionalization. This document provides detailed application notes and experimental protocols for the synthesis and evaluation of derivatives of 5-(2-Thienyl)cyclohexane-1,3-dione, with a focus on their potential as anticancer agents and kinase inhibitors.

Application Notes

Derivatives of the 5-(2-Thienyl)cyclohexane-1,3-dione scaffold have demonstrated significant potential in medicinal chemistry, particularly in the realm of oncology. The core structure serves as a privileged scaffold, a molecular framework that is recurrently found in biologically active compounds. The dione functionality can be readily modified to introduce various heterocyclic systems, while the thienyl group can be functionalized to modulate physiochemical properties and target interactions.

Published research, while not always focused specifically on the 5-(2-thienyl) substituted parent compound, provides strong evidence for the utility of the broader cyclohexane-1,3-dione class of molecules. These compounds have been successfully elaborated into potent inhibitors of various protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in cancer. For instance, derivatives incorporating pyran, pyridine, and thiophene moieties have shown promising anti-proliferative activities against a range of cancer cell lines.

Furthermore, the thienyl moiety itself is a well-established pharmacophore found in numerous approved drugs. Its presence in the 5-position of the cyclohexane-1,3-dione core can enhance binding affinity and selectivity for specific biological targets. The development of probes from this scaffold can aid in target identification and validation, as well as in the visualization of biological processes through techniques like fluorescence microscopy.

Quantitative Data Summary

While specific quantitative data for a wide range of probes and ligands directly derived from 5-(2-Thienyl)cyclohexane-1,3-dione is not extensively available in the public domain, data from structurally related cyclohexane-1,3-dione derivatives highlight the potential of this compound class. The following table summarizes representative inhibitory concentrations (IC50) for analogous compounds against various cancer cell lines and kinases. This data serves as a benchmark for the expected potency of novel derivatives synthesized from the target scaffold.

Compound Class	Target Cell Line/Enzyme	IC50 (µM)	Reference
Thiophene Carboxamide Derivatives	HepG-2 (Liver Cancer)	5.02	[1]
Thiophene Carboxamide Derivatives	HCT-116 (Colon Cancer)	6.6	[1]
(5Z)-5-arylidene-2-thioxo-1,3-thiazolidin-4-one derivatives	DYRK1A Kinase	0.028	[2]
Thienyl-based Kinase Inhibitor (Thio-Iva)	Huh-7 (Liver Cancer)	0.29	[3]
Thienyl-based Kinase Inhibitor (Thio-Iva)	SNU-449 (Liver Cancer)	0.53	[3]
Thienyl-based Kinase Inhibitor (Thio-Dam)	Huh-7 (Liver Cancer)	0.81	[3]
Thienyl-based Kinase Inhibitor (Thio-Dam)	SNU-449 (Liver Cancer)	1.64	[3]
Thienyl-based Kinase Inhibitor (Thio-Iva)	VEGFR-2 Kinase	3.31	[3]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of precursor molecules and the subsequent biological evaluation of novel compounds derived from 5-(2-Thienyl)cyclohexane-1,3-dione.

Protocol 1: Synthesis of Arylhydrazono-Cyclohexane-1,3-dione Ligands[4]

This protocol describes the synthesis of hydrazono derivatives of cyclohexane-1,3-dione, which can be adapted for 5-(2-Thienyl)cyclohexane-1,3-dione. These ligands can be used as intermediates for further heterocyclization reactions or as metal-chelating agents.

Materials:

• 5-(2-Thienyl)cyclohexane-1,3-dione

• Substituted anilines (e.g., 3-methoxyaniline, 3-nitroaniline)

• Hydrochloric acid (HCl)

• Sodium nitrite (NaNO2)

• Ethanol

• Water

• Stirring apparatus

• Ice bath

• Filtration apparatus

Procedure:

• Prepare a solution of the substituted aniline (10 mmol) in hydrochloric acid (2.5 mL).

• Cool the solution to 0-5 °C in an ice bath.

• Add an aqueous solution of sodium nitrite (10 mmol in 10 mL of water) dropwise to the aniline solution while maintaining the temperature below 5 °C. Stir for 1 hour to form the diazonium salt.

• In a separate flask, dissolve 5-(2-Thienyl)cyclohexane-1,3-dione (10 mmol) in ethanol (10 mL).

• Slowly add the diazonium salt solution to the 5-(2-Thienyl)cyclohexane-1,3-dione solution with continuous stirring at 0-5 °C.

• Continue stirring the reaction mixture at 0-5 °C for 4 hours.

• The resulting precipitate is the arylhydrazono derivative. Collect the product by filtration.

• Wash the product with cold water and then with a small amount of cold ethanol.

• Dry the product and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified ligand.

Protocol 2: Synthesis of Metal Complexes[4]

This protocol outlines the general procedure for synthesizing metal complexes of the arylhydrazono ligands prepared in Protocol 1. These complexes can be evaluated for their biological activities.

Materials:

• Arylhydrazono-5-(2-thienyl)cyclohexane-1,3-dione ligand (from Protocol 1)

• Metal salts (e.g., Zn(NO3)2·6H2O, Cu(NO3)2·3H2O, Zn(OAc)2·2H2O, Cu(OAc)2·H2O)

• Methanol

• N,N-Dimethylformamide (DMF)

• Stirring apparatus with heating

• Filtration apparatus

• Diethyl ether

Procedure:

• Dissolve the arylhydrazono ligand (4 mmol) in absolute methanol (15 mL).

• Prepare a solution of the metal salt (4.0 mmol) in a mixture of absolute methanol and DMF (10 mL).

• Add the metal salt solution dropwise to the ligand solution over 15 minutes with continuous stirring at room temperature.

• Heat the reaction mixture to 80 °C and continue stirring for 6 hours.

• Allow the mixture to cool to room temperature. The precipitated metal complex will form.

• Collect the complex by filtration.

• Wash the precipitate with absolute diethyl ether.

• Dry the metal complex at room temperature.

Protocol 3: In Vitro Anticancer Activity Assay (MTT Assay)

This protocol describes a common method to evaluate the cytotoxic effects of newly synthesized compounds on cancer cell lines.

Materials:

• Synthesized compounds

• Cancer cell lines (e.g., HepG-2, HCT-116)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 96-well plates

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Dimethyl sulfoxide (DMSO)

• Microplate reader

Procedure:

• Culture the cancer cells in appropriate medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37 °C in a humidified 5% CO2 incubator.

• Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare stock solutions of the synthesized compounds in DMSO.

• Treat the cells with various concentrations of the compounds (typically in a serial dilution) for a specified period (e.g., 48 or 72 hours). Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• After the incubation period, add MTT solution to each well and incubate for another 2-4 hours.

• Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Visualizations

Signaling Pathway: Kinase Inhibition

Caption: Inhibition of Receptor Tyrosine Kinase Signaling.

Experimental Workflow: Synthesis and Evaluation

Caption: Workflow for Drug Discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for 5-(2-Thienyl)cyclohexane-1,3-dione in Agricultural Herbicide Research

Disclaimer: A comprehensive search of scientific literature and patent databases did not yield specific information on the herbicidal activity, mechanism of action, or experimental protocols for 5-(2-Thienyl)cyclohexane-1,3-dione. One patent noted that 5-thienyl substituted cyclohexanediones have "relatively little herbicidal activity" but did not provide specific data.[1] The following application notes and protocols are therefore based on the well-established research of the broader class of cyclohexane-1,3-dione herbicides and are intended to serve as a general guide for the investigation of novel analogues such as 5-(2-Thienyl)cyclohexane-1,3-dione.

Overview of Cyclohexane-1,3-dione Herbicides

Cyclohexane-1,3-dione derivatives are a prominent class of herbicides with two primary modes of action: inhibition of Acetyl-CoA Carboxylase (ACCase) and 4-hydroxyphenylpyruvate dioxygenase (HPPD).

• ACCase Inhibition: Many cyclohexane-1,3-diones, often referred to as "DIMs," are potent inhibitors of the ACCase enzyme.[2][3][4][5] This enzyme catalyzes a critical step in the biosynthesis of fatty acids, which are essential components of plant cell membranes.[2][5] Inhibition of ACCase leads to a cessation of growth and is particularly effective against grass species, making these compounds valuable as graminicides in broadleaf crops.[2][6] Symptoms in susceptible plants develop slowly and include growth arrest followed by chlorosis and necrosis of meristematic tissues.[3][4]

• HPPD Inhibition: A subset of cyclohexane-1,3-diones, known as triketones, function by inhibiting the HPPD enzyme.[7][8][9][10][11] HPPD is integral to the synthesis of plastoquinone and tocopherols.[7][8][9] The depletion of these molecules disrupts carotenoid biosynthesis, leading to the photodegradation of chlorophyll and characteristic bleaching of plant tissues.[7][9] These herbicides are effective against a range of broadleaf and some grass weeds.[7]

Data Presentation

Should experimental data be generated for 5-(2-Thienyl)cyclohexane-1,3-dione, it is recommended to present the quantitative findings in clear, structured tables for comparative analysis.

Table 1: In Vitro Enzyme Inhibition Data

Compound	Target Enzyme	IC₅₀ (µM)
5-(2-Thienyl)cyclohexane-1,3-dione	ACCase	Data to be determined
5-(2-Thienyl)cyclohexane-1,3-dione	HPPD	Data to be determined
Sethoxydim (ACCase Inhibitor Control)	ACCase	Reference Value

| Mesotrione (HPPD Inhibitor Control) | HPPD | Reference Value |

Table 2: Whole Plant Herbicide Efficacy (Post-Emergence)

Weed Species	5-(2-Thienyl)cyclohexane-1,3-dione ED₅₀ (g a.i./ha)
Setaria faberi (Giant Foxtail)	Data to be determined
Echinochloa crus-galli (Barnyardgrass)	Data to be determined
Amaranthus retroflexus (Redroot Pigweed)	Data to be determined

| Abutilon theophrasti (Velvetleaf) | Data to be determined |

Experimental Protocols

The following are generalized protocols for the synthesis and herbicidal evaluation of novel cyclohexane-1,3-dione derivatives.

Protocol 1: Synthesis of 5-Substituted Cyclohexane-1,3-diones

A general and adaptable method for the synthesis of 5-substituted cyclohexane-1,3-diones involves a Michael-Claisen reaction sequence.

Materials:

• An appropriate α,β-unsaturated ester

• An acetone derivative

• A strong base (e.g., potassium tert-butoxide)

• Anhydrous solvent (e.g., THF, t-BuOH)

• Acid for neutralization (e.g., HCl)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the acetone derivative in the anhydrous solvent.

• Cool the solution to 0°C and slowly add the strong base.

• Add the α,β-unsaturated ester dropwise to the reaction mixture.

• Allow the reaction to stir at room temperature until completion, monitoring by TLC.

• Quench the reaction with an acidic solution and extract the product with an organic solvent.

• Wash the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the 5-substituted cyclohexane-1,3-dione.

This is a generalized protocol and may require optimization for specific substrates.

Protocol 2: In Vitro Enzyme Inhibition Assays

A. ACCase Inhibition Assay

• Isolate and purify ACCase from a susceptible grass species (e.g., maize).

• Prepare a reaction mixture containing buffer, ATP, MgCl₂, acetyl-CoA, and the purified enzyme.

• Add the test compound, 5-(2-Thienyl)cyclohexane-1,3-dione, at a range of concentrations.

• Initiate the reaction by adding ¹⁴C-labeled bicarbonate.

• Incubate the reaction at a controlled temperature.

• Terminate the reaction by adding hydrochloric acid.

• Quantify the incorporation of ¹⁴C into malonyl-CoA using liquid scintillation counting.

• Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the compound concentration.

B. HPPD Inhibition Assay

• Express and purify recombinant HPPD from a suitable host (e.g., E. coli expressing the Arabidopsis thaliana HPPD gene).

• Prepare a reaction mixture in a quartz cuvette containing buffer, ascorbate, and the purified HPPD enzyme.

• Add the test compound at various concentrations.

• Initiate the reaction by adding the substrate, 4-hydroxyphenylpyruvate.

• Monitor the decrease in absorbance at 310 nm, corresponding to the consumption of the substrate, using a spectrophotometer.

• Calculate the initial reaction rates and determine the IC₅₀ value.

Protocol 3: Whole Plant Herbicide Efficacy Assay

• Grow various indicator weed species (e.g., giant foxtail, velvetleaf) and crop species in a greenhouse or growth chamber to the 2-4 leaf stage.

• Prepare a stock solution of 5-(2-Thienyl)cyclohexane-1,3-dione in a suitable solvent and dilute it to various concentrations with a surfactant-containing aqueous solution.

• For post-emergence tests, apply the different concentrations of the test compound to the foliage of the plants using a laboratory spray chamber to ensure uniform coverage.

• For pre-emergence tests, apply the compound to the soil surface before weed emergence.

• Return the plants to the greenhouse or growth chamber.

• Visually assess the percentage of injury (phytotoxicity) at 7, 14, and 21 days after treatment, using a scale of 0 (no effect) to 100 (complete death).

• Determine the effective dose required to cause 50% injury (ED₅₀) for each species.

Visualization of Potential Mechanism of Action

The following diagrams illustrate the two primary herbicidal modes of action for the cyclohexane-1,3-dione class of compounds.

Caption: Inhibition of ACCase by Cyclohexane-1,3-dione Herbicides.

Caption: Inhibition of HPPD by Triketone Herbicides.

References

• 1. EP0071707B1 - Cyclohexane-dione derivatives, process for their preparation and herbicides containing them - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. ptabdata.blob.core.windows.net [ptabdata.blob.core.windows.net]
• 4. Acetyl CoA Carboxylase (ACCase) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. p-Hydroxyphenylpyruvate dioxygenase inhibitor-resistant plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 4-Hydroxyphenylpyruvate dioxygenase inhibitor - Wikipedia [en.wikipedia.org]
• 10. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site - PMC [pmc.ncbi.nlm.nih.gov]
• 11. files01.core.ac.uk [files01.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and improving the yield of 5-(2-Thienyl)cyclohexane-1,3-dione synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione, providing potential causes and practical solutions.

Q1: Why is the yield of my 5-(2-Thienyl)cyclohexane-1,3-dione synthesis consistently low?

A1: Low yields can stem from several factors. One common synthesis route is the Friedel-Crafts acylation of a thiophene derivative with a cyclohexane-1,3-dione precursor. Incomplete reaction is a primary cause. Ensure your starting materials are pure and dry, as moisture can deactivate the Lewis acid catalyst (e.g., AlCl₃). The reaction temperature is also critical; it should be carefully controlled to prevent side reactions or decomposition.[1] Additionally, the stoichiometry of the reactants and catalyst needs to be optimized. An excess of the acylating agent or catalyst is not always beneficial and can lead to the formation of byproducts.

Q2: I am observing the formation of multiple side products. How can I improve the selectivity of the reaction?

A2: Side product formation is a frequent challenge. In Friedel-Crafts acylations, this can be due to polysubstitution on the thiophene ring or self-condensation of the cyclohexane-1,3-dione. To mitigate this, consider a slow, dropwise addition of the acylating agent to the reaction mixture at a low temperature to control the reaction rate and minimize side reactions. The choice of solvent can also influence selectivity; less polar solvents are often preferred. Furthermore, ensure that the reaction is worked up promptly upon completion to prevent degradation of the product.

Q3: What is the most effective method for purifying the crude 5-(2-Thienyl)cyclohexane-1,3-dione?

A3: Purification of cyclohexane-1,3-dione derivatives is typically achieved through recrystallization or column chromatography. For recrystallization, a suitable solvent system must be identified in which the product has high solubility at elevated temperatures and low solubility at room temperature, while impurities remain soluble. Common solvents for similar compounds include ethanol or ethyl acetate. If recrystallization is insufficient, column chromatography using silica gel is a reliable alternative. A gradient elution with a mixture of hexane and ethyl acetate is often effective in separating the desired product from impurities.

Q4: My purified product seems to be unstable and degrades over time. How can I properly store it?

A4: 5-(2-Thienyl)cyclohexane-1,3-dione, like many dicarbonyl compounds, can be susceptible to degradation, especially in the presence of light, air, or moisture. It is recommended to store the purified product in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon), and at a low temperature (2-8°C). Protecting it from light by using an amber-colored vial is also advisable.

Factors Influencing Reaction Yield

The following table summarizes key experimental parameters and their impact on the yield of reactions involving cyclohexane-1,3-dione derivatives, based on analogous syntheses.

Parameter	Condition	Effect on Yield	Rationale
Catalyst Concentration	Sub-stoichiometric (0.1 mol%)	Can increase yield	Minimizes side reactions and product degradation catalyzed by excess acid.[2][3]
Reactant Loading	Near-equimolar	Can improve reaction rate and yield	High concentrations of cyclohexane-1,3-dione can sometimes slow down the reaction.[2][3]
Temperature Control	Maintained at 0-5°C during addition	Higher yield	Reduces the formation of byproducts from exothermic reactions.
Moisture	Anhydrous conditions	Higher yield	Prevents deactivation of the Lewis acid catalyst and unwanted side reactions.
Purification Method	Column Chromatography followed by Recrystallization	Higher purity and recovery	Effectively removes polar and non-polar impurities.[4]

Experimental Protocol: Synthesis of a 5-Aryl-Cyclohexane-1,3-Dione Derivative (Analogous Procedure)

This protocol is adapted from the synthesis of similar aryl-dione compounds and can be used as a starting point for the synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione.

Materials:

• Thiophene

• Adipoyl chloride (or a suitable precursor to the cyclohexane-1,3-dione moiety)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (1M)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

• Hexane

• Ethyl Acetate

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 eq) and suspend it in anhydrous dichloromethane under a nitrogen atmosphere.

• Addition of Reactants: Cool the suspension to 0°C in an ice bath. Add a solution of adipoyl chloride (1.0 eq) in anhydrous dichloromethane dropwise to the suspension. After the addition is complete, add thiophene (2.0 eq) dropwise via the dropping funnel, maintaining the temperature at 0°C.

• Reaction: Allow the reaction mixture to stir at 0°C for 1 hour and then let it warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture into a beaker containing crushed ice and 1M HCl. Separate the organic layer and extract the aqueous layer with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure product.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the synthesis.

Caption: Troubleshooting workflow for the synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione.

References

• 1. Synthesis and reactions of di(thiophen-2-yl)alkane diones: Cyclocondensation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Limiting the Loading of Reactant 1,3-Cyclohexanedione Enables the Use of Less Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of 5-(2-Thienyl)cyclohexane-1,3-dione

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the purification of 5-(2-Thienyl)cyclohexane-1,3-dione using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the column chromatography of 5-(2-Thienyl)cyclohexane-1,3-dione? A1: Silica gel is the most commonly used and recommended stationary phase for the purification of cyclohexane-1,3-dione derivatives due to its polarity and effectiveness in separating compounds of this class. For challenging separations or if the compound shows instability on silica, alumina (neutral or basic) could be considered as an alternative.

Q2: Which mobile phase (eluent) system is most effective for this purification? A2: A mixture of a non-polar solvent like hexanes and a moderately polar solvent like ethyl acetate (EtOAc) is typically effective. A common starting point for similar cyclohexane-1,3-dione compounds is a ratio of 70:30 hexane:EtOAc. The optimal ratio should be determined by thin-layer chromatography (TLC) beforehand to achieve good separation. For thiophene-containing diones, ratios with lower polarity, such as 9:1 EtOAc:hexane, have also been used.

Q3: How should I monitor the progress of the separation during column chromatography? A3: The separation should be monitored by collecting fractions and analyzing them using Thin-Layer Chromatography (TLC). Spot a small amount from each fraction onto a TLC plate, elute it with the same solvent system used for the column, and visualize the spots under UV light or by using a staining agent (like potassium permanganate) to identify the fractions containing the pure product.

Q4: What are the likely impurities I might encounter? A4: Potential impurities include unreacted starting materials from the synthesis, side-products from condensation reactions, and decomposition products. Cyclohexane-1,3-dione derivatives can sometimes be sensitive to the acidic nature of standard silica gel.

Q5: My compound is very polar and does not move from the baseline on the TLC plate even with 100% ethyl acetate. What should I do? A5: If your compound is highly polar, you may need to use a more polar solvent system. Consider adding a small percentage (1-10%) of methanol to your ethyl acetate or dichloromethane. For very polar basic compounds, a solvent system containing ammonia, such as 1-10% of a 10% ammonium hydroxide solution in methanol mixed with dichloromethane, can be effective.

Experimental Protocol: Column Chromatography

This protocol outlines a standard procedure for the purification of 5-(2-Thienyl)cyclohexane-1,3-dione.

Materials:

• Crude 5-(2-Thienyl)cyclohexane-1,3-dione

• Silica gel (flash chromatography grade, e.g., 230-400 mesh)

• Solvents: Hexanes, Ethyl Acetate (HPLC grade)

• Glass chromatography column with stopcock

• Sand (washed)

• Collection vessels (test tubes or flasks)

• TLC plates, chamber, and UV lamp

• Rotary evaporator

Methodology:

• Mobile Phase Selection:

  • Develop a solvent system using TLC. Test various ratios of hexane:ethyl acetate.

  • The ideal system will show the desired compound with an Rf value of approximately 0.25-0.35 and good separation from impurities.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.

  • Add a thin layer of sand on top of the silica bed to prevent disruption during sample loading.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent.

  • Carefully add the dissolved sample to the top of the column using a pipette.

  • Alternatively, for less soluble samples, perform a "dry load": adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the column.

• Elution and Fraction Collection:

  • Open the stopcock and begin eluting the column with the mobile phase.

  • Maintain a constant level of solvent above the silica bed to prevent the column from running dry.

  • Collect fractions sequentially in test tubes. The size of the fractions will depend on the column size and separation.

• Monitoring and Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions into a round-bottomed flask.

  • Remove the solvent using a rotary evaporator to yield the purified 5-(2-Thienyl)cyclohexane-1,3-dione.

Data Summary

The following table summarizes typical parameters used in the column chromatography of related cyclohexane-1,3-dione compounds. These values should be used as a starting point for optimization.

Parameter	Recommended Value/System	Source
Stationary Phase	Silica Gel
Mobile Phase	Hexane:Ethyl Acetate
Example Ratio 1	70:30 (Hexane:EtOAc)
Example Ratio 2	9:1 (Hexane:EtOAc)
Example Ratio 3	80:20 (EtOAc:Hexane)
Monitoring	Thin-Layer Chromatography (TLC)	General Practice

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Compound does not elute.	1. The mobile phase is not polar enough.2. The compound has decomposed or irreversibly adsorbed to the silica gel.	1. Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate).2. Test the compound's stability on a small amount of silica before chromatography. If it is unstable, consider using a less acidic stationary phase like deactivated silica or alumina.
Compound elutes too quickly (in the solvent front).	1. The mobile phase is too polar.2. The sample was dissolved in a solvent that is too strong, causing it to travel with the solvent front.	1. Decrease the polarity of the mobile phase (e.g., increase the percentage of hexanes).2. Ensure the sample is loaded in a minimal amount of the mobile phase or a less polar solvent. Use a larger volume of a weaker solvent for injection if necessary.
Poor separation of spots (mixed fractions).	1. The chosen mobile phase does not provide adequate resolution.2. The column was overloaded with too much crude sample.3. The column was packed improperly (e.g., air bubbles, channeling).	1. Re-optimize the mobile phase using TLC. Try different solvent combinations.2. Use a larger column or reduce the amount of sample loaded.3. Repack the column carefully, ensuring a uniform and compact bed.
Tailing or streaking of the compound.	1. The sample is not sufficiently soluble in the mobile phase.2. Secondary interactions (e.g., acidic compound on silica gel) are occurring.3. The column is overloaded.	1. Try a different mobile phase in which the compound is more soluble.2. Add a small amount of a modifier to the eluent (e.g., 0.1-1% acetic acid for acidic compounds or triethylamine for basic compounds) to suppress unwanted interactions.3. Reduce the amount of sample loaded onto the column.
Low recovery of the purified product.	1. The compound is irreversibly adsorbed to the stationary phase.2. The compound is volatile and was lost during solvent evaporation.3. Some product remains in mixed fractions that were discarded.	1. If the compound is stable, flush the column with a very polar solvent (e.g., methanol) to recover any remaining material.2. Use caution during rotary evaporation; avoid excessive heat or vacuum.3. Re-run the mixed fractions on a second column if the quantity is significant.

Workflow Diagram

Technical Support Center: Overcoming Challenges in Scaling Up Cyclohexane-1,3-dione Reactions

Introduction

Cyclohexane-1,3-dione and its derivatives are pivotal intermediates in the synthesis of a wide array of pharmaceuticals, agrochemicals, and other high-value organic molecules.[1][2] Their utility in multicomponent reactions like the Hantzsch pyridine synthesis and Knoevenagel condensations makes them a staple in synthetic organic chemistry.[3][4][5] However, transitioning these reactions from the laboratory bench to a pilot or industrial scale presents a unique set of challenges. This guide provides a structured, in-depth technical resource for researchers, chemists, and process engineers to navigate and overcome common obstacles encountered during the scale-up of reactions involving cyclohexane-1,3-dione.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions that arise during the initial phases of scaling up cyclohexane-1,3-dione reactions.

Q1: What are the primary challenges when scaling up reactions with cyclohexane-1,3-dione?

A1: The primary challenges stem from several key factors:

• Solubility and Reaction Homogeneity: Cyclohexane-1,3-dione and its derivatives often have limited solubility in common organic solvents, which can lead to heterogeneous reaction mixtures. Achieving effective mixing and mass transfer on a larger scale becomes critical to ensure consistent reaction rates and prevent localized side reactions.

• Byproduct Formation: The active methylene group of cyclohexane-1,3-dione is highly reactive, making it susceptible to various side reactions such as self-condensation, Michael additions, and over-alkylation. These side reactions can become more pronounced at larger scales if not properly controlled.[6]

• Thermal Management: Many reactions involving cyclohexane-1,3-dione, such as Knoevenagel condensations, can be exothermic. Inefficient heat dissipation in large reactors can lead to temperature gradients, promoting byproduct formation and posing safety risks.[7]

• Product Isolation and Purification: Isolating and purifying the final product at scale can be challenging. Crystallization, a preferred method for large-scale purification, can be hampered by impurities that inhibit crystal growth or lead to the formation of oils.[8][9]

Q2: How does the keto-enol tautomerism of cyclohexane-1,3-dione affect its reactivity on a larger scale?

A2: Cyclohexane-1,3-dione exists predominantly in its enol form in solution.[10] This tautomerism is crucial for its desired reactivity. However, the equilibrium can be influenced by the solvent, pH, and temperature. When scaling up, changes in these parameters can alter the concentration of the reactive enolate species, impacting reaction kinetics and selectivity. It is essential to maintain consistent conditions to ensure predictable reactivity.

Q3: Are there "green" or more sustainable solvent choices for scaling up these reactions?

A3: Yes, there is a growing interest in developing more sustainable synthetic routes. For some reactions, water has been successfully used as a solvent, particularly in the presence of surfactants or phase-transfer catalysts.[8][11] Solvent-free conditions, sometimes assisted by microwave or ultrasound irradiation, have also been reported for certain multicomponent reactions involving dimedone (5,5-dimethylcyclohexane-1,3-dione), offering advantages in terms of reduced waste and simplified workup.[12][13]

Part 2: Troubleshooting Guide: Common Problems and Solutions

This section provides a detailed, problem-oriented approach to troubleshooting specific issues encountered during the scale-up process.

Problem 1: Low Yield and Poor Conversion

Q: My reaction yield has dropped significantly after moving from a 1L flask to a 50L reactor. What are the likely causes and how can I fix this?

A: A drop in yield upon scale-up is a common issue and can be attributed to several factors. Here’s a systematic approach to diagnosing and resolving the problem:

• Cause 1: Inefficient Mixing and Mass Transfer

  • Explanation: In a large reactor, achieving the same level of mixing homogeneity as in a small flask is challenging. Poor mixing can lead to localized "hot spots" or areas of high reactant concentration, which can promote side reactions. It can also result in slower overall reaction rates if the reactants are not brought into contact effectively.

  • Solutions:

    • Optimize Agitation: Review the reactor's agitator design (e.g., impeller type, size, and speed). A process engineer can help model the fluid dynamics to ensure proper mixing for your specific reaction viscosity and density.

    • Controlled Reagent Addition: Instead of adding reagents all at once, use a controlled addition profile (e.g., via a syringe pump or dosing pump). This can help maintain a low steady-state concentration of a highly reactive species, minimizing side reactions.

    • Solvent Selection: If solubility is an issue, consider a solvent system in which all reactants are fully dissolved. This may involve screening different solvents or using a co-solvent.

• Cause 2: Catalyst Deactivation or Inefficiency

  • Explanation: In heterogeneous catalysis (e.g., using Pd/C for hydrogenation), the catalyst can be sensitive to impurities that may be present in larger quantities of starting materials or solvents.[14] For homogeneous catalysts, inefficient mixing can prevent the catalyst from being evenly distributed throughout the reaction mixture.

  • Solutions:

    • Catalyst Loading: Re-evaluate the catalyst loading. While you might aim to keep the weight percentage the same, the efficiency can change with scale. Sometimes, a slightly higher catalyst loading is necessary.

    • Catalyst Quality: Ensure the quality of the catalyst is consistent across batches. Test for activity before committing to a large-scale run.

    • Inert Atmosphere: For air-sensitive catalysts, ensure the reactor is properly purged and maintained under an inert atmosphere (e.g., nitrogen or argon).

• Cause 3: Unfavorable Reaction Equilibrium

  • Explanation: Some reactions, like Knoevenagel condensations, are reversible.[4] On a small scale, byproducts (like water) may be removed more efficiently (e.g., with a Dean-Stark trap). On a larger scale, inefficient removal of these byproducts can shift the equilibrium back towards the starting materials.

  • Solutions:

    • Efficient Water Removal: If water is a byproduct, ensure your large-scale setup has an efficient way to remove it. This might involve azeotropic distillation with a suitable solvent or the use of a drying agent.

    • Temperature Optimization: Adjust the reaction temperature. Higher temperatures can sometimes favor the forward reaction but may also increase byproduct formation. A careful optimization study is recommended.

Troubleshooting Workflow for Low Yield

Caption: Decision tree for troubleshooting low reaction yields during scale-up.

Problem 2: Increased Impurity Profile

Q: I'm observing new or significantly increased levels of byproducts in my scaled-up reaction. How can I identify and mitigate them?

A: The formation of byproducts is often exacerbated by the challenges of thermal and concentration control at larger scales.

• Common Byproducts and Their Mitigation:

  Byproduct Type	Typical Cause	Mitigation Strategies
  Self-Condensation Products	High local concentration of cyclohexane-1,3-dione enolate; elevated temperatures.	1. Slow, controlled addition of the base or dione. 2. Maintain a lower reaction temperature. 3. Use a less reactive base if possible.
  Michael Addition Adducts	In reactions like Knoevenagel, the product can act as a Michael acceptor for another molecule of the dione.[15]	1. Adjust stoichiometry to use the aldehyde/ketone as the limiting reagent. 2. Remove the product as it forms (e.g., by crystallization if feasible). 3. Lower the reaction temperature to reduce the rate of the Michael addition.
  Over-Alkylation Products	In alkylation reactions, the mono-alkylated product can be deprotonated and react again.	1. Use a bulkier alkylating agent if possible. 2. Employ a controlled addition of the alkylating agent. 3. Use a less polar solvent to reduce the reactivity of the enolate.

• Analytical Approach:

  • Characterize Byproducts: Use techniques like LC-MS, GC-MS, and NMR to identify the structure of the major impurities.

  • Mechanistic Analysis: Once the structures are known, propose a plausible mechanism for their formation. This will provide clues as to how to prevent them. For example, the formation of a dimer suggests that the concentration of the reactive intermediate is too high.

  • In-Process Controls (IPCs): Monitor the reaction progress over time using techniques like HPLC or UPLC. This will help you understand when the byproducts start to form and if they are stable or transient.

Reaction Pathway: Knoevenagel Condensation and Michael Byproduct

Caption: Desired reaction pathway and a common side reaction in Knoevenagel condensations.

Problem 3: Product Isolation and Purification Challenges

Q: My product, which was a nice crystalline solid in the lab, is now oiling out or is very difficult to filter in the pilot plant. What should I do?

A: Isolation issues at scale are often due to differences in cooling rates, residual solvent, or the presence of impurities that act as crystal growth inhibitors.

• Crystallization and "Oiling Out":

  • Explanation: "Oiling out" occurs when a compound comes out of solution as a liquid rather than a solid. This is often due to supersaturation being reached at a temperature above the compound's melting point in that specific solvent system, or the presence of impurities.

  • Solutions:

    • Control Cooling Rate: Implement a slower, controlled cooling profile. Rapid cooling often leads to oiling out or the formation of very fine particles that are difficult to filter.

    • Solvent System: The ideal crystallization solvent changes with scale. You may need to use an anti-solvent to induce crystallization. A thorough solvent screen is recommended.

    • Seeding: Develop a seeding strategy. Adding a small amount of pure crystalline product at the appropriate temperature can promote controlled crystal growth and prevent oiling out.

    • Purification Before Isolation: If impurities are the cause, consider an upstream purification step, such as a charcoal treatment or a quick filtration through a pad of silica gel, to remove problematic impurities before crystallization.

• Filtration Difficulties:

  • Explanation: Very small, needle-like crystals or amorphous material can clog filter cloths and lead to very slow filtration times.

  • Solutions:

    • Crystal Habit Modification: The choice of crystallization solvent can influence the shape (habit) of the crystals. Aim for solvents that produce larger, more equant (less needle-like) crystals.

    • Aging: After crystallization, allowing the slurry to "age" (stir at a constant temperature) for a period can lead to larger, more easily filterable particles through a process called Ostwald ripening.

    • Filter Aid: Consider using a filter aid like Celite®, but be aware that this adds an extra component to the process and may not be suitable for pharmaceutical applications.

Part 3: Experimental Protocols

This section provides a sample protocol for a common reaction, highlighting considerations for scale-up.

Protocol: Scale-Up of a Hantzsch-type Reaction

The Hantzsch synthesis is a multicomponent reaction often involving a β-ketoester, an aldehyde, and a nitrogen source.[3][16] When using cyclohexane-1,3-dione, this leads to the formation of acridine-dione derivatives.

Lab Scale (10g)

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexane-1,3-dione (11.2 g, 0.1 mol), benzaldehyde (5.3 g, 0.05 mol), and ammonium acetate (3.85 g, 0.05 mol).

• Solvent: Add ethanol (100 mL).

• Reaction: Heat the mixture to reflux (approx. 78°C) and stir for 4 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature. The product often precipitates. Filter the solid, wash with cold ethanol (2 x 20 mL), and dry under vacuum.

• Yield: Typically >85%.

Pilot Scale (1kg)

• Setup: In a 20 L glass-lined reactor equipped with a mechanical agitator, a temperature probe, a reflux condenser, and a bottom outlet valve, charge ethanol (10 L).

• Reagent Charging:

  • Start agitation at a moderate speed.

  • Charge cyclohexane-1,3-dione (1.12 kg, 10.0 mol).

  • Charge ammonium acetate (0.385 kg, 5.0 mol).

  • Charge benzaldehyde (0.53 kg, 5.0 mol). Note: The order of addition can be critical and should be studied at the lab scale.

• Reaction:

  • Heat the reactor jacket to bring the internal temperature to reflux (approx. 78-80°C).

  • Maintain reflux for 4-6 hours (reaction times may be longer at scale).

  • Take samples periodically for IPC (e.g., HPLC) to confirm reaction completion.

• Work-up and Isolation:

  • Once complete, begin a controlled cooling ramp (e.g., 10-15°C per hour) to 10°C. Avoid crash cooling.

  • If crystallization is slow, consider a pre-determined seeding protocol.

  • Age the resulting slurry at 10°C for 2-4 hours to improve particle size.

  • Isolate the product by filtration using a Nutsche filter-dryer.

  • Wash the filter cake with pre-chilled ethanol (2 x 2 L).

  • Dry the product under vacuum at 50-60°C until a constant weight is achieved.

References

• Process for the manufacture of 1, 3-cyclohexanedione.

• Updating Dimedone The Humble Hero of the Organic Laboratory. Journal of Chemical Education. [Link]

• Process for obtaining crystalline 1,3-cyclohexane dione.

• Dimedone Synthesis. Bartleby. [Link]

• Preparation of 1, 3-cyclohexanedione from resorcinol by transfer hydrogenation. China Petroleum Processing and Petrochemical Technology. [Link]

• Michael reaction – Synthesis of Dimedone. StuDocu. [Link]

• Updating Dimedone--The Humble Hero of the Organic Laboratory. ERIC. [Link]

• Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications.

• Limiting the Loading of Reactant 1,3-Cyclohexanedione Enables the Use of Less Catalyst. Organic Letters. [Link]

• Limiting the Loading of Reactant 1,3-Cyclohexanedione Enables the Use of Less Catalyst. ACS Publications. [Link]

• A concise study on dimedone: A versatile molecule in multi-component reactions, an outlook to the green reaction media. ResearchGate. [Link]

• Hantzsch pyridine synthesis. Wikipedia. [Link]

• Consecutive Michael-Claisen Process for Cyclohexane-1,3-dione Derivative (CDD) Synthesis from Unsubstituted and Substituted Acetone. Organic Chemistry Portal. [Link]

• Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. National Institutes of Health. [Link]

• Process for the isolation of crystalline 1,3- cyclohexanedione.
• Process for industrial application of Knoevenagel synthesis.

• Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction. National Institutes of Health. [Link]

• Hydrogenation of Cyclic 1,3-Diones to Their 1,3-Diols Using Heterogeneous Catalysts: Toward a Facile, Robust, Scalable, and Potentially Bio-Based Route. ACS Omega. [Link]

• SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES AND THEIR IN SILICO AND IN VITRO STUDIES ON ANTIMICROBIAL AND BREAST CANCER ACTIVITY. ResearchGate. [Link]

• Do Cyclohexane-1,3-diones Give Positive Haloform Reactions? Chemistry Stack Exchange. [Link]

• 1,3-Cyclohexanedione. Wikipedia. [Link]

• Hantzsch Dihydropyridine (Pyridine) Synthesis. Organic Chemistry Portal. [Link]

• A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines. Green Chemistry. [Link]

• Knoevenagel condensation. Wikipedia. [Link]

• Recent advances in Hantzsch 1,4-dihydropyridines. SciSpace. [Link]

• The Importance and Applications of Knoevenagel Reaction (Brief Review). Oriental Journal of Chemistry. [Link]

• Knoevenagel/Tandem Knoevenagel and Michael Adducts of Cyclohexane-1,3-dione and Aryl Aldehydes: Synthesis, DFT Studies, Xanthine Oxidase Inhibitory Potential, and Molecular Modeling. ACS Omega. [Link]

• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. MDPI. [Link]

• The Reaction of Aromatic Aldehydes and 1,3-Cyclohexanedione in Aqueous Media. ResearchGate. [Link]

• Cyclohexane-1,3-dione: Properties, Applications, and Production. Ningbo Inno Pharmchem Co.,Ltd. [Link]

• Process for preparing 1,3-cyclohexanedione derivatives and intermediates therefor.

• Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors. PubMed. [Link]

Sources

• 1. US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 4. Knoevenagel Condensation Reaction [sigmaaldrich.com]
• 5. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. US5744648A - Process for the manufacture of 1, 3-cyclohexanedione - Google Patents [patents.google.com]
• 9. EP0105474A2 - Process for obtaining crystalline 1,3-cyclohexane dione - Google Patents [patents.google.com]
• 10. 1,3-Cyclohexanedione - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]

Technical Support Center: Optimizing Thienyl Group Addition Reactions

Welcome to the Technical Support Center for optimizing reaction conditions for thienyl group addition. This guide is designed for researchers, scientists, and professionals in drug development. Below, you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and data-driven recommendations to help you overcome common challenges in C-C and C-N bond formation involving the thienyl moiety.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during your experiments.

Q1: I am observing low to no yield in my Suzuki-Miyaura coupling of a thienylboronic acid. What are the likely causes and how can I troubleshoot this?

Low conversion in Suzuki couplings with thienylboronic acids can arise from several factors:

• Catalyst Inactivity: The active Pd(0) species might not be forming efficiently from the Pd(II) precatalyst, or it could be deactivated by oxygen. Ensure your reaction is performed under a strict inert atmosphere (Argon or Nitrogen) and that all solvents are thoroughly degassed.[1]

• Suboptimal Ligand Choice: The ligand is crucial for both the oxidative addition and reductive elimination steps. For heteroaryl couplings, bulky and electron-rich phosphine ligands like SPhos or XPhos are often more effective than traditional ones like PPh₃.[2][3]

• Inappropriate Base: The choice of base and its solubility can significantly impact the reaction rate. A weaker base might be insufficient to promote transmetalation, while an overly strong base can cause decomposition of the boronic acid. Consider screening bases such as K₂CO₃, K₃PO₄, or Cs₂CO₃.[1][2]

• Protodeboronation: Thienylboronic acids can be susceptible to protodeboronation, a side reaction where the boronic acid group is replaced by a hydrogen atom.[1] This is often exacerbated by the presence of water and strong bases.[1] To mitigate this, you can try using milder bases, anhydrous conditions, or protecting the boronic acid as a boronate ester.[1]

• Poor Substrate Solubility: Insufficient solubility of either the boronic acid or the aryl halide can hinder the reaction.[3] Ensure your chosen solvent system effectively dissolves all reactants at the reaction temperature.

Q2: What are the best practices for setting up a cross-coupling reaction to introduce a thienyl group?

A successful reaction hinges on careful setup and execution:

• Inert Atmosphere: The Pd(0) catalyst is sensitive to oxygen.[1] It is critical to purge the reaction vessel of air and maintain an inert atmosphere (Argon or Nitrogen) throughout the experiment. This can be achieved by using a Schlenk line and performing several vacuum/backfill cycles.[1]

• Dry and Degassed Solvents: Unless the reaction specifically calls for aqueous conditions, use anhydrous solvents to prevent unwanted side reactions like protodeboronation.[1] Degassing the solvent (e.g., by sparging with an inert gas for 20-30 minutes) is crucial to remove dissolved oxygen.[1]

• Reagent Quality: Use high-purity reagents. The quality of the catalyst, ligands, and base can significantly affect the outcome.

• Proper Mixing: Ensure the reaction mixture is stirred vigorously to facilitate efficient mass transfer, especially in heterogeneous mixtures.

Q3: I am struggling with the Kumada coupling of a thienyl Grignard reagent. What are some common issues?

The Kumada coupling, while powerful, has its own set of challenges:

• Grignard Reagent Reactivity: Grignard reagents are highly basic and nucleophilic, making them incompatible with many functional groups.[4] Ensure your substrate does not contain acidic protons or electrophilic sites that can react with the Grignard reagent.

• Side Reactions: A common side reaction is the formation of dithienyl species, which can limit the yield of the desired product.[5]

• Catalyst Choice: Both nickel and palladium catalysts can be used for Kumada couplings.[6][7] The choice of catalyst and ligand can influence the reaction's efficiency and selectivity.

• Solvent: The reaction is typically carried out in ethereal solvents like THF or diethyl ether.[6] Using 2-methyl tetrahydrofuran has been shown to allow for higher concentrations of the Grignard reagent and minimize dithienyl side product formation.[5]

Q4: When should I consider using a Stille, Negishi, or Buchwald-Hartwig reaction for thienyl group addition?

• Stille Coupling: This reaction is very versatile and involves the coupling of an organotin reagent (stannane) with an organic halide.[8][9] Stannanes are generally stable to air and moisture.[9] However, a major drawback is the toxicity of organotin compounds.[8][9]

• Negishi Coupling: This method utilizes organozinc reagents, which are generally more reactive than organoboron compounds but less so than Grignard reagents, offering a good balance of reactivity and functional group tolerance.[10][11] It is particularly useful for coupling heteroaromatic zinc reagents that may be problematic in Suzuki couplings due to protodeboronation.[12]

• Buchwald-Hartwig Amination: This is the go-to reaction for forming a C-N bond between a thienyl halide and an amine.[13][14] The development of various generations of catalysts and ligands has made this a highly general and efficient method.[13][15]

Data Presentation: Optimizing Reaction Parameters

The following tables summarize key reaction parameters for different coupling methods to facilitate comparison and selection of starting conditions.

Table 1: Suzuki-Miyaura Coupling of 3-Thienylboronic Acid with an Aryl Bromide

Parameter	Recommended Conditions	Notes
Catalyst	Pd(OAc)₂ (2 mol%) or Pd(PPh₃)₄	Modern catalyst systems with bulky, electron-rich phosphine ligands are often more efficient.[2]
Ligand	SPhos (4 mol%) or XPhos	Crucial for achieving high yields, especially with heteroaryl substrates.[2][3]
Base	K₃PO₄ (2.0 equiv) or K₂CO₃	Base strength and solubility should be optimized for the specific substrates.[1][2]
Solvent	Dioxane/Water (3:1 or 4:1 v/v)	Degassed solvents are essential to prevent catalyst deactivation.[1][2]
Temperature	80-110 °C	Should be high enough for a reasonable reaction rate but not so high as to cause decomposition.[2]
Atmosphere	Inert (Nitrogen or Argon)	Essential to prevent oxidation of the catalyst and ligands.[1][2]

Table 2: Comparison of Common Cross-Coupling Reactions for Thienyl Group Addition

Coupling Reaction	Thienyl Reagent	Coupling Partner	Key Advantages	Key Disadvantages
Suzuki-Miyaura	Thienylboronic acid/ester	Aryl/Vinyl Halide or Triflate	Mild conditions, commercially available reagents, low toxicity of boron compounds.[2][16]	Susceptible to protodeboronation.[1]
Kumada	Thienyl Grignard Reagent	Aryl/Vinyl Halide	Utilizes readily available and economical Grignard reagents.[4][7]	Limited functional group tolerance due to high reactivity of Grignard reagents.[4]
Stille	Thienylstannane	Aryl/Vinyl Halide or Triflate	Versatile, stable organotin reagents.[8][9]	High toxicity of tin compounds.[8][9]
Negishi	Thienylzinc Halide	Aryl/Vinyl Halide or Triflate	Good functional group tolerance, high reactivity.[10][12]	Organozinc reagents are moisture-sensitive.
Buchwald-Hartwig	Amine	Thienyl Halide or Triflate	Premier method for C-N bond formation, broad substrate scope.[13][14]	Requires careful selection of catalyst and ligand.
Sonogashira	Terminal Alkyne	Thienyl Halide or Triflate	Forms C(sp)-C(sp²) bonds, mild reaction conditions.[17][18]	Requires a copper co-catalyst in the classic protocol.[17]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 3-Thienylboronic Acid with an Aryl Bromide

This protocol is a general starting point and may require optimization for specific substrates.[1][2]

Materials:

• Aryl bromide (1.0 equiv)

• 3-Thienylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Phosphine ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Solvent (e.g., Dioxane and deionized water, 3:1 v/v)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and a condenser, add the aryl bromide, 3-thienylboronic acid, palladium catalyst, phosphine ligand, and base.

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.[1][2]

• Add the degassed solvent system via syringe. To degas the solvent, bubble an inert gas through the mixture for 20-30 minutes.[1]

• Heat the reaction mixture to 80-100 °C with vigorous stirring.[2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Perform an aqueous workup and extract the product with a suitable organic solvent.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

The following diagrams illustrate key workflows and relationships in optimizing thienyl group addition reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. EP1836184B1 - Improved process for the kumada coupling reaction - Google Patents [patents.google.com]
• 6. Kumada coupling - Wikipedia [en.wikipedia.org]
• 7. Kumada Coupling [organic-chemistry.org]
• 8. Stille Coupling [organic-chemistry.org]
• 9. Stille reaction - Wikipedia [en.wikipedia.org]
• 10. Negishi coupling - Wikipedia [en.wikipedia.org]
• 11. Negishi Coupling [organic-chemistry.org]
• 12. Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 15. research.rug.nl [research.rug.nl]
• 16. Suzuki Coupling [organic-chemistry.org]
• 17. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 18. Sonogashira Coupling [organic-chemistry.org]

Technical Support Center: Structure-Activity Relationship (SAR) Studies of 5-(2-Thienyl)cyclohexane-1,3-dione Derivatives

Disclaimer: Detailed structure-activity relationship (SAR) studies and extensive quantitative biological data for 5-(2-Thienyl)cyclohexane-1,3-dione derivatives are limited in publicly available literature. The following information is compiled from studies on closely related cyclohexane-1,3-dione analogues and should be used as a general guide for experimental design and troubleshooting. Researchers should validate these methodologies for their specific compounds.

I. Troubleshooting Guides

This section provides solutions to common issues encountered during the synthesis and biological evaluation of cyclohexane-1,3-dione derivatives.

Synthesis Troubleshooting

The synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione derivatives often involves a Michael addition reaction. Here are some common problems and their solutions:

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	1. Poor quality of starting materials: Impurities in 2-thienylboronic acid, cyclohexane-1,3-dione, or catalysts can inhibit the reaction. 2. Inefficient catalyst: The chosen catalyst may not be optimal for the specific substrates. 3. Incorrect reaction conditions: Temperature, solvent, and reaction time may not be optimized.	1. Purify starting materials: Recrystallize or use column chromatography to purify all reactants. 2. Screen catalysts: Test a variety of palladium catalysts (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) and ligands. 3. Optimize reaction conditions: Systematically vary the temperature (from room temperature to reflux), solvent polarity, and reaction time. Monitor reaction progress by TLC or LC-MS.
Formation of Side Products	1. Homocoupling of the boronic acid. 2. Decomposition of starting materials or product. 3. Self-condensation of cyclohexane-1,3-dione.	1. Use a slight excess of the cyclohexane-1,3-dione. 2. Lower the reaction temperature and use degassed solvents. 3. Add the base slowly and at a low temperature.
Difficult Product Purification	1. Co-elution with starting materials or byproducts. 2. Product instability on silica gel.	1. Optimize chromatographic conditions: Use different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) or try a different stationary phase (e.g., alumina). 2. Use alternative purification methods: Consider recrystallization or preparative HPLC. If using silica gel, consider deactivating it with triethylamine.

Biological Assay Troubleshooting

Researchers evaluating these compounds as enzyme inhibitors (e.g., kinase or HPPD inhibitors) may encounter the following issues:

Problem	Potential Cause	Suggested Solution
High Variability in IC₅₀ Values	1. Compound precipitation: The test compound may not be fully soluble in the assay buffer. 2. Inconsistent enzyme activity: Enzyme may be degrading over the course of the experiment. 3. Pipetting errors.	1. Check compound solubility: Use a small amount of DMSO to dissolve the compound and ensure the final DMSO concentration in the assay is low (<1%). Visually inspect for precipitation. 2. Use fresh enzyme dilutions and include a positive control inhibitor. 3. Use calibrated pipettes and perform serial dilutions carefully.
No or Low Inhibitory Activity	1. Incorrect assay conditions: pH, temperature, or substrate concentration may not be optimal for the enzyme. 2. Compound inactivity. 3. Compound binding to assay components (e.g., plates, other proteins).	1. Verify assay conditions against literature protocols for the specific enzyme. 2. Confirm compound identity and purity by analytical methods (NMR, LC-MS). 3. Include bovine serum albumin (BSA) in the assay buffer to reduce non-specific binding.
False Positive Results in Herbicidal Screens	1. Compound has general cytotoxic effects. 2. Compound interferes with the assay readout (e.g., colorimetric or fluorescent detection).	1. Test for cytotoxicity on non-target plant cell lines or organisms. 2. Run a control experiment with the compound in the absence of the enzyme or cells to check for interference.

II. Frequently Asked Questions (FAQs)

Q1: What are the key structural features of cyclohexane-1,3-dione derivatives that are important for their biological activity?

A1: Based on studies of various cyclohexane-1,3-dione derivatives, the following features are often crucial for activity:

• The 1,3-dione moiety: This group is often involved in metal chelation within the active site of target enzymes, such as the Fe(II) in HPPD.

• The substituent at the 5-position: The nature of the substituent (in this case, the 2-thienyl group) significantly influences the compound's interaction with the target protein. The size, electronics, and hydrophobicity of this group can dramatically affect potency and selectivity.

• Substituents on the cyclohexane ring: Modifications to the cyclohexane ring can impact the compound's conformation and overall shape, which can affect how it fits into a binding pocket.

Q2: Which signaling pathways are commonly targeted by cyclohexane-1,3-dione derivatives?

A2: Cyclohexane-1,3-dione derivatives have been investigated as inhibitors of several enzymes and pathways, including:

• Tyrosine Kinases: Some derivatives have shown inhibitory activity against receptor tyrosine kinases like c-Met. Inhibition of c-Met can disrupt downstream signaling pathways involved in cell proliferation, survival, and migration, such as the RAS-MAPK and PI3K-Akt pathways.

• p-Hydroxyphenylpyruvate Dioxygenase (HPPD): This is a key enzyme in the tyrosine catabolism pathway, which is essential for plastoquinone and tocopherol biosynthesis in plants. Inhibition of HPPD leads to a bleaching phenotype and is a validated mechanism for herbicides.

Q3: What are the general steps for synthesizing 5-(2-Thienyl)cyclohexane-1,3-dione derivatives?

A3: A common synthetic route involves a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction between a suitable derivative of cyclohexane-1,3-dione (e.g., a halo- or triflate-substituted version) and 2-thienylboronic acid. Alternatively, a Michael addition of a thiophene nucleophile to a cyclohexenone precursor can be employed.

III. Experimental Protocols

The following are generalized protocols for key experiments. Researchers should adapt these based on their specific compounds and target enzymes.

General Protocol for c-Met Kinase Inhibition Assay

This protocol is based on a typical in vitro kinase assay format.

• Reagents and Materials:

  • Recombinant human c-Met kinase domain

  • Poly(Glu, Tyr) 4:1 substrate

  • ATP

  • Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

  • Test compounds (dissolved in DMSO)

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

  • 384-well white plates

• Procedure: a. Prepare serial dilutions of the test compounds in DMSO. b. Add 1 µL of the compound dilutions to the wells of a 384-well plate. Include wells for a positive control (known c-Met inhibitor) and a negative control (DMSO). c. Prepare a master mix containing the c-Met enzyme and substrate in kinase assay buffer. Add 10 µL of this mix to each well. d. Incubate the plate at room temperature for 15 minutes to allow for compound binding. e. Prepare an ATP solution in kinase assay buffer. Add 10 µL of the ATP solution to each well to initiate the kinase reaction. The final ATP concentration should be close to the Kₘ for ATP. f. Incubate the plate at 30°C for 1 hour. g. Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions. h. Measure luminescence using a plate reader. i. Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

General Protocol for HPPD Inhibition Assay

This protocol is based on a spectrophotometric assay for HPPD activity.

• Reagents and Materials:

  • Recombinant plant HPPD (e.g., from Arabidopsis thaliana)

  • p-Hydroxyphenylpyruvate (HPP) substrate

  • Ascorbate

  • FeSO₄

  • Catalase

  • Assay buffer (e.g., 100 mM potassium phosphate buffer, pH 7.0)

  • Test compounds (dissolved in DMSO)

  • 96-well UV-transparent plates

• Procedure: a. Prepare serial dilutions of the test compounds in DMSO. b. To each well of a 96-well plate, add the assay buffer, ascorbate, catalase, and FeSO₄. c. Add 1 µL of the compound dilutions to the appropriate wells. Include positive (known HPPD inhibitor, e.g., sulcotrione) and negative (DMSO) controls. d. Add the HPPD enzyme to each well and incubate at room temperature for 10 minutes. e. Initiate the reaction by adding the HPP substrate. f. Immediately measure the increase in absorbance at 310 nm (corresponding to the formation of homogentisate) over time using a plate reader in kinetic mode. g. Determine the initial reaction velocity for each concentration. h. Calculate the percent inhibition and determine the IC₅₀ value.

IV. Data Presentation

Due to the lack of specific data for 5-(2-Thienyl)cyclohexane-1,3-dione derivatives, the following tables present example data for analogous compounds to illustrate the expected format for data presentation.

Table 1: Inhibitory Activity of Cyclohexane-1,3-dione Analogues against c-Met Kinase

Compound ID	R Group at 5-position	IC₅₀ (nM)
Analogue 1	4-Fluorophenyl	15.2
Analogue 2	3,4-Dichlorophenyl	8.7
Analogue 3	4-Methoxyphenyl	25.1
Foretinib (Control)	-	1.5

Table 2: Herbicidal Activity of 2-Acyl-cyclohexane-1,3-dione Analogues against Arabidopsis thaliana HPPD

Compound ID	Acyl Chain Length	IC₅₀ (µM)
Analogue A	C8	0.52
Analogue B	C10	0.21
Analogue C	C12	0.35
Sulcotrione (Control)	-	0.25[1]

V. Visualizations

Signaling Pathways and Experimental Workflows

Caption: The c-Met signaling pathway initiated by HGF binding.

Caption: The role of HPPD in the plastoquinone biosynthesis pathway.

Caption: A typical workflow for SAR studies.

References

• 1. mdpi.com [mdpi.com]

Technical Support Center: Enhancing Cyclohexane-1,3-dione Compound Solubility for Biological Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address solubility challenges encountered when working with cyclohexane-1,3-dione compounds in biological assays. The following information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: My cyclohexane-1,3-dione derivative has poor aqueous solubility. What is the recommended first step?

A1: The initial and most critical step is to prepare a high-concentration stock solution in a suitable water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is the most common first choice due to its excellent solvating power for a wide range of organic molecules. From this concentrated stock, you can make serial dilutions into your aqueous experimental medium. It is vital to ensure the final concentration of the organic solvent in your assay is low enough to not adversely impact the biological system, typically below 0.5% v/v.

Q2: My compound precipitates when I dilute the DMSO stock into my aqueous buffer. What is happening and how can I resolve this?

A2: This common issue is known as "precipitation upon dilution" and occurs when the compound's concentration in the final aqueous solution exceeds its thermodynamic solubility. Here are several strategies to address this:

• Optimize Final DMSO Concentration: Determine the highest possible final DMSO concentration that does not affect your assay (ideally <0.5%) but maintains solubility.

• Use a Co-solvent: Employing a co-solvent system can enhance solubility. For instance, creating an intermediate dilution of your DMSO stock in ethanol before the final dilution into the aqueous buffer can be effective.

• pH Adjustment: Many compounds, including kinase inhibitors which can be derivatives of cyclohexane-1,3-dione, are weak bases and are more soluble at a lower pH.

• Incorporate Solubility Enhancers: The use of surfactants (e.g., Tween® 80, Pluronic® F-68) or cyclodextrins (e.g., hydroxypropyl-β-cyclodextrin) can help keep the compound in solution.

Q3: How do cyclodextrins enhance the solubility of hydrophobic compounds like cyclohexane-1,3-dione derivatives?

A3: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate hydrophobic drug molecules, like many cyclohexane-1,3-dione derivatives, forming inclusion complexes. This complex shields the hydrophobic compound from the aqueous environment, thereby increasing its apparent water solubility.

Q4: Can adjusting the pH of my buffer improve the solubility of my cyclohexane-1,3-dione compound?

A4: Yes, for ionizable compounds, pH can significantly impact solubility. Many kinase inhibitors are weakly basic, and their solubility increases in acidic conditions. For weakly acidic compounds, a more basic pH will increase solubility. It is important to determine the pKa of your specific cyclohexane-1,3-dione derivative to understand how pH will affect its ionization and, consequently, its solubility.

Troubleshooting Guides

Issue: Compound Precipitation Upon Dilution from DMSO Stock

Observation: The aqueous solution becomes cloudy or contains visible precipitates after adding the DMSO stock solution.

Potential Cause	Recommended Solution
Solvent Shock	Add the DMSO stock to the pre-warmed aqueous medium dropwise while gently vortexing or stirring to allow for gradual mixing.
Concentration Exceeds Solubility Limit	Decrease the final concentration of the compound in the assay. Perform a solubility test to determine the maximum soluble concentration in your final assay buffer.
Suboptimal Final DMSO Concentration	Experiment with slightly higher final DMSO concentrations, ensuring it remains within a range that does not affect the biological assay (typically ≤ 0.5%).
pH of the Medium	For ionizable compounds, test the solubility at different pH values to find the optimal range for your specific molecule.

Issue: Low or Inconsistent Biological Activity

Observation: The compound shows lower than expected or variable activity in the biological assay.

Potential Cause	Recommended Solution
Compound Precipitation	Visually inspect the assay plates for any signs of precipitation. If observed, address the solubility using the methods described above (e.g., co-solvents, pH adjustment, solubility enhancers).
Adsorption to Plasticware	Low concentrations of hydrophobic compounds can adsorb to plastic surfaces. Consider using low-adhesion microplates or adding a small amount of a non-ionic surfactant (e.g., 0.01% Tween® 80) to the buffer.
Compound Degradation	Ensure the stability of your compound in the assay buffer and under the experimental conditions (e.g., temperature, light exposure).

Data Presentation

The solubility of specific cyclohexane-1,3-dione derivatives is often proprietary or not widely published. However, as many of these compounds are investigated as kinase inhibitors, the following table provides solubility data for several common kinase inhibitors to serve as a representative guide.

Table 1: Solubility of Common Kinase Inhibitors in Various Solvents

Kinase Inhibitor	DMSO	Ethanol	Water	Aqueous Buffer (pH)
Gefitinib	~29 mg/mL	~1.3 mg/mL	<0.1 mg/mL	Increased solubility at pH 4-6
Erlotinib	~59 mg/mL	~1.5 mg/mL	<0.1 mg/mL	Increased solubility at acidic pH
Lapatinib	~10 mg/mL	Insoluble	Insoluble	Soluble in aqueous solutions of pH 1-2

Note: This data is for illustrative purposes. The solubility of your specific cyclohexane-1,3-dione derivative will vary based on its unique chemical structure.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of a cyclohexane-1,3-dione compound for serial dilution in biological assays.

Materials:

• Cyclohexane-1,3-dione derivative (lyophilized powder)

• Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom microcentrifuge tubes or vials

Molecular docking simulations to improve binding affinity of 5-(2-Thienyl)cyclohexane-1,3-dione

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing molecular docking simulations to analyze and improve the binding affinity of 5-(2-Thienyl)cyclohexane-1,3-dione and its derivatives.

Frequently Asked Questions (FAQs)

F-001: What is a "good" binding affinity score in molecular docking?

The definition of a "good" binding affinity score depends on the specific docking software and scoring function used.[1][2] Generally, for scoring functions that report in energy units like kcal/mol (e.g., AutoDock Vina), a more negative value indicates a stronger predicted binding interaction.[2][3] However, the absolute score is less important than the relative ranking of different compounds against the same target.[1] It is standard practice to dock a known inhibitor or the native ligand to establish a benchmark score for comparison.[4]

F-002: How should I interpret the different poses generated by the docking software?

Docking programs generate multiple possible binding poses for a ligand.[5] The top-ranked pose is the one with the best (e.g., lowest energy) score.[6] However, it is crucial to visually inspect the top poses. A good pose should exhibit chemically sensible interactions with key residues in the binding site, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking.[4] Sometimes, a slightly lower-ranked pose may be more biologically relevant if it forms more critical interactions with the active site.

F-003: Should water molecules be included in the docking simulation?

This is a critical consideration. Water molecules within a binding site can mediate protein-ligand interactions through hydrogen bonds.[1] If crystallographic water molecules are observed to form hydrogen bond bridges between the protein and a known ligand, they should be retained. However, water molecules that do not participate in key interactions and simply fill the pocket are typically removed as they can sterically hinder the docking of the ligand.[3]

F-004: What is the difference between molecular docking and molecular dynamics (MD) simulation?

Molecular docking provides a static prediction of the optimal binding pose of a ligand to a receptor at a single point in time.[6] It is computationally fast and ideal for screening large libraries of compounds.[6][7] Molecular dynamics (MD) simulations, in contrast, study the movement of atoms and molecules over time, providing insights into the dynamic behavior and stability of the protein-ligand complex.[6][8] MD simulations are computationally intensive but can be used to refine docked poses and provide a more accurate calculation of binding free energies.[7][8]

Troubleshooting Guide

T-001: My docking score is positive or very poor (close to zero). What does this mean?

A positive or poor binding affinity score suggests that the ligand is predicted to have very weak or no favorable interaction with the target protein.

• Troubleshooting Steps:

  • Verify Ligand Preparation: Ensure the ligand has the correct 3D structure, protonation state (typically at pH 7.4), and assigned atomic charges. Errors in ligand preparation are a common source of docking failure.[9]

  • Check the Binding Site: Confirm that the grid box, which defines the search space for the docking algorithm, is centered correctly on the known or predicted binding site.[1][10] A misaligned grid box will prevent the software from finding the correct pose.

  • Assess Steric Clashes: Visually inspect the docked pose. There may be significant steric hindrance between the ligand and the protein that is preventing a favorable interaction.

  • Consider the Target: It is possible that the ligand is genuinely a poor binder for the selected protein target.

T-002: My docked ligand is positioned outside the primary binding pocket.

This issue often arises from an improperly defined search space.[1]

• Troubleshooting Steps:

  • Redefine the Grid Box: The grid box should be large enough to encompass the entire binding site and allow the ligand to rotate freely, but not so large that it extends into irrelevant solvent-exposed areas.[1] Centering the grid on a co-crystallized ligand is an effective strategy.[1]

  • Use Docking Constraints: If you have prior knowledge of specific interactions (e.g., a hydrogen bond with a particular residue), some docking software allows you to apply constraints to guide the ligand into the correct orientation.

T-003: My redocking experiment fails to reproduce the crystal pose (High RMSD).

Redocking a co-crystallized ligand is a crucial step to validate your docking protocol. A high Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose (typically > 2.0 Å) indicates a problem.

• Troubleshooting Steps:

  • Check Preparation Steps: Re-verify that both the protein and ligand were prepared correctly. This includes adding polar hydrogens and assigning the correct charges.[11]

  • Adjust Docking Parameters: Increase the "exhaustiveness" or number of search runs in the docking software.[12] This provides the algorithm with more opportunities to explore the conformational space and find the correct pose.

  • Consider Protein Flexibility: The crystal structure represents a single conformation. If the binding site is known to be flexible, a rigid-receptor docking may be insufficient.[1] Consider using flexible docking (allowing specific side chains to move) or ensemble docking, which uses multiple receptor conformations from an MD simulation.[13][14]

Experimental Protocols & Data

Protocol 1: Standard Molecular Docking with AutoDock Vina

This protocol outlines a standard workflow for docking 5-(2-Thienyl)cyclohexane-1,3-dione to a target protein.

• Step 1: Protein Preparation

  • Download the 3D structure of the target protein from the Protein Data Bank (PDB).

  • Using software like AutoDock Tools (ADT), remove water molecules and any co-crystallized ligands or ions not essential for binding.[3][11]

  • Add polar hydrogens to the protein structure.

  • Compute and assign Gasteiger charges.[11]

  • Save the prepared protein file in the required PDBQT format.[11]

• Step 2: Ligand Preparation

  • Obtain the 3D structure of 5-(2-Thienyl)cyclohexane-1,3-dione, for instance from PubChem.

  • Load the ligand into ADT, detect the rotatable bonds, and assign atomic charges.

  • Save the prepared ligand in PDBQT format.

• Step 3: Grid Box Generation

  • Load the prepared protein PDBQT file into ADT.

  • Identify the binding site. If a co-crystallized ligand was present, use its coordinates as the center of the grid box. Otherwise, use literature information or binding site prediction tools.

  • Set the grid box dimensions to encompass the entire binding site, typically with a buffer of several angstroms on each side.[11]

• Step 4: Running the Docking Simulation

  • Create a configuration file (e.g., conf.txt) that specifies the paths to the protein and ligand PDBQT files, the center coordinates, and the dimensions of the grid box.[12]

  • Execute the AutoDock Vina program from the command line, providing the configuration file as input.[12]

  • vina --config conf.txt --log log.txt

• Step 5: Analysis of Results

  • The results will be written to an output PDBQT file and a log file.[12]

  • The log file contains the binding affinity scores (in kcal/mol) for the top poses.

  • Visualize the output PDBQT file in a molecular viewer like PyMOL or Chimera to analyze the binding poses and interactions with protein residues.[3]

Improving Binding Affinity: In-Silico SAR

To improve binding affinity, researchers can perform in-silico Structure-Activity Relationship (SAR) studies. This involves making small, targeted modifications to the parent molecule and re-running the docking simulation to predict the effect on binding affinity.

Table 1: Hypothetical Docking Scores of 5-(2-Thienyl)cyclohexane-1,3-dione Derivatives against HPPD

Compound ID	Modification	Predicted Binding Affinity (kcal/mol)	Key Interactions Observed
LEAD-001	5-(2-Thienyl)cyclohexane-1,3-dione (Parent)	-7.2	H-bond with His215
LEAD-002	Addition of a 4-hydroxyl group to the thienyl ring	-7.9	Additional H-bond with Ser280
LEAD-003	Addition of a 4-chloro group to the thienyl ring	-8.5	Halogen bond with Gly350; enhanced hydrophobic interactions
LEAD-004	Replacement of thienyl with a phenyl ring	-6.8	Loss of key sulfur-pi interaction
LEAD-005	Addition of a 4-methoxy group to the thienyl ring	-7.5	Steric clash with Phe361 side chain

Note: Data is hypothetical and for illustrative purposes only.

Visualizations

Molecular Docking Workflow

Caption: A standard workflow for protein-ligand molecular docking.

Troubleshooting Poor Binding Affinity

Caption: A flowchart for diagnosing poor docking simulation results.

Inhibition of HPPD Enzyme Pathway

Caption: Inhibition of the HPPD enzyme by the ligand.

References

• 1. benchchem.com [benchchem.com]
• 2. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]
• 3. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 4. etflin.com [etflin.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Difference between Molecular Docking and Molecular Dynamics Simulation - Creative Proteomics [iaanalysis.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Avoiding Common Pitfalls When Preparing Ligands for Docking – SAMSON Blog [blog.samson-connect.net]
• 10. Key Topics in Molecular Docking for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sites.ualberta.ca [sites.ualberta.ca]
• 12. youtube.com [youtube.com]
• 13. Improving Binding Mode and Binding Affinity Predictions of Docking by Ligand-based Search of Protein Conformations: Evaluation in D3R Grand Challenge 2015 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. youtube.com [youtube.com]

Technical Support Center: QSAR Analysis for Potent HPPD Inhibitors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in Quantitative Structure-Activity Relationship (QSAR) analysis for designing potent 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors.

Frequently Asked Questions (FAQs)

Q1: What are the essential first steps in any QSAR modeling workflow for HPPD inhibitors?

A1: A typical QSAR modeling workflow involves several critical initial steps:

• Data Collection and Curation: Compile a dataset of HPPD inhibitors with their corresponding biological activities (e.g., pIC50). It is crucial to ensure data quality by verifying chemical structures and addressing any experimental errors.[1][2]

• Molecular Descriptor Calculation: Generate a diverse set of numerical descriptors that represent the physicochemical and structural properties of the molecules.[1][3] These can range from 0D descriptors like molecular weight to 3D descriptors that capture the molecule's spatial arrangement.[4]

• Data Splitting: Divide the dataset into a training set for model development and a test set for external validation.[1][5] This ensures an unbiased evaluation of the model's predictive power.

Q2: My QSAR model for HPPD inhibitors has a high R² value but fails to predict the activity of new compounds. What could be the issue?

A2: This is a common issue often attributed to one of the following:

• Overfitting: The model may be too complex and has learned the noise in the training data rather than the underlying structure-activity relationship.[1]

• Applicability Domain: The new compounds may fall outside the chemical space of the training data, known as the model's applicability domain. QSAR models are most reliable when predicting properties for compounds similar to those they were trained on.[6][7]

• Insufficient Validation: Relying solely on internal validation metrics like a high R² can be misleading. Robust external validation using an independent test set is crucial to assess a model's true predictive capability.[8][9]

Q3: What are CoMFA and CoMSIA, and why are they useful for HPPD inhibitor design?

A3: CoMFA (Comparative Molecular Field Analysis) and CoMSIA (Comparative Molecular Similarity Indices Analysis) are 3D-QSAR techniques that correlate the 3D properties of molecules with their biological activities.[10]

• CoMFA calculates steric and electrostatic fields around a set of aligned molecules.

• CoMSIA extends this by considering hydrophobic, hydrogen bond donor, and hydrogen bond acceptor fields.[10]

These methods are particularly useful for HPPD inhibitors because they provide intuitive 3D contour maps that visualize regions where modifications to the molecular structure are likely to increase or decrease activity.[11][12] This visual feedback is invaluable for guiding the design of new, more potent inhibitors.

Q4: How do I select the most relevant molecular descriptors for my QSAR model?

A4: Selecting the most relevant descriptors is a critical step to avoid overfitting and improve model interpretability.[1] Common techniques include:

• Variable selection algorithms: Methods like forward selection, backward elimination, stepwise regression, and genetic algorithms can be used to identify a subset of descriptors that are highly correlated with the biological activity.[13]

• Principal Component Analysis (PCA): This technique can reduce the dimensionality of the descriptor space by creating new uncorrelated variables (principal components) that capture the most important information.[13]

Troubleshooting Guides

Issue 1: Poor Statistical Quality of the QSAR Model (Low q² or R²)

Possible Cause	Troubleshooting Step	Expected Outcome
Incorrect Molecular Alignment (for 3D-QSAR)	Re-evaluate the alignment of your molecules. Ensure a consistent and structurally relevant alignment rule is used, often based on a common scaffold or pharmacophore.[14][15]	Improved statistical metrics (q², R²) as the model can better correlate 3D fields with activity.
Inappropriate Descriptors	Calculate a wider range of molecular descriptors (e.g., 2D, 3D, electronic).[4][16] Use feature selection techniques to identify the most relevant ones.	A more robust model based on descriptors that better capture the structure-activity relationship.
Presence of Outliers	Use statistical methods to identify and potentially remove outliers from your dataset. Outliers can disproportionately influence the model.[6][17]	A more stable and predictive QSAR model.
Non-linear Relationship	The relationship between descriptors and activity may be non-linear. Try non-linear modeling techniques such as Support Vector Machines (SVM) or Artificial Neural Networks (ANN).[1]	A model that better captures complex structure-activity relationships.

Issue 2: The QSAR software crashes or gives unexpected errors.

Possible Cause	Troubleshooting Step	Expected Outcome
Software or Database Connectivity Issues	For tools like QSAR Toolbox, ensure proper connection to the PostgreSQL database. Check configuration files (e.g., pg_hba.conf) to allow access.[18]	Successful connection and operation of the software.
Incorrect Input File Format	Verify that your input files (e.g., .smi files) are correctly formatted with the required information such as SMILES, CAS number, and activity data.[19][20]	The software can correctly parse the input data.
Java Virtual Machine (JVM) Errors	Some QSAR tools require a specific version of Java to run certain modules. Ensure you have the correct JVM installed and configured.[19]	Resolution of JVM-related error messages.

Experimental Protocols

Protocol 1: General Workflow for QSAR Model Development

• Data Preparation:

  • Compile a list of HPPD inhibitors with their experimental pIC50 values.

  • Draw the 2D structures of the molecules and convert them to 3D structures using a molecular modeling software.

  • Perform energy minimization on the 3D structures to obtain their most stable conformations.[21]

• Descriptor Calculation:

  • Use software to calculate a variety of molecular descriptors (e.g., topological, constitutional, geometric, electronic).[3][16]

• Data Splitting:

  • Randomly divide the dataset into a training set (typically 70-80% of the data) and a test set (20-30%).[5]

• Model Building:

  • Use the training set to build a QSAR model using a suitable statistical method, such as Multiple Linear Regression (MLR), Partial Least Squares (PLS), or machine learning algorithms.[1]

• Model Validation:

  • Internal Validation: Perform cross-validation (e.g., leave-one-out) on the training set to assess the model's robustness and obtain the cross-validated correlation coefficient (q²).[8][22]

  • External Validation: Use the developed model to predict the pIC50 values of the compounds in the test set and calculate the predictive correlation coefficient (R²_pred).[5][22]

Protocol 2: 3D-QSAR (CoMFA/CoMSIA) for HPPD Inhibitors

• Molecular Alignment:

  • Select a template molecule (often the most active compound) from the dataset.

  • Align all other molecules to this template based on a common substructure.[14][15]

• Generation of Molecular Fields:

  • Place the aligned molecules in a 3D grid.

  • For CoMFA , calculate the steric (Lennard-Jones) and electrostatic (Coulombic) interaction energies at each grid point using a probe atom.[10]

  • For CoMSIA , in addition to steric and electrostatic fields, calculate hydrophobic, hydrogen bond donor, and hydrogen bond acceptor similarity indices.[10][23]

• PLS Analysis:

  • Use Partial Least Squares (PLS) regression to correlate the calculated field values (independent variables) with the biological activities (dependent variable).

• Model Validation and Interpretation:

  • Validate the model using cross-validation and an external test set.

  • Visualize the results as 3D contour maps to identify favorable and unfavorable regions for each field, which can guide the design of new inhibitors.[11][12]

Visualizations

References

• 1. neovarsity.org [neovarsity.org]
• 2. Experimental Errors in QSAR Modeling Sets: What We Can Do and What We Cannot Do - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tutorial: Molecular Descriptors in QSAR [people.chem.ucsb.edu]
• 4. hufocw.org [hufocw.org]
• 5. scispace.com [scispace.com]
• 6. Best Practices for QSAR Model Development, Validation, and Exploitation | Semantic Scholar [semanticscholar.org]
• 7. optibrium.com [optibrium.com]
• 8. scribd.com [scribd.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 3d qsar | PPTX [slideshare.net]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Quantitative Structure Activity Relationship Studies and Molecular Dynamics Simulations of 2-(Aryloxyacetyl)cyclohexane-1,3-Diones Derivatives as 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors [frontiersin.org]
• 13. scribd.com [scribd.com]
• 14. Three-dimensional QSAR of HPPD inhibitors, PSA inhibitors, and anxiolytic agents: effect of tautomerism on the CoMFA models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. scribd.com [scribd.com]
• 17. elearning.uniroma1.it [elearning.uniroma1.it]
• 18. Known Issues ⬣ QSAR Toolbox [qsartoolbox.org]
• 19. Technical issues : QSAR Toolbox Helpdesk [qsartoolbox.freshdesk.com]
• 20. Tips and tricks : QSAR Toolbox Helpdesk [qsartoolbox.freshdesk.com]
• 21. researchgate.net [researchgate.net]
• 22. Validation of QSAR Models | Basicmedical Key [basicmedicalkey.com]
• 23. 3D QSAR pharmacophore, CoMFA and CoMSIA based design and docking studies on phenyl alkyl ketones as inhibitors of phosphodiesterase 4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Refinement of analytical methods for detecting 5-(2-Thienyl)cyclohexane-1,3-dione

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analytical detection of 5-(2-Thienyl)cyclohexane-1,3-dione. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical methods for the quantification of 5-(2-Thienyl)cyclohexane-1,3-dione?

A1: The primary recommended methods are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The choice between these techniques depends on the sample matrix, required sensitivity, and available equipment.

Q2: What are the key physicochemical properties of 5-(2-Thienyl)cyclohexane-1,3-dione to consider during method development?

A2: Key properties include its molecular weight of 194.25 g/mol , a LogP of approximately 2.15, and the presence of a UV-active thiophene ring and two ketone groups.[1] Its solubility should be assessed in various organic solvents to prepare standards and samples effectively.

Q3: How should I prepare stock and working standard solutions of 5-(2-Thienyl)cyclohexane-1,3-dione?

A3: Due to its predicted LogP, 5-(2-Thienyl)cyclohexane-1,3-dione should be readily soluble in common organic solvents like acetonitrile, methanol, and dichloromethane. For HPLC, it is recommended to dissolve the compound in the mobile phase to avoid solvent effects. For GC-MS, a volatile solvent such as dichloromethane or ethyl acetate is suitable. Always use high-purity solvents.

Q4: Can 5-(2-Thienyl)cyclohexane-1,3-dione be analyzed by techniques other than HPLC and GC-MS?

A4: While HPLC and GC-MS are the most common, other techniques could be employed. For instance, spectroscopic methods like UV-Vis spectrophotometry could be used for quantification if the sample matrix is simple and free of interfering substances. Nuclear Magnetic Resonance (NMR) spectroscopy is excellent for structural confirmation but not typically used for routine quantification.[2]

Troubleshooting Guides

HPLC-UV Analysis

Q: I am observing no peak or a very small peak for my sample. What could be the issue?

A:

• Improper Sample Preparation: Ensure the compound is fully dissolved. Sonicate the sample solution for a few minutes. Check for precipitation.

• Incorrect Wavelength: The thiophene moiety should provide good UV absorbance. Verify the optimal wavelength by running a UV scan of a standard solution. A wavelength around 230-260 nm is a good starting point.

• Degradation: The compound may be unstable in the sample matrix or under certain pH conditions. Prepare fresh samples and keep them cool.

• Injection Issues: Check the autosampler for proper operation, including correct injection volume and absence of air bubbles.

Q: My peak shape is poor (e.g., fronting, tailing, or broad). How can I improve it?

A:

• Peak Tailing: This can be caused by secondary interactions with the stationary phase. Adding a small amount of a competing agent like trifluoroacetic acid (0.1%) to the mobile phase can help. Ensure the sample solvent is not stronger than the mobile phase.

• Peak Fronting: This often indicates column overload. Try diluting your sample.

• Broad Peaks: This may be due to a contaminated guard column or a void in the analytical column. Replace the guard column and if the problem persists, consider replacing the analytical column. Low column temperature can also lead to broader peaks.

Q: The retention time of my analyte is shifting. What is the cause?

A:

• Mobile Phase Composition: Inconsistent mobile phase preparation is a common cause. Ensure accurate mixing and degassing.

• Column Temperature: Fluctuations in ambient temperature can affect retention time. Use a column oven for stable temperature control.

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting the analytical run. A longer equilibration time may be needed.

• Pump Performance: Check the HPLC pump for consistent flow rate and pressure.

GC-MS Analysis

Q: I am not seeing the molecular ion peak in the mass spectrum. Why?

A:

• Fragmentation: Electron ionization (EI) is a high-energy technique that can lead to extensive fragmentation and a non-existent or very low abundance molecular ion. Look for characteristic fragment ions.

• Derivatization: For better volatility and to protect functional groups, consider derivatization. However, for this compound, it may not be strictly necessary.

• Inlet Temperature: The inlet temperature might be too high, causing thermal degradation. Try reducing the temperature.

Q: My results have poor reproducibility. What should I check?

A:

• Injection Volume: Ensure the syringe and autosampler are functioning correctly and delivering a consistent volume.

• Sample Volatility: If the sample solvent is too volatile, it can evaporate from the vial, concentrating the sample over time. Use appropriate vial caps.

• Inlet Discrimination: Ensure the inlet liner is clean and appropriate for your analysis. A dirty liner can lead to variable results.

Experimental Protocols

HPLC-UV Method

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with 60:40 (v/v) Acetonitrile:Water with 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 245 nm.

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a 1 mg/mL stock solution in acetonitrile. Prepare working standards by serial dilution in the mobile phase.

GC-MS Method

• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Split (10:1).

• Injection Volume: 1 µL.

• Oven Temperature Program: Start at 150 °C, hold for 1 minute, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-450 m/z.

Quantitative Data

Table 1: Illustrative HPLC-UV Performance Data

Parameter	Value
Retention Time (tR)	4.2 min
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Linearity Range	0.15 - 50 µg/mL
R²	> 0.999

Table 2: Illustrative GC-MS Data

Parameter	Value
Retention Time (tR)	8.5 min
Molecular Ion (M+)	m/z 194
Key Fragment Ions	m/z 166, 138, 110, 83
Limit of Detection (LOD)	1 ng/mL
Limit of Quantification (LOQ)	5 ng/mL

Disclaimer: The quantitative data presented in these tables is for illustrative purposes and should be determined experimentally for your specific instrumentation and conditions.

Visualizations

Caption: General experimental workflow for the analysis of 5-(2-Thienyl)cyclohexane-1,3-dione.

Caption: A decision tree for troubleshooting common analytical issues.

Caption: Hypothetical signaling pathway involving the target compound as an inhibitor.

References

• 1. chemscene.com [chemscene.com]
• 2. Synthesis and crystal structure of 2-(1,3-dithietan-2-yl­idene)cyclo­hexane-1,3-dione - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side-product formation in dione synthesis

Welcome to the technical support center for dione synthesis. This resource is designed for researchers, scientists, and professionals in drug development. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to help you minimize the formation of common side-products in your dione synthesis experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Paal-Knorr Synthesis of Furans, Pyrroles, and Thiophenes from 1,4-Diones

Q1: My Paal-Knorr reaction to produce a pyrrole is yielding the corresponding furan as a major side-product. How can I prevent this?

A1: The formation of furan is a common side-reaction in Paal-Knorr pyrrole synthesis, particularly under strongly acidic conditions. The reaction's outcome is highly dependent on the pH.

• Troubleshooting:

  • pH Control: To favor pyrrole formation, maintain a neutral or weakly acidic medium. The use of amine/ammonium hydrochloride salts or a reaction pH below 3 can lead to the furan as the main product.[1] Acetic acid is a suitable weak acid catalyst that can accelerate the reaction without promoting significant furan formation.[1]

  • Catalyst Choice: While acid catalysis is generally required, excessively strong acids promote furan formation.[2] Consider using a milder acid or a buffer system.

Q2: My reaction mixture is turning dark and forming a tar-like substance. What is causing this polymerization?

A2: Polymerization is a frequent issue, especially in the synthesis of furan-2,4-diones. The furan ring's high reactivity, particularly under acidic conditions, can lead to polymerization of the starting material or the product.[3]

• Troubleshooting:

  • Temperature Management: Run the reaction at the lowest effective temperature. You may need to perform optimization studies to find the right balance between the reaction rate and the formation of side-products.[3]

  • Milder Acid Catalysts: Switch from strong acids like sulfuric acid to milder ones such as p-toluenesulfonic acid (p-TsOH).[3]

  • Reaction Time: Avoid prolonged reaction times, as this can increase the formation of polymeric byproducts.[3]

  • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative polymerization.[3]

Q3: I am observing a significant amount of a ring-opened byproduct in my furan-2,4-dione synthesis. What is the cause and how can I minimize it?

A3: The furan ring is susceptible to ring-opening, especially in the presence of acid and water, leading to the formation of acyclic dicarbonyl compounds.[3]

• Troubleshooting:

  • Anhydrous Conditions: It is crucial to use anhydrous solvents and reagents to minimize the presence of water.[3] Consider using a drying agent if necessary.

  • Catalyst Selection: Lewis acids may be more selective in promoting cyclization over ring-opening compared to Brønsted acids.[3]

  • Control of Nucleophiles: If your reaction mixture contains strong nucleophiles that are not essential for the primary reaction, try to choose conditions that minimize their concentration or reactivity.[3]

Claisen-Schmidt Condensation for Dienone Synthesis

Q4: My Claisen-Schmidt condensation is producing a significant amount of a Michael addition adduct. How can I prevent this side-reaction?

A4: The Michael addition of an enolate (typically from the starting ketone) to the newly formed α,β-unsaturated dienone product is a classic side-reaction.[4]

• Troubleshooting:

  • Choice of Base: The use of strong bases like sodium hydroxide (NaOH) increases the enolate concentration, which can then act as a Michael donor.[4] Consider using milder bases or a stoichiometric amount of a strong base that will be consumed during the reaction.[4]

  • Temperature Control: Running the reaction at lower temperatures, for instance, in an ice bath, can significantly reduce the rate of the Michael addition.[4]

  • Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC) to avoid unnecessarily long reaction times after the desired product has formed.[4]

  • Stoichiometry: An excess of the enolizable ketone can lead to a higher concentration of the nucleophilic enolate, thereby promoting the side-reaction.[4]

Indane-1,3-dione Synthesis

Q5: I am observing a significant amount of a self-condensation product, "bindone," in my indane-1,3-dione synthesis. How can I avoid this?

A5: Bindone can be readily synthesized through the self-condensation of indane-1,3-dione under either acidic or basic conditions (e.g., triethylamine, sodium acetate, or sulfuric acid).[5]

• Troubleshooting:

  • Careful Control of Reaction Conditions: To minimize the formation of bindone, it is essential to carefully control the reaction conditions, particularly the pH and temperature, during the synthesis and workup of indane-1,3-dione. Avoid strongly acidic or basic conditions if the desired product is the monomeric indane-1,3-dione.

Data Presentation

Table 1: Effect of Catalyst on Paal-Knorr Pyrrole Synthesis

Entry	Catalyst	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
1	Hydrochloric Acid (conc.)	Methanol	Reflux	15	High	[6]
2	Glacial Acetic Acid	Ethanol	80 (Microwave)	-	High	[2]
3	Citric Acid (5 mol%)	Ball Mill	-	15	High	[6]
4	β-cyclodextrin (10 mol%)	Water	60	-	86	[7]

Table 2: Strategies to Minimize Common Side-Products in Dione Synthesis

Dione Synthesis	Common Side-Product	Strategy to Minimize	Key Parameters to Control
Paal-Knorr (Pyrrole)	Furan formation	Maintain neutral or weakly acidic pH	pH, Catalyst choice
Paal-Knorr (Furan)	Polymerization	Use milder acid, lower temperature	Temperature, Acid strength, Reaction time
Furan-2,4-dione Synthesis	Ring-opening	Use anhydrous conditions, Lewis acids	Water content, Catalyst type
Claisen-Schmidt	Michael addition	Use milder base, lower temperature	Base strength, Temperature, Stoichiometry
Indane-1,3-dione	Bindone (self-condensation)	Avoid strong acid/base during synthesis/workup	pH, Temperature

Experimental Protocols

Protocol 1: Minimizing Polymerization in Paal-Knorr Furan Synthesis

• Objective: To synthesize a furan from a 1,4-dicarbonyl precursor while minimizing polymerization.[3]

• Materials:

  • 1,4-dicarbonyl precursor

  • Toluene or dioxane (anhydrous)

  • p-toluenesulfonic acid (0.1 mol eq.)

  • Saturated sodium bicarbonate solution

  • Organic solvent for extraction (e.g., ethyl acetate)

• Procedure:

  • Dissolve the 1,4-dicarbonyl precursor in a suitable anhydrous solvent (e.g., toluene or dioxane) in a round-bottom flask.

  • Add a catalytic amount of p-toluenesulfonic acid (0.1 mol eq.).

  • Heat the reaction mixture to a moderate temperature (e.g., 80-100 °C).

  • Monitor the reaction's progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction by adding a mild base, such as saturated sodium bicarbonate solution, to neutralize the acid catalyst.

  • Extract the product with an organic solvent and proceed with standard purification procedures.

Protocol 2: Minimizing Michael Addition in Claisen-Schmidt Condensation

• Objective: To synthesize a chalcone (an α,β-unsaturated ketone) while minimizing the Michael addition side-reaction.[4]

• Materials:

  • Substituted benzaldehyde (10 mmol)

  • Substituted acetophenone (10 mmol)

  • Ethanol (20 mL)

  • 10% Sodium hydroxide solution (5 mL)

  • Ice bath

  • Dilute HCl

• Procedure:

  • Dissolve the substituted benzaldehyde (10 mmol) and substituted acetophenone (10 mmol) in ethanol (20 mL) in a round-bottom flask.

  • Cool the mixture in an ice bath with constant stirring.

  • Slowly add the 10% sodium hydroxide solution dropwise to the cooled mixture over 15-20 minutes.

  • Continue stirring the reaction mixture in the ice bath and monitor the progress by TLC.

  • Once the reaction is complete (typically 2-4 hours), pour the reaction mixture into ice-cold water (100 mL).

  • Acidify the mixture with dilute HCl to precipitate the crude chalcone.

  • Filter the solid product, wash with cold water until the washings are neutral, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.

Visualizations

References

• 1. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. benchchem.com [benchchem.com]
• 7. html.rhhz.net [html.rhhz.net]

Addressing instability of 5-(2-Thienyl)cyclohexane-1,3-dione in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-(2-Thienyl)cyclohexane-1,3-dione. The information provided is designed to address common challenges related to the compound's instability in solution.

Troubleshooting Guides

This section offers solutions to specific problems that may be encountered during experimental work with 5-(2-Thienyl)cyclohexane-1,3-dione.

Problem 1: Inconsistent or non-reproducible analytical results (e.g., HPLC, NMR).

Possible Cause	Suggested Solution
Keto-enol tautomerism	The equilibrium between the keto and enol forms can be influenced by solvent, pH, and temperature, leading to variable analytical signals. To address this, consider increasing the temperature during HPLC analysis to accelerate the interconversion and obtain an averaged signal.[1] For NMR, acquiring spectra in different deuterated solvents (e.g., CDCl₃, DMSO-d₆) can help simplify the spectrum by favoring one tautomer.[2] Adjusting the pH of the mobile phase in HPLC to a more acidic range (e.g., pH ~2.2) can also help stabilize one form.[1]
Solvent impurities	Impurities in solvents, such as water in aprotic solvents or peroxides in ethers, can catalyze degradation. Use high-purity, HPLC-grade solvents and consider using freshly opened bottles or solvents that have been properly stored.
On-column degradation	The stationary phase of an HPLC column can sometimes contribute to the degradation of sensitive compounds. Ensure the column is well-equilibrated with the mobile phase before injection. If degradation is suspected, try a different type of stationary phase (e.g., a more inert column).

Problem 2: Observation of new peaks/impurities in the chromatogram over a short period.

Possible Cause	Suggested Solution
Oxidative degradation	The thiophene ring is susceptible to oxidation, which can lead to the formation of sulfoxides or sulfones.[3][4][5][6][7] To mitigate this, degas all solvents and solutions thoroughly. Consider working under an inert atmosphere (e.g., nitrogen or argon) and adding antioxidants like butylated hydroxytoluene (BHT) to the solution, if compatible with the experiment.
Photodegradation	Thiophene-containing compounds can be sensitive to light.[8][9] Protect solutions from light by using amber vials or wrapping containers in aluminum foil. Minimize exposure to ambient light during sample preparation and analysis.
pH-mediated hydrolysis	The dione moiety can be susceptible to hydrolysis, especially under strongly acidic or basic conditions. Maintain the pH of the solution within a stable range, which should be determined experimentally (see Forced Degradation Study Protocol). Use appropriate buffer systems to control the pH.[10]
Metal ion contamination	Trace metal ions can chelate with the β-dicarbonyl group, potentially catalyzing degradation.[11][12][13][14][15] Use high-purity reagents and solvents, and consider adding a chelating agent like EDTA to the solution if metal-catalyzed degradation is suspected and compatible with the experimental goals.

Problem 3: Compound appears to be hygroscopic and difficult to handle.

Possible Cause	Suggested Solution
Moisture absorption	Many organic compounds, especially those with polar functional groups, can absorb moisture from the air, leading to handling difficulties and potential degradation.[16][17][18] Store the solid compound in a desiccator over a suitable drying agent. When weighing and preparing solutions, work quickly and in a low-humidity environment if possible (e.g., a glove box).[19][20]
Static charge	Fine powders can be affected by static electricity, making them difficult to handle. Use an anti-static gun or weigh the compound in an anti-static weighing dish.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability for 5-(2-Thienyl)cyclohexane-1,3-dione in solution?

A1: The primary cause of instability is its susceptibility to keto-enol tautomerism. The presence of two interconverting isomers can lead to complex analytical profiles and variable reactivity. Additionally, the thiophene ring is prone to oxidation, and the dione functionality can be susceptible to pH-dependent degradation.

Q2: Which solvents are recommended for dissolving 5-(2-Thienyl)cyclohexane-1,3-dione?

A2: The choice of solvent will depend on the specific application. For analytical purposes, acetonitrile and methanol are common choices for reversed-phase HPLC. For NMR studies, deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are frequently used. It is crucial to use high-purity, dry solvents to minimize degradation. The keto-enol equilibrium is solvent-dependent, with non-polar solvents often favoring the enol form.[2]

Q3: How should I store solutions of 5-(2-Thienyl)cyclohexane-1,3-dione?

A3: Solutions should be stored at low temperatures (2-8 °C) and protected from light.[16] For long-term storage, consider storing under an inert atmosphere. It is recommended to prepare fresh solutions for critical experiments whenever possible.

Q4: What are the likely degradation products of 5-(2-Thienyl)cyclohexane-1,3-dione?

A4: Based on the structure, likely degradation products include:

• Oxidation products: Thiophene-S-oxide and thiophene-S,S-dioxide derivatives.[3][5][6][7]

• Hydrolysis products: Ring-opened products resulting from the cleavage of the cyclohexane-1,3-dione ring.

• Photodegradation products: Complex mixtures may form upon exposure to UV light.[8][9]

Q5: How can I monitor the stability of my compound in solution?

A5: A stability-indicating HPLC method is the most common approach. This involves developing an HPLC method that can separate the parent compound from its potential degradation products. A forced degradation study can be performed to generate these degradation products and validate the method's specificity.

Experimental Protocols

Forced Degradation Study Protocol

This protocol outlines a typical forced degradation study to identify potential degradation pathways and develop a stability-indicating analytical method for 5-(2-Thienyl)cyclohexane-1,3-dione.

1. Preparation of Stock Solution:

• Prepare a stock solution of 5-(2-Thienyl)cyclohexane-1,3-dione in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

• Thermal Degradation: Store a solid sample and a solution sample of the compound at 60°C for 48 hours.

• Photolytic Degradation: Expose a solid sample and a solution sample to UV light (e.g., 254 nm) for 24 hours.

3. Sample Analysis:

• At specified time points (e.g., 0, 4, 8, 24, 48 hours), withdraw an aliquot from each stressed sample.

• Neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

• Dilute all samples to a suitable concentration for HPLC analysis.

• Analyze the samples using a validated HPLC method.

4. Data Analysis:

• Compare the chromatograms of the stressed samples to that of an unstressed control sample.

• Identify and quantify the degradation products.

• Determine the percentage of degradation of the parent compound under each stress condition.

Representative HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 30% B to 90% B over 15 minutes, then hold at 90% B for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

Data Presentation

The following tables summarize hypothetical quantitative data from a forced degradation study on 5-(2-Thienyl)cyclohexane-1,3-dione.

Table 1: Summary of Degradation under Various Stress Conditions

Stress Condition	Duration (hours)	% Degradation of Parent Compound	Number of Degradation Products
0.1 M HCl at 60°C	24	15.2%	2
0.1 M NaOH at 60°C	24	25.8%	3
3% H₂O₂ at RT	24	35.5%	4
Thermal (60°C, solution)	48	8.1%	1
Photolytic (UV 254nm, solution)	24	42.3%	>5 (complex mixture)

Table 2: Retention Times of Parent Compound and Major Degradants

Compound	Retention Time (min)
5-(2-Thienyl)cyclohexane-1,3-dione	12.5
Degradant 1 (Oxidative)	10.2
Degradant 2 (Oxidative)	9.1
Degradant 3 (Basic Hydrolysis)	7.8
Degradant 4 (Acidic Hydrolysis)	8.5

Visualizations

Caption: Potential degradation pathways of 5-(2-Thienyl)cyclohexane-1,3-dione in solution.

Caption: A logical workflow for troubleshooting issues with 5-(2-Thienyl)cyclohexane-1,3-dione.

References

• 1. avoiding keto enol tautomerism in a compound in HPLC analysi - Chromatography Forum [chromforum.org]
• 2. benchchem.com [benchchem.com]
• 3. canli.dicp.ac.cn [canli.dicp.ac.cn]
• 4. Thiophene - Wikipedia [en.wikipedia.org]
• 5. Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Photo-degradation in air of the active layer components in a thiophene-quinoxaline copolymer:fullerene solar cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Aloysia citrodora Polyphenolic Extract: From Anti-Glycative Activity to In Vitro Bioaccessibility and In Silico Studies [mdpi.com]
• 12. Stability, Chelation and the Chelate Effect [wwwchem.uwimona.edu.jm]
• 13. dalalinstitute.com [dalalinstitute.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Chemical aspects of metal ion chelation in the synthesis and application antibody-based radiotracers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tutorchase.com [tutorchase.com]
• 17. ibisscientific.com [ibisscientific.com]
• 18. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 20. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]

Reference Data & Comparative Studies

A Researcher's Guide to Comparing the Bioactivity of Thienyl Derivatives: A Framework for Evaluation

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In the landscape of medicinal chemistry, the thiophene ring is a privileged scaffold, forming the core of numerous bioactive compounds.[1][2] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[3][4][5] This guide provides a comprehensive framework for researchers and drug development professionals to objectively compare the bioactivity of novel thienyl derivatives, using 5-(2-Thienyl)cyclohexane-1,3-dione as a conceptual focal point against established and structurally related compounds.

While extensive comparative data for 5-(2-Thienyl)cyclohexane-1,3-dione itself is not abundant in peer-reviewed literature, its constituent moieties—the 2-thienyl group and the cyclohexane-1,3-dione skeleton—are well-known pharmacophores. The cyclohexane-1,3-dione core is a key structural fragment in a class of natural and synthetic herbicides and has been a building block for various pharmaceuticals, including anti-inflammatory and anticancer agents.[6][7][8] This guide will, therefore, leverage established knowledge on related structures to build a robust, evidence-based methodology for comparison.

Our approach is grounded in three pillars of scientific integrity: Expertise , Trustworthiness , and Authoritative Grounding . We will not only present data but also elucidate the causal reasoning behind experimental choices, ensuring that each proposed protocol is a self-validating system for generating reliable and reproducible results.

Structural Basis for Bioactivity: A Comparative Overview

The biological activity of a thienyl derivative is intrinsically linked to its three-dimensional structure and the nature of its substituents. The thiophene ring can act as a bioisosteric replacement for a benzene ring, often leading to improved pharmacological profiles.[9]

Table 1: Representative Thienyl Derivatives and Their Reported Bioactivities

Compound Name	Core Structure	Reported Bioactivity	Key Structural Features	Reference(s)
Conceptual Compound: 5-(2-Thienyl)cyclohexane-1,3-dione	Thienyl, Cyclohexane-1,3-dione	Hypothesized: Anticancer, Antimicrobial, Anti-inflammatory	Thiophene ring, flexible dione ring	N/A
Di(3-thienyl)methanol	Di-thienyl	Anticancer (potent against T98G brain cancer cells)	Two thiophene rings linked by a methanol group	[10][11][12]
Thieno[2,3-d]pyrimidine Derivatives	Thienopyrimidine	Anticancer (potent against MCF7 breast cancer cells)	Fused thiophene and pyrimidine rings	[4]
1-acetyl-3-(2-thienyl)-5-aryl-2-pyrazoline Derivatives	Thienyl, Pyrazoline	Anticancer (A549 and C6 cancer cell lines)	Thiophene ring attached to a pyrazoline heterocycle	[9]
5-(2-Thienyl)-1,2,4-triazoles	Thienyl, Triazole	Antibacterial (Gram-positive bacteria)	Thiophene ring linked to a triazole moiety	[1]
Diarylidenecyclohexanone (with thienyl ring)	Thienyl, Diarylidenecyclohexanone	Anti-inflammatory (COX-2/mPGES1 and 5-LOX inhibition)	Thiophene ring as an aryl substituent on a cyclohexanone core	[5]

A Framework for Comparative Bioactivity Screening

To rigorously compare 5-(2-Thienyl)cyclohexane-1,3-dione with other thienyl derivatives, a multi-tiered screening approach is recommended. This involves a series of in vitro assays targeting distinct and relevant biological activities.

Figure 1: A tiered approach for comprehensive bioactivity screening.

Anticancer Activity Evaluation

The presence of both the thienyl and cyclohexane-1,3-dione moieties suggests potential anticancer activity.[8][9][13] A primary screen for cytotoxicity against a panel of human cancer cell lines is the logical first step.

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[14][15]

Causality: This assay is chosen for its reliability, high-throughput nature, and its ability to provide quantitative data on a compound's ability to inhibit cell proliferation or induce cell death.[16] The reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases is only possible in metabolically active, viable cells.[14]

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer, T98G for brain cancer) in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 24 hours to allow for cell attachment.[14][17]

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., 5-(2-Thienyl)cyclohexane-1,3-dione, Di(3-thienyl)methanol) in the appropriate cell culture medium. Treat the cells with these dilutions and incubate for 24, 48, or 72 hours.[11]

• MTT Addition: After the incubation period, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[14][17]

• Formazan Solubilization: Carefully remove the medium and add 100-200 µL of a solubilizing agent, such as DMSO or a solution of 10% SDS in 0.01 M HCl, to dissolve the purple formazan crystals.[14][15]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[14][16]

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).[18]

Figure 2: Standard workflow for the MTT cytotoxicity assay.

Comparative Data (Hypothetical Example)

Compound	Cell Line	IC50 (µM) after 48h
5-(2-Thienyl)cyclohexane-1,3-dione	MCF-7	To be determined
Di(3-thienyl)methanol[10][11]	T98G	~20 µg/mL
Thieno[2,3-d]pyrimidine derivative 14[4]	MCF-7	22.12 µM
Doxorubicin (Control)[4]	MCF-7	30.40 µM

Antimicrobial Activity Screening

Thienyl derivatives are well-documented antimicrobial agents.[1] A primary screen for antimicrobial activity can be efficiently conducted using the agar disk diffusion method, followed by a more quantitative broth microdilution assay to determine the Minimum Inhibitory Concentration (MIC).

Experimental Protocol: Broth Microdilution for MIC Determination

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[19][20]

Causality: This protocol is the gold standard for quantitative antimicrobial susceptibility testing. It provides a precise MIC value, which is crucial for comparing the potency of different compounds and for guiding further studies.[21][22]

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[19]

• Compound Dilution: Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).[19]

• Inoculation: Add the prepared bacterial inoculum to each well to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[19]

• Controls: Include a positive control (bacteria with no compound) and a negative control (broth medium only).[19]

• Incubation: Seal the plate and incubate at 37°C for 16-20 hours.[19]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.[20]

Comparative Data (Representative)

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	Reference
5-(2-Thienyl)cyclohexane-1,3-dione	To be determined	To be determined	N/A
Thienyl-1,2,4-triazole (Compound 9a)[1]	< 100 µ g/disc	< 100 µ g/disc	[1]
Thienyl-substituted heterocycle 15	31.25	> 500
Ampicillin (Control)	Varies	Varies	Standard

Anti-inflammatory Activity Assessment

The cyclohexane-1,3-dione moiety is present in compounds with anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX) enzymes.[5][6] Therefore, assessing the inhibitory effect on COX-2 is a relevant avenue of investigation.

Experimental Protocol: COX-2 Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme, which is responsible for producing pro-inflammatory prostaglandins.[23]

Causality: Selective inhibition of COX-2 is a key therapeutic strategy for anti-inflammatory drugs, as COX-1 is constitutively expressed and involved in physiological functions like maintaining the gastrointestinal tract.[18][23] This assay directly measures the desired pharmacological effect.

Step-by-Step Protocol:

• Enzyme Preparation: In a reaction tube, mix a buffer (e.g., 100 mM Tris-HCl, pH 8.0) with co-factors like hematin and L-epinephrine.[23]

• Enzyme Addition: Add purified human recombinant COX-2 enzyme to the solution.[23][24]

• Inhibitor Pre-incubation: Add the test compound (dissolved in a suitable solvent like DMSO) to the enzyme solution and pre-incubate for approximately 10 minutes at 37°C.[23][24]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, arachidonic acid.[24]

• Reaction Termination: After a precise incubation time (e.g., 2 minutes), stop the reaction by adding a solution like stannous chloride.[24]

• Product Quantification: The product of the reaction (e.g., Prostaglandin E2) is quantified using methods such as LC-MS/MS or a fluorometric assay.[23][25]

• Data Analysis: Determine the IC50 value for COX-2 inhibition by plotting the percentage of inhibition against the compound concentration.[23]

Comparative Data (Representative)

Compound	COX-2 IC50 (µM)	Reference
5-(2-Thienyl)cyclohexane-1,3-dione	To be determined	N/A
Diarylidenecyclohexanone (Compound IIc)[5]	7.5	[5]
Celecoxib (Control)[25]	~0.45	[25]

Structure-Activity Relationship (SAR) Insights

By comparing the bioactivity data of structurally diverse thienyl derivatives, researchers can deduce valuable SAR insights. For instance, studies have shown that the position of substituents on the thienyl ring and the nature of the heterocyclic systems fused or linked to it can dramatically influence activity and selectivity.[26][27]

For 5-(2-Thienyl)cyclohexane-1,3-dione, key questions for SAR exploration would include:

• Position of the Thienyl Group: Would a 3-thienyl isomer exhibit different activity?

• Substituents on the Thiophene Ring: How do electron-donating or electron-withdrawing groups on the thiophene ring affect bioactivity?

• Modifications of the Cyclohexane-1,3-dione Ring: Does substitution on the dione ring enhance or diminish activity?

Conclusion

While direct comparative data for 5-(2-Thienyl)cyclohexane-1,3-dione remains to be established, this guide provides a scientifically rigorous and experimentally validated framework for its evaluation alongside other thienyl derivatives. By systematically applying the outlined protocols for anticancer, antimicrobial, and anti-inflammatory screening, researchers can generate high-quality, comparable data. This structured approach not only facilitates the objective assessment of novel compounds but also paves the way for a deeper understanding of the structure-activity relationships that govern the diverse biological activities of the versatile thienyl scaffold.

References

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (n.d.). National Institutes of Health.
• Application Notes and Protocols: MTT Assay for Anticancer Agent 158 Cytotoxicity. (2025). BenchChem.
• Kaushik, N. K., et al. (2012). Synthesis and anticancer activity of di(3-thienyl)methanol and di(3-thienyl)methane. Molecules, 17(10), 11456-68.
• Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl). (n.d.). MDPI.
• Mazimba, O. (2015). Antimicrobial activities of heterocycles derived from thienylchalcones. Journal of King Saud University - Science, 27(1), 42-48.
• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche.
• Kaushik, N. K., et al. (2012). Synthesis and Anticancer Activity of Di(3-thienyl)methanol and Di(3-thienyl)methane. Molecules, 17(10), 11456-11468.
• Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents. (2021). Molecules, 26(18), 5649.
• In Vitro Assay Protocols for Novel Antimicrobial Compounds. (2025). BenchChem.
• Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013). Journal of Visualized Experiments.
• A comprehensive review on in-vitro methods for anti- microbial activity. (n.d.).
• Synthesis of 1-acetyl-3-(2-thienyl)-5-aryl-2-pyrazoline derivatives and evaluation of their anticancer activity. (n.d.). Taylor & Francis Online.
• Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. (n.d.). National Institutes of Health.
• Synthesis and antimicrobial activity of some novel 2-thienyl substituted heterocycles. (2025). ResearchGate.
• Synthesis and antimicrobial activity of some novel 2-thienyl substituted heterocycles. (2014). De Gruyter.
• Synthesis and Anticancer Activity of Di(3-thienyl)methanol and Di(3-thienyl)methane. (n.d.). MDPI.
• Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents. (2021). MDPI.
• MTT assay protocol. (n.d.). Abcam.
• Bioactive Furanyl- or Thienyl-Substituted Nucleobases, Nucleosides and Their Analogues. (n.d.).
• Antimicrobial activities of heterocycles derived from thienylchalcones. (2025). ResearchGate.
• Synthesis, molecular modelling and biological evaluation of new 4-aminothiophene and thienopyrimidine compounds. (n.d.). Taylor & Francis Online.
• COX-2 (human) Inhibitor Screening Assay Kit. (n.d.). Cayman Chemical.
• COX2 Inhibitor Screening Assay Kit. (n.d.). BPS Bioscience.
• MTT Cell Proliferation Assay. (n.d.). ATCC.
• COX-2 Inhibitor Screening Kit (Fluorometric). (n.d.). Assay Genie.
• Anticancer activity of some novel thieno [2, 3-d] pyrimidine derivatives. (n.d.). Allied Academies.
• Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. (n.d.).
• Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. (2021). Acta Scientific.
• In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models. (n.d.). National Institutes of Health.
• Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents. (2025). ResearchGate.
• Structure-activity-relationships study of 2-thienyl-4-furyl-6-aryl pyridine skeleton as anti-cancer drugs by DFT method. (n.d.). ResearchGate.
• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d] pyrimidine Derivatives. (n.d.). SciELO.
• Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. (n.d.). National Institutes of Health.
• Cyclohexane-1,3-dione: Properties, Applications, and Production. (n.d.).
• Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors. (2020). Bioorganic Chemistry, 96, 103667.
• Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach. (n.d.). ACS Omega.
• Synthesis of diarylidenecyclohexanone derivatives as potential anti-inflammatory leads against COX-2/mPGES1 and 5-LOX. (n.d.). New Journal of Chemistry.
• Preclinical evidence of the anti-inflammatory effect and toxicological safety of aryl-cyclohexanone in vivo. (n.d.). Fundamental & Clinical Pharmacology.
• Structure Activity Relationship of Key Heterocyclic Anti-Angiogenic Leads of Promising Potential in the Fight against Cancer. (n.d.). MDPI.
• Structure–Activity Relationship of the newly synthesized compounds. (n.d.). ResearchGate.

Sources

• 1. Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactive Furanyl- or Thienyl-Substituted Nucleobases, Nucleosides and Their Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. alliedacademies.org [alliedacademies.org]
• 5. Synthesis of diarylidenecyclohexanone derivatives as potential anti-inflammatory leads against COX-2/mPGES1 and 5-LOX - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nbinno.com [nbinno.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. tandfonline.com [tandfonline.com]
• 10. Synthesis and anticancer activity of di(3-thienyl)methanol and di(3-thienyl)methane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] Synthesis and Anticancer Activity of Di(3-thienyl)methanol and Di(3-thienyl)methane | Semantic Scholar [semanticscholar.org]
• 13. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. MTT assay protocol | Abcam [abcam.com]
• 17. atcc.org [atcc.org]
• 18. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents [openmedicinalchemistryjournal.com]
• 19. benchchem.com [benchchem.com]
• 20. A comprehensive review on in-vitro methods for anti- microbial activity - IP Int J Compr Adv Pharmacol [ijcap.in]
• 21. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 22. actascientific.com [actascientific.com]
• 23. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 24. cdn.caymanchem.com [cdn.caymanchem.com]
• 25. assaygenie.com [assaygenie.com]
• 26. Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

A Comparative Analysis of Cyclohexane-1,3-dione and Cyclohexane-1,4-dione Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of cyclohexane-1,3-dione and cyclohexane-1,4-dione derivatives. It delves into their synthesis, chemical reactivity, and diverse biological activities, supported by experimental data and detailed protocols. This document aims to serve as a valuable resource for identifying promising scaffolds in drug discovery and development.

Introduction

Cyclohexane-1,3-dione and cyclohexane-1,4-dione are versatile chemical scaffolds that have garnered significant attention in medicinal chemistry. Their unique structural features allow for the synthesis of a wide array of derivatives with diverse biological activities. Cyclohexane-1,3-dione derivatives are recognized for their utility as precursors to various bioactive molecules, including those with anticancer, antibacterial, and anti-inflammatory properties.[1][2] Similarly, cyclohexane-1,4-dione derivatives serve as crucial building blocks for more complex molecules and have shown potential in areas such as anticancer and antiviral therapies.[3] This guide offers a side-by-side comparison of these two important classes of compounds, highlighting their key differences and potential applications in drug development.

Synthesis and Chemical Reactivity

The synthetic routes to cyclohexane-1,3-dione and cyclohexane-1,4-dione derivatives are well-established, offering a range of possibilities for structural modifications.

Cyclohexane-1,3-dione derivatives are often synthesized through methods like the Michael addition reaction.[4] Their chemical reactivity is characterized by the presence of an active methylene group between the two carbonyls, making them excellent precursors for the synthesis of various heterocyclic compounds.[2]

Cyclohexane-1,4-dione , on the other hand, is typically prepared in a two-step process from diesters of succinic acid.[3] Its symmetrical structure with two ketone groups at positions 1 and 4 allows for reactions such as condensation and reduction, enabling its use as a building block for more intricate molecular architectures.[3]

Comparative Biological Activities

Both classes of compounds exhibit a broad spectrum of biological activities, with some key distinctions. The following sections and tables summarize their performance in anticancer, antibacterial, and anti-inflammatory applications based on available experimental data.

Anticancer Activity

Derivatives of both cyclohexane-1,3-dione and cyclohexane-1,4-dione have demonstrated significant potential as anticancer agents, albeit through different mechanisms.

Cyclohexane-1,3-dione derivatives have been extensively studied as inhibitors of c-Met kinase, a receptor tyrosine kinase implicated in the proliferation of various cancer cells, including non-small-cell lung cancer (NSCLC).[5] Several studies have reported potent c-Met enzymatic activity with IC50 values in the nanomolar range.[6][7][8]

Cyclohexane-1,4-dione derivatives have shown pro-apoptotic activity in cancer cells.[9][10] Studies have demonstrated their ability to induce apoptosis through the activation of caspases and cleavage of poly-(ADP-ribose)-polymerase (PARP).[9][10]

Table 1: Comparative Anticancer Activity

Derivative Class	Target/Mechanism	Cancer Cell Line	IC50 (µM)	Reference
Cyclohexane-1,3-dione	c-Met Kinase	A549, H460, HT-29, MKN-45, U87MG, SMMC-7721	0.00024 - 0.00936	[6][7]
Cyclohexane-1,3-dione	Anticancer	MDA-MB-231 (Breast)	LC50: 10.31	[4][11]
Cyclohexane-1,4-dione	Antiproliferative	M14 (Melanoma)	-	[9][10]
Cyclohexane-1,4-dione	Cytotoxic	Various human tumor cell lines	-	[12]

Note: Direct comparison of IC50 values is challenging due to variations in experimental conditions and specific derivatives tested. The data presented is for illustrative purposes.

Antibacterial Activity

Cyclohexane-1,3-dione derivatives, particularly their metal complexes, have shown promising antibacterial activity against a range of pathogenic bacteria.[13][14] The antibacterial potential of cyclohexane-1,4-dione derivatives is less extensively documented in publicly available literature, with more general information available for cyclohexane derivatives as a broader class.[15][16][17]

Table 2: Comparative Antibacterial Activity (Zone of Inhibition in mm)

Derivative	E. coli	S. aureus	E. faecalis	S. typhimurium	Reference
[Zn(L¹)(OAc)₂(H₂O)₂]·3H₂O (1,3-dione)	15	14	13	12	[13][14]
[Cu(L²)₂]·2NO₃·1.5DMF·H₂O (1,3-dione)	16	15	14	13	[13][14]
[Zn₂(L²)(OAc)₄(H₂O)₄]·5H₂O (1,3-dione)	17	16	15	14	[13][14]
Cyclohexane-1,4-dione Derivatives	Data not available	Data not available	Data not available	Data not available

Anti-inflammatory Activity

Both classes of derivatives have demonstrated anti-inflammatory properties. Cyclohexane-1,3-dione derivatives have been reported to possess anti-inflammatory activity.[2][13] Some cyclohexane-1,4-dione derivatives , such as 1,4-dihydropyridines, have also been synthesized and evaluated for their anti-inflammatory effects.[18]

Signaling Pathways

Understanding the signaling pathways through which these derivatives exert their biological effects is crucial for rational drug design.

Cyclohexane-1,3-dione derivatives that act as anticancer agents often target the c-Met signaling pathway . Inhibition of c-Met kinase blocks downstream signaling cascades involved in cell proliferation, survival, and migration.[5]

Caption: c-Met Signaling Pathway Inhibition by Cyclohexane-1,3-dione Derivatives.

Cyclohexane-1,4-dione derivatives have been shown to induce apoptosis , or programmed cell death, in cancer cells. This process involves a cascade of events mediated by caspases, leading to the orderly dismantling of the cell.[9][10]

Caption: Apoptosis Signaling Pathway Induced by Cyclohexane-1,4-dione Derivatives.

Experimental Protocols

To facilitate the replication and validation of the findings discussed, this section provides detailed methodologies for key experiments.

Antibacterial Susceptibility Testing: Disk Diffusion Assay

This method is used to assess the antibacterial activity of the synthesized compounds.

1. Preparation of Bacterial Inoculum:

• Select isolated colonies of the test bacteria from an overnight culture.

• Suspend the colonies in sterile saline solution.

• Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

2. Inoculation of Agar Plates:

• Use Mueller-Hinton agar (MHA) plates.

• Dip a sterile cotton swab into the bacterial inoculum and remove excess fluid by pressing it against the inside of the tube.

• Streak the swab evenly across the entire surface of the MHA plate to ensure a uniform lawn of bacterial growth.

3. Application of Disks:

• Impregnate sterile paper disks (6 mm in diameter) with a known concentration of the test compound dissolved in a suitable solvent (e.g., DMSO).

• Aseptically place the impregnated disks onto the inoculated agar surface using sterile forceps.

• Ensure the disks are placed at a sufficient distance from each other to prevent overlapping of the inhibition zones.

4. Incubation:

• Invert the plates and incubate at 37°C for 18-24 hours.

5. Measurement and Interpretation:

• After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters (mm).

• The size of the inhibition zone is indicative of the antibacterial potency of the compound.

Enzyme Inhibition Assay: Cyclooxygenase (COX-2) Inhibition

This assay is used to determine the inhibitory effect of the compounds on the COX-2 enzyme, which is a key target in inflammation.

1. Reagent Preparation:

• Prepare a COX assay buffer.

• Dilute human recombinant COX-2 enzyme to the desired concentration in the assay buffer.

• Prepare a solution of the test inhibitor at various concentrations.

• Prepare a solution of arachidonic acid (substrate).

2. Assay Procedure:

• In a 96-well plate, add the diluted COX-2 enzyme to each well (except for the negative control).

• Add the test inhibitor solutions to the respective wells.

• Add a fluorescent probe (e.g., Amplex™ Red) to all wells.

• Initiate the enzymatic reaction by adding the arachidonic acid solution to all wells.

3. Measurement:

• Immediately measure the fluorescence intensity at the appropriate excitation and emission wavelengths using a fluorescence plate reader.

• The rate of increase in fluorescence is proportional to the COX-2 activity.

4. Data Analysis:

• Calculate the percentage of inhibition for each concentration of the test compound.

• Determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Conclusion

This comparative analysis demonstrates that both cyclohexane-1,3-dione and cyclohexane-1,4-dione derivatives represent valuable scaffolds for the development of novel therapeutic agents. Cyclohexane-1,3-dione derivatives have shown particular promise as potent anticancer agents through the inhibition of the c-Met signaling pathway and also exhibit significant antibacterial properties. Cyclohexane-1,4-dione derivatives, while also demonstrating anticancer potential through the induction of apoptosis, present a different mechanistic approach.

The provided experimental data and detailed protocols offer a solid foundation for further research in this area. Future studies should focus on direct comparative analyses of derivatives from both classes under standardized conditions to more accurately delineate their respective potencies and therapeutic potential. The versatility of these scaffolds, coupled with established synthetic methodologies, ensures that they will continue to be a fertile ground for the discovery of new and effective drugs.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Computational study on novel natural inhibitors targeting c-MET - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A selective small molecule inhibitor of c-Met kinase inhibits c-Met-dependent phenotypes in vitro and exhibits cytoreductive antitumor activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Extrinsic & Intrinsic Apoptosis Pathways Diagram [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Cyclohexa-2,5-diene-1,4-dione-based antiproliferative agents: design, synthesis, and cytotoxic evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. coconote.app [coconote.app]
• 14. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]
• 16. [PDF] Synthesis and Antibacterial/Antitubercular Activity Evaluation of Symmetrical trans-Cyclohexane-1,4-diamine Derivatives. | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

A Comparative Analysis of the Anticancer Potential of Cyclohexane-1,3-dione Derivatives in Diverse Cancer Cell Lines

An Objective Evaluation of Cytotoxic Activity and Mechanistic Insights

The quest for novel, efficacious, and selective anticancer agents is a cornerstone of oncological research. Within this landscape, heterocyclic compounds, particularly those incorporating the cyclohexane-1,3-dione scaffold, have emerged as a promising class of molecules with potent antineoplastic properties. This guide provides a comparative analysis of the anticancer activity of cyclohexane-1,3-dione derivatives, with a focus on validating their therapeutic potential across a spectrum of cancer cell lines. While direct experimental data for 5-(2-Thienyl)cyclohexane-1,3-dione is not extensively available in the public domain, this guide will draw upon published data for structurally related cyclohexane-1,3-dione and thiophene-containing derivatives to provide a comprehensive overview of their anticancer activities and mechanisms of action.

Comparative Cytotoxicity of Cyclohexane-1,3-dione Derivatives

The in vitro cytotoxic activity of various cyclohexane-1,3-dione derivatives has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a key measure of a compound's potency, is presented below. For comparison, data for established chemotherapeutic agents are also included where available.

Compound/Derivative	Cell Line	Cancer Type	IC50 (µM)	Reference Compound	IC50 (µM)
Thiazolidinone Derivative (PZ-11)	MCF-7	Breast Cancer	17.35	Vincristine	6.45
1,2,4-Triazole Derivative (10a)	MCF-7	Breast Cancer	6.43	Cisplatin	-
1,2,4-Triazole Derivative (10a)	HeLa	Cervical Cancer	5.6	Cisplatin	-
1,2,4-Triazole Derivative (10a)	A549	Lung Cancer	21.1	Cisplatin	-
5-benzylidenethiazolidine-2,4-dione (8f)	HepG2	Liver Cancer	11.19 ± 0.8	Sorafenib	9.18 ± 0.6
5-benzylidenethiazolidine-2,4-dione (8f)	HCT-116	Colon Cancer	8.99 ± 0.7	Sorafenib	8.37 ± 0.7
5-benzylidenethiazolidine-2,4-dione (8f)	MCF-7	Breast Cancer	7.10 ± 0.4	Sorafenib	5.10 ± 0.4
Isoindoline-1,3-dione Derivative	Raji	Burkitt's Lymphoma	0.26 µg/mL	-	-
Isoindoline-1,3-dione Derivative	K562	Chronic Myelogenous Leukemia	3.81 µg/mL	-	-

Note: The data presented is a summary from multiple sources and direct comparison should be made with caution due to variations in experimental conditions.

Mechanistic Insights: Targeting Key Signaling Pathways

Several studies suggest that cyclohexane-1,3-dione derivatives exert their anticancer effects by modulating critical cellular signaling pathways. A prominent target identified for some of these compounds is the c-Met tyrosine kinase, a receptor often dysregulated in various cancers.[1][2] Inhibition of c-Met can disrupt downstream signaling cascades involved in cell proliferation, survival, and metastasis.

Caption: Proposed mechanism of action for some cyclohexane-1,3-dione derivatives via inhibition of the c-Met signaling pathway.

Experimental Protocols

To ensure the reproducibility and validation of the anticancer activity of these compounds, standardized experimental protocols are crucial. Below are detailed methodologies for key assays.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., 0.1 to 100 µM) and a vehicle control (e.g., DMSO) for a specified duration (e.g., 24, 48, or 72 hours).[3][4]

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration.

Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the test compound at its IC50 concentration for a predetermined time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and resuspended in 1X Annexin V binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension, which is then incubated in the dark for 15 minutes at room temperature.[5]

• Flow Cytometry: The stained cells are analyzed by a flow cytometer. Annexin V-FITC positive, PI negative cells are considered early apoptotic, while cells positive for both stains are late apoptotic or necrotic.

Caption: Standard workflow for the Annexin V/PI apoptosis assay.

Concluding Remarks

The available evidence strongly supports the potential of cyclohexane-1,3-dione derivatives as a versatile scaffold for the development of novel anticancer agents.[6] The cytotoxic activity demonstrated across a range of cancer cell lines, coupled with insights into their mechanisms of action, such as the inhibition of key tyrosine kinases, underscores the therapeutic promise of this class of compounds. Further investigation into the structure-activity relationships, pharmacokinetic profiles, and in vivo efficacy of lead compounds, including thiophene-substituted analogs like 5-(2-Thienyl)cyclohexane-1,3-dione, is warranted to translate these promising preclinical findings into tangible clinical benefits.

References

• 1. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to the Cross-Validation of Spectroscopic Data for Novel Dione Compounds

For researchers, scientists, and drug development professionals, the robust characterization of novel chemical entities is paramount. This guide provides an objective comparison of spectroscopic data for a selection of novel dione compounds, supported by detailed experimental protocols. By presenting quantitative data in a clear, tabular format and illustrating key workflows, this document aims to facilitate the rigorous cross-validation of spectroscopic findings in the field of medicinal chemistry and materials science.

The structural elucidation of newly synthesized organic molecules relies heavily on a suite of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each technique provides a unique and complementary piece of the structural puzzle. For novel dione compounds, which are characterized by the presence of two carbonyl groups, a multi-faceted spectroscopic approach is essential for unambiguous confirmation of their chemical identity and purity. Cross-validation, in this context, refers to the critical assessment and comparison of data from these different analytical methods to ensure consistency and accuracy in the final structural assignment.

Comparative Spectroscopic Data of Novel Dione Compounds

The following tables summarize key spectroscopic data for a selection of recently synthesized novel dione compounds. This data, compiled from peer-reviewed literature, serves as a valuable reference for researchers working on similar molecular scaffolds.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.[1] Chemical shifts (δ) are reported in parts per million (ppm) and are crucial for identifying the electronic environment of each nucleus.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Selected Novel Dione Compounds

Compound/Scaffold	Key ¹H NMR Signals (δ, ppm, Multiplicity, J in Hz)	Key ¹³C NMR Signals (δ, ppm)	Reference
Spiroindan-1,3-dione Derivative	Aromatic Protons: 7.5-8.0 (m); Spiro-center Protons: variable	Carbonyl (C=O): ~190-205; Aromatic Carbons: ~120-140	[2]
Curcumin-Derived Dihydropyridone	Vinylic Proton: 5.04-5.42 (s); Methoxy (OCH₃): ~3.7-3.9 (s); Phenolic (OH): ~8.9-9.4 (s); CH₂ Protons: 2.4-3.1 (d, J≈16)	Carbonyl (C=O): ~182; Methoxy (OCH₃): ~56; Olefinic Carbons: ~121-146	[3][4]
Quinolinone-Triazole Hybrid	Aromatic Protons: 7.1-8.2 (m); N-CH₂: ~4.0-5.3 (variable)	Carbonyl (C=O): ~158; Aromatic/Heterocyclic Carbons: ~111-148	[5]
Pyrrolo[3,4-d]pyridazinone Derivative	Aromatic Protons: variable; N-CH₃: variable; CH₃: variable	Carbonyl (C=O): ~160-170; Heterocyclic Carbons: variable	[6]

Infrared (IR) Spectroscopy Data

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.[7]

Table 2: Key IR Absorption Frequencies for Selected Novel Dione Compounds

Compound/Scaffold	Carbonyl (C=O) Stretching (cm⁻¹)	Other Key Absorptions (cm⁻¹)	Reference
Spiroindan-1,3-dione Derivative	~1700-1740	C-H (aromatic), C=C (aromatic)	[2]
Curcumin-Derived Dihydropyridone	~1628	O-H (phenolic): ~3506; C=C (olefinic)	[8]
Quinolinone-Triazole Hybrid	~1680-1710	N-H, C=N, C-N	[5]
Pyrrolo[3,4-d]pyridazinone Derivative	~1680-1710 (amide I)	N-H, C=N	[6]

Mass Spectrometry (MS) Data

Mass spectrometry determines the mass-to-charge ratio (m/z) of a molecule, providing its molecular weight and valuable information about its fragmentation pattern, which aids in structural elucidation.[9]

Table 3: Mass Spectrometry Data for Selected Novel Dione Compounds

Compound/Scaffold	Molecular Ion (M⁺) or [M+H]⁺ (m/z)	Key Fragment Ions (m/z)	Reference
Spiroindan-1,3-dione Derivative	Dependent on specific structure	Fragments corresponding to loss of CO, and cleavage of the spiro-ring system.	[2]
Curcumin-Derived Dihydropyridone	Dependent on specific structure	Fragments related to the curcumin backbone.	[8]
Quinolinone-Triazole Hybrid	Dependent on specific structure	Fragmentation patterns revealing the quinolinone and triazole moieties.	[5]
Pyrrolo[3,4-d]pyridazinone Derivative	Dependent on specific structure	Characteristic fragments from the pyrrolopyridazinone core.	[6]

Experimental Protocols

Detailed and consistent experimental procedures are crucial for obtaining high-quality, reproducible spectroscopic data. The following are generalized protocols for the key analytical techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of the purified dione compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube. For quantitative measurements, a known amount of an internal standard may be added.

1D NMR (¹H and ¹³C) Acquisition:

• ¹H NMR: Acquire the spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire the spectrum with proton decoupling. A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

2D NMR (COSY, HSQC, HMBC) Acquisition:

• COSY (Correlation Spectroscopy): This experiment identifies proton-proton couplings. The pulse sequence typically involves two 90° pulses separated by an evolution time.[10]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms.[11]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two to three bonds, which is invaluable for piecing together molecular fragments.

Infrared (IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Place a small amount of the solid or liquid dione compound directly onto the crystal.

• Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

Data Acquisition:

• Record the spectrum, typically over a range of 4000 to 400 cm⁻¹.

• Acquire a background spectrum of the clean, empty ATR crystal before running the sample.

• The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Sample Preparation and Introduction (Electrospray Ionization - ESI):

• Dissolve a small amount of the dione compound (typically 1-2 mg) in 1 mL of a suitable solvent such as acetonitrile or methanol.[12]

• The resulting solution is then infused into the mass spectrometer's ion source.

Data Acquisition:

• The sample is ionized, typically forming protonated molecules [M+H]⁺ in positive ion mode.

• The ions are then separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

• A full scan mass spectrum is acquired to determine the molecular weight.

• Tandem mass spectrometry (MS/MS) can be performed by selecting the molecular ion, subjecting it to collision-induced dissociation, and analyzing the resulting fragment ions to gain further structural information.

Data Processing:

• Raw data from the mass spectrometer is processed to identify peaks, determine their m/z values, and measure their intensities.[2][13][14] This process involves steps like peak picking, baseline correction, and noise reduction.

Visualization of Workflows and Relationships

To further elucidate the processes involved in the cross-validation of spectroscopic data, the following diagrams are provided.

References

• 1. eng.uc.edu [eng.uc.edu]
• 2. Data Processing and Analysis in Liquid Chromatography-Mass Spectrometry-Based Targeted Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. ACG Publications - Synthesis and spectroscopic characterization of pyrrole-2,3- diones and their following reactions with 1,2-aromatic diamines [acgpubs.org]
• 8. High Yield Synthesis of Curcumin and Symmetric Curcuminoids: A “Click” and “Unclick” Chemistry Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. repository.aaup.edu [repository.aaup.edu]
• 10. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Spectroscopic dataset of Hedione's derivatives gathered during process development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 2.1 Mass spectrometry data handling and (pre-)processing | The MetaRbolomics book [rformassspectrometry.github.io]
• 14. researchgate.net [researchgate.net]

Benchmarking 5-(2-Thienyl)cyclohexane-1,3-dione Against Known Kinase Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for benchmarking the investigational compound 5-(2-Thienyl)cyclohexane-1,3-dione against established kinase inhibitors. Due to the current absence of publicly available kinase inhibition data for 5-(2-Thienyl)cyclohexane-1,3-dione, this document serves as a detailed template. Researchers can adapt this framework by substituting the placeholder data for "Compound X" with their own experimental results.

The development of novel protein kinase inhibitors is a critical endeavor in modern drug discovery, particularly in the field of oncology.[1][2][3] Rigorous and objective comparison against known inhibitors is essential to ascertain the potency, selectivity, and potential therapeutic value of any new chemical entity. This guide focuses on benchmarking against inhibitors of the c-Met tyrosine kinase, a key target in various cancers, as derivatives of the cyclohexane-1,3-dione scaffold have shown potent activity against this kinase.[4][5][6][7]

The c-Met Signaling Pathway

The c-Met receptor tyrosine kinase, upon binding its ligand, Hepatocyte Growth Factor (HGF), activates several downstream signaling cascades, including the RAS/RAF/MEK/ERK (MAPK) and PI3K/AKT pathways. These pathways are crucial for cell proliferation, survival, and motility. Dysregulation of the c-Met pathway is implicated in numerous malignancies, making it an attractive target for therapeutic intervention.

Caption: The c-Met signaling pathway and points of inhibition.

Comparative Efficacy: In Vitro Inhibitory Activity

A primary metric for a kinase inhibitor's potency is its half-maximal inhibitory concentration (IC50), which quantifies the drug concentration needed to inhibit 50% of the target kinase's activity.[8] Lower IC50 values signify higher potency. The following table summarizes hypothetical in vitro IC50 values for "Compound X" against c-Met kinase, benchmarked against the known c-Met inhibitors Foretinib and Crizotinib.

Compound	Target Kinase	IC50 (nM) [Hypothetical Data]
Compound X (5-(2-Thienyl)cyclohexane-1,3-dione)	c-Met	1.5
Foretinib	c-Met	1.16[5]
Crizotinib	c-Met	4.0

Comparative Efficacy: Cellular Activity

To assess the inhibitor's effect within a biological context, cellular assays are performed. This table shows hypothetical IC50 values for the inhibition of c-Met phosphorylation in the U87MG glioblastoma cell line, which is known to express c-Met.

Compound	Cell Line	Assay Target	IC50 (nM) [Hypothetical Data]
Compound X (5-(2-Thienyl)cyclohexane-1,3-dione)	U87MG	c-Met Phosphorylation	25.0
Foretinib	U87MG	c-Met Phosphorylation	30.0
Crizotinib	U87MG	c-Met Phosphorylation	50.0

Experimental Protocols

Accurate and reproducible data are fundamental to effective benchmarking. The following sections provide detailed methodologies for key experiments.

In Vitro c-Met Kinase Assay (IC50 Determination)

This protocol outlines a general method to determine the IC50 of an inhibitor against purified c-Met enzyme.

1. Reagent Preparation:

• Kinase Buffer: 25 mM HEPES (pH 7.4), 10 mM MgCl2, 5 mM β-glycerophosphate, 0.2 mM Na3VO4, 1 mM DTT.

• Substrate: A suitable peptide substrate for c-Met (e.g., a poly-Glu-Tyr peptide).

• ATP: Prepare a solution of ATP at a concentration close to the Km of c-Met for ATP.

• Enzyme: Use purified, active recombinant human c-Met kinase.

• Test Compounds: Prepare a serial dilution of "Compound X" and the benchmark inhibitors (Foretinib, Crizotinib) in DMSO, followed by further dilution in kinase buffer.

2. Assay Procedure:

• Add 10 µL of the diluted inhibitor or a vehicle control (DMSO) to the wells of a 96-well plate.

• Add 20 µL of a master mix containing the c-Met enzyme and peptide substrate in kinase buffer to each well.

• Incubate for 10-15 minutes at room temperature to facilitate inhibitor binding.

• Initiate the kinase reaction by adding 20 µL of ATP solution to each well.

• Incubate the plate at 30°C for 60 minutes.

• Terminate the reaction and quantify the phosphorylated substrate using a suitable method, such as a radiometric assay or a luminescence-based assay (e.g., ADP-Glo™).

• Plot the percentage of kinase activity against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Cellular c-Met Phosphorylation Assay

This protocol describes a method to measure the inhibition of c-Met phosphorylation in a cellular context.

1. Cell Culture and Treatment:

• Culture U87MG cells in appropriate media until they reach 80-90% confluency.

• Starve the cells in a serum-free medium for 12-24 hours.

• Pre-treat the cells with various concentrations of the test compounds (or DMSO vehicle) for 2 hours.

• Stimulate the cells with HGF (e.g., 50 ng/mL) for 15 minutes to induce c-Met phosphorylation.

2. Cell Lysis and Protein Quantification:

• Wash the cells with ice-cold PBS.

• Lyse the cells in a lysis buffer containing protease and phosphatase inhibitors.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

3. Western Blot Analysis:

• Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% BSA or non-fat milk in TBST.

• Incubate the membrane with a primary antibody specific for phosphorylated c-Met (p-cMet).

• After washing, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Strip the membrane and re-probe with an antibody for total c-Met to serve as a loading control.

• Quantify the band intensities and normalize the p-cMet signal to the total c-Met signal to determine the relative inhibition of phosphorylation at different inhibitor concentrations.

• Calculate the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Benchmarking Workflow

The process of benchmarking a novel kinase inhibitor involves a systematic evaluation of its in vitro potency and cellular activity against established standards.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Protein Kinase Inhibitors - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Uses of Cyclohexan-1,3-diones to Synthesis Xanthenes Derivatives with Anti-proliferative Activity Against Cancer Cell Lines and their Inhibitions Toward Tyrosine Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multi-Component Reactions of Cyclohexan-1,3-dione: Synthesis of Fused Pyran, Pyridine, Thiophene and Pyrazole Derivatives with c-Met, Anti-Proliferative Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Comparative Docking Studies of Cyclohexane-1,3-dione Analogs: A Guide for Researchers

For Immediate Release

This guide provides a comparative analysis of the docking performance of cyclohexane-1,3-dione analogs against two prominent drug targets: the c-Met tyrosine kinase and p-Hydroxyphenylpyruvate dioxygenase (HPPD). The information is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of this class of compounds.

Introduction to Cyclohexane-1,3-dione Analogs

Cyclohexane-1,3-dione derivatives are a versatile class of organic compounds that have garnered significant attention in medicinal chemistry and agrochemistry.[1] Their unique structural features make them attractive scaffolds for the design of inhibitors targeting a range of enzymes. In oncology, these analogs have shown promise as inhibitors of receptor tyrosine kinases like c-Met, which is often dysregulated in various cancers, including non-small-cell lung cancer (NSCLC).[2][3] In the agrochemical sector, they are effective inhibitors of p-Hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in plant metabolic pathways, leading to their use as herbicides.[4][5]

The core cyclohexane-1,3-dione structure can be readily modified, allowing for the synthesis of a diverse library of analogs with varying potencies and selectivities. This guide focuses on the comparative in silico performance of these analogs, providing a foundation for further rational drug design and development.

Comparative Analysis of Docking Performance

The inhibitory potential of cyclohexane-1,3-dione analogs is often evaluated through molecular docking studies, which predict the binding affinity and interaction patterns of a ligand with its target protein. The results are typically quantified by docking scores and experimentally validated by measuring the half-maximal inhibitory concentration (IC50).

Inhibition of c-Met Tyrosine Kinase

The c-Met receptor tyrosine kinase is a key player in cell proliferation, motility, and invasion, making it a critical target in cancer therapy.[6] Several studies have explored cyclohexane-1,3-dione derivatives as c-Met inhibitors.

A notable study by Mohareb et al. synthesized a series of 1,2,4-triazine derivatives incorporating the cyclohexane-1,3-dione moiety and evaluated their c-Met inhibitory activity.[7][8] The molecular docking studies for the most active compounds revealed binding energies ranging from -16.38 to -18.21 kcal/mol, which were superior to the reference inhibitor foretinib (-16.37 kcal/mol).[8] The experimental IC50 values for these compounds were in the nanomolar range, with several analogs showing higher potency than foretinib (IC50 = 1.16 nM).[7][8]

Compound/Analog	Target	Docking Score (kcal/mol)	IC50 (nM)	Reference
Foretinib (Reference)	c-Met Kinase	-16.37	1.16	[7][8]
Analog 5	c-Met Kinase	-17.89	0.24	[7][8]
Analog 7a	c-Met Kinase	-18.21	0.45	[7][8]
Analog 7b	c-Met Kinase	-17.98	0.52	[7][8]
Analog 10c	c-Met Kinase	-16.38	0.31	[7][8]
Analog 10e	c-Met Kinase	-17.54	0.29	[7][8]
Analog 11c	c-Met Kinase	-17.65	0.36	[7][8]
Analog 11f	c-Met Kinase	-17.43	0.61	[7][8]

Inhibition of p-Hydroxyphenylpyruvate Dioxygenase (HPPD)

HPPD is a crucial enzyme in the tyrosine catabolism pathway in plants and is a validated target for herbicides.[9] Cyclohexane-1,3-dione analogs, particularly the triketone class, are potent HPPD inhibitors.

A comprehensive study on 2-acyl-cyclohexane-1,3-dione congeners demonstrated their inhibitory activity against plant HPPD.[4][5] The most active compound, a 2-acyl-cyclohexane-1,3-dione with a C11 alkyl side chain, exhibited an IC50 of 0.18 µM, which was more potent than the commercial herbicide sulcotrione (IC50 = 0.25 µM).[4][5] QSAR and docking studies revealed that the 1,3-dione feature is essential for HPPD inhibition, and an 11-carbon side chain is optimal for activity.[4][5]

Compound/Analog	Target	IC50 (µM)	Reference
Sulcotrione (Reference)	Plant HPPD	0.25 ± 0.02	[4][5]
Analog 5d (C11 alkyl side chain)	Plant HPPD	0.18 ± 0.02	[4][5]
NTBC	Rat Liver HPPD	~0.040	[10]
CMBC	Rat Liver HPPD	Not explicitly stated, but similar inactivation rate to NTBC	[10]

Methodology

The following sections outline the general experimental protocols for the molecular docking studies cited in this guide. Specific parameters may vary between studies.

General Molecular Docking Protocol

A representative workflow for molecular docking studies of cyclohexane-1,3-dione analogs is as follows:

• Protein and Ligand Preparation: The 3D structure of the target protein (e.g., c-Met or HPPD) is obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are typically removed, and hydrogen atoms are added. The cyclohexane-1,3-dione analog structures are sketched using chemical drawing software and optimized to their lowest energy conformation.

• Binding Site Definition: The active site of the protein is defined, often based on the location of the co-crystallized ligand in the PDB structure or through pocket detection algorithms within the docking software. A grid box is generated around the active site to define the search space for the docking algorithm.

• Docking Simulation: A docking algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock, Triangle Matcher in MOE, or CDOCKER in Discovery Studio) is used to explore various conformations and orientations of the ligand within the protein's active site.

• Scoring and Analysis: The binding affinity of each ligand pose is estimated using a scoring function, which calculates a docking score (e.g., in kcal/mol). The poses with the best scores are then analyzed to identify key interactions, such as hydrogen bonds and hydrophobic interactions, between the ligand and the protein's amino acid residues.

Software and Force Fields

• Molecular Operating Environment (MOE): This is a comprehensive software package for drug discovery.[11][12] Docking studies in MOE often utilize the Triangle Matcher placement algorithm and the London dG scoring function for initial docking, followed by refinement using a force field like Amber.[13][14]

• AutoDock: A widely used open-source docking software.[15] It employs a Lamarckian Genetic Algorithm for ligand conformational searching. The binding energy is calculated using a semi-empirical free energy force field.

• Discovery Studio: A suite of life science modeling and simulation tools. The CDOCKER protocol, a CHARMm-based docking algorithm, is frequently used for accurate docking.[8][16]

Signaling Pathways and Experimental Workflows

c-Met Signaling Pathway

The binding of Hepatocyte Growth Factor (HGF) to the c-Met receptor triggers its dimerization and autophosphorylation, initiating a cascade of downstream signaling pathways. These pathways, including the RAS/MAPK, PI3K/AKT, and STAT pathways, are crucial for cell growth, survival, and motility.[6] Aberrant activation of this pathway is a hallmark of many cancers.

Caption: The c-Met signaling cascade initiated by HGF binding.

HPPD Catalytic Reaction and Inhibition

p-Hydroxyphenylpyruvate dioxygenase catalyzes the conversion of 4-hydroxyphenylpyruvate (HPP) to homogentisate (HGA), a critical step in tyrosine catabolism.[9] This reaction involves the incorporation of both atoms of a dioxygen molecule into the product.[9] Cyclohexane-1,3-dione-based inhibitors block this conversion, leading to the accumulation of HPP and a depletion of downstream products essential for plant survival.

Caption: The catalytic reaction of HPPD and its inhibition.

Experimental Workflow for Docking Studies

The following diagram illustrates a typical workflow for in silico docking studies.

Caption: A generalized workflow for molecular docking studies.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Hydroxyphenylpyruvate dioxygenase - Wikipedia [en.wikipedia.org]
• 3. Design, Synthesis, and Bioactivity of Novel 2-(Arylformyl)cyclohexane-1,3-dione Derivatives as HPPD Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-Hydroxyphenylpyruvate Dioxygenase Catalysis: IDENTIFICATION OF CATALYTIC RESIDUES AND PRODUCTION OF A HYDROXYLATED INTERMEDIATE SHARED WITH A STRUCTURALLY UNRELATED ENZYME - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-Hydroxyphenylpyruvate dioxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. indico.ijs.si [indico.ijs.si]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Inhibition of 4-hydroxyphenylpyruvate dioxygenase by 2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione and 2-(2-chloro-4-methanesulfonylbenzoyl)-cyclohexane-1,3-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biocode.org.uk [biocode.org.uk]
• 12. Molecular Operating Environment (MOE) | MOEsaic | PSILO [chemcomp.com]
• 13. m.youtube.com [m.youtube.com]
• 14. youtube.com [youtube.com]
• 15. youtube.com [youtube.com]
• 16. echemi.com [echemi.com]

Comparative Analysis of Cyclohexanedione-Based Herbicides: A Focus on 5-(2-Thienyl)cyclohexane-1,3-dione and the Commercial Herbicide Sulcotrione

A detailed guide for researchers and professionals in agrochemical development, this document provides a comparative overview of the herbicidal efficacy and mechanism of action of 5-(2-Thienyl)cyclohexane-1,3-dione against the established commercial herbicide, sulcotrione. This analysis is based on available data for structurally related compounds and established knowledge of the respective herbicide classes.

Cyclohexanedione herbicides are a broader class known for their herbicidal activity.[4][5] While many cyclohexanediones are recognized as inhibitors of acetyl-CoA carboxylase (ACCase), a key enzyme in fatty acid synthesis, a subset, particularly 2-acyl-cyclohexane-1,3-diones, also exhibit inhibitory activity against HPPD.[[“]][7][8][9] Research on various 2-acyl-cyclohexane-1,3-dione congeners has demonstrated their potential to be highly effective HPPD inhibitors, with some compounds showing potency comparable to or even exceeding that of commercial standards like sulcotrione.[9]

Efficacy and Mechanism of Action: An Indirect Comparison

The herbicidal activity of both sulcotrione and potentially 5-(2-Thienyl)cyclohexane-1,3-dione (as a member of the HPPD-inhibiting cyclohexanediones) stems from the disruption of essential plant biochemical pathways.

Sulcotrione , as an established HPPD inhibitor, is absorbed by both leaves and roots and works by blocking the conversion of p-hydroxyphenylpyruvate to homogentisate.[1][10] This step is crucial for the synthesis of plastoquinone, a vital cofactor for carotenoid biosynthesis.[9] The lack of carotenoids leaves chlorophyll unprotected from photooxidation, resulting in bleaching and eventual plant death.[3]

For 5-(2-Thienyl)cyclohexane-1,3-dione , assuming it functions as an HPPD inhibitor similar to other 2-acyl-cyclohexane-1,3-diones, its efficacy would also be linked to the inhibition of this enzyme. A study on a series of 2-acyl-cyclohexane-1,3-diones found that a derivative with a C11 alkyl side chain had an I50app value of 0.18 ± 0.02 μM for HPPD inhibition, which was slightly more potent than sulcotrione's I50app of 0.25 ± 0.02 μM in the same study.[9] This suggests that compounds within this chemical class have the potential for high herbicidal activity.

Quantitative Data on HPPD Inhibition

The following table summarizes the inhibitory activity of a potent 2-acyl-cyclohexane-1,3-dione derivative against plant HPPD in comparison to sulcotrione, as reported in a 2022 study.[9] It is important to note that these values are for a specific analogue and not 5-(2-Thienyl)cyclohexane-1,3-dione itself.

Compound	Chemical Class	Target Enzyme	I50app (μM)
Sulcotrione	Triketone	HPPD	0.25 ± 0.02
2-acyl-cyclohexane-1,3-dione (C11 alkyl side chain)	Cyclohexanedione	HPPD	0.18 ± 0.02

Experimental Protocols

To evaluate the herbicidal efficacy of compounds like 5-(2-Thienyl)cyclohexane-1,3-dione and compare it to commercial standards such as sulcotrione, a series of standardized experiments would be conducted.

In Vitro HPPD Inhibition Assay

This experiment aims to determine the concentration of the herbicide required to inhibit 50% of the HPPD enzyme activity (I50).

• Enzyme Extraction: HPPD is extracted and purified from a plant source, such as Zea mays seedlings.[10]

• Assay Reaction: The purified enzyme is incubated with its substrate, p-hydroxyphenylpyruvate, in the presence of varying concentrations of the test herbicide.

• Activity Measurement: The conversion of p-hydroxyphenylpyruvate to homogentisic acid is monitored, often by measuring oxygen consumption or through chromatographic techniques like HPLC.[10][11]

• Data Analysis: The I50 value is calculated by plotting the percentage of enzyme inhibition against the logarithm of the herbicide concentration.

Whole Plant Efficacy Studies (Greenhouse)

These studies assess the herbicidal effect on target weed species and crop safety.

• Plant Cultivation: Target weed species (e.g., pigweed, goosefoot) and a model crop (e.g., maize) are grown in pots under controlled greenhouse conditions.[1]

• Herbicide Application: The herbicides are applied at various rates (dose-response) at a specific growth stage of the plants, typically post-emergence.

• Efficacy Assessment: Visual injury ratings (on a scale of 0% to 100%) are recorded at set intervals after treatment (e.g., 7, 14, and 21 days). Plant biomass (fresh or dry weight) is often measured at the end of the experiment.

• Statistical Analysis: The data is analyzed using appropriate statistical models to determine the effective dose (e.g., ED50 or GR50) for weed control and to assess crop tolerance.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action and a typical experimental workflow for herbicide evaluation.

Caption: HPPD Inhibition Pathway.

Caption: Herbicide Efficacy Testing Workflow.

Conclusion

References

• 1. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 2. nbinno.com [nbinno.com]
• 3. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. consensus.app [consensus.app]
• 7. Cyclohexanedione Herbicides Are Selective and Potent Inhibitors of Acetyl-CoA Carboxylase from Grasses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hopemaxchem.com [hopemaxchem.com]
• 9. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site - PMC [pmc.ncbi.nlm.nih.gov]
• 10. SC-0051, a 2-benzoyl-cyclohexane-1,3-dione bleaching herbicide, is a potent inhibitor of the enzyme p-hydroxyphenylpyruvate dioxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Validating the Inhibitory Mechanism of 5-(2-Thienyl)cyclohexane-1,3-dione on 4-hydroxyphenylpyruvate dioxygenase (HPPD)

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the inhibitory mechanism of 5-(2-Thienyl)cyclohexane-1,3-dione, a novel compound, on its putative target enzyme, 4-hydroxyphenylpyruvate dioxygenase (HPPD). The methodologies outlined herein are designed to ensure scientific rigor, from initial enzymatic assays to cellular validation, and to provide a clear comparison with established HPPD inhibitors.

Introduction to the Target: 4-hydroxyphenylpyruvate dioxygenase (HPPD)

4-hydroxyphenylpyruvate dioxygenase (HPPD) is a key enzyme in the catabolism of tyrosine. In plants and some microorganisms, it plays a crucial role in the biosynthesis of plastoquinone and tocopherols, which are essential for photosynthesis and antioxidant defense.[1][2][3] Inhibition of HPPD leads to a depletion of these vital compounds, resulting in the bleaching of leaves and eventual plant death, making it a validated target for herbicides.[1][3][4] In humans, genetic deficiencies in HPPD can lead to tyrosinemia type III. The cyclohexane-1,3-dione scaffold is a known pharmacophore for HPPD inhibition, acting through competitive inhibition.[1][5] This guide will therefore proceed under the well-founded hypothesis that 5-(2-Thienyl)cyclohexane-1,3-dione acts as an HPPD inhibitor.

Part 1: Initial Validation of Enzyme Inhibition

The first step is to confirm direct inhibition of HPPD by 5-(2-Thienyl)cyclohexane-1,3-dione and to determine the potency of this interaction. A continuous spectrophotometric assay is a standard and reliable method for this purpose.

Experimental Protocol: Spectrophotometric HPPD Inhibition Assay

This protocol is designed to measure the initial rate of the HPPD-catalyzed reaction and determine the half-maximal inhibitory concentration (IC50) of the test compound.

Materials and Reagents:

• Purified recombinant HPPD (e.g., from Arabidopsis thaliana)

• 5-(2-Thienyl)cyclohexane-1,3-dione

• Alternative HPPD inhibitors (e.g., Sulcotrione, Mesotrione)

• Substrate: 4-hydroxyphenylpyruvate (HPP)

• Assay Buffer (e.g., 100 mM phosphate buffer, pH 7.0-7.5, containing ascorbic acid and catalase)

• 96-well UV-transparent microplates

• Microplate reader capable of measuring absorbance at 310 nm

Step-by-Step Methodology:

• Reagent Preparation : Prepare stock solutions of the inhibitors and substrate in a suitable solvent (e.g., DMSO). Prepare a range of serial dilutions of the inhibitors.

• Assay Setup : In a 96-well plate, add the assay buffer, purified HPPD enzyme, and varying concentrations of the inhibitor or vehicle control.

• Pre-incubation : Incubate the enzyme with the inhibitor for a defined period (e.g., 10-15 minutes) at a constant temperature (e.g., 25°C) to allow for binding to occur.

• Reaction Initiation : Initiate the reaction by adding the HPP substrate to all wells.

• Kinetic Reading : Immediately begin monitoring the decrease in absorbance at 310 nm, which corresponds to the consumption of HPP.

• Data Analysis : Calculate the initial reaction velocities from the linear portion of the kinetic curves. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Data Interpretation and Comparison:

The IC50 value for 5-(2-Thienyl)cyclohexane-1,3-dione should be compared against those of well-characterized HPPD inhibitors. A lower IC50 value indicates higher potency.

Compound	Putative Mechanism	IC50 (µM)
5-(2-Thienyl)cyclohexane-1,3-dione	Competitive HPPD Inhibition	Experimental Value
Sulcotrione	Competitive HPPD Inhibition	0.25 ± 0.02[1][2]
Mesotrione	Competitive HPPD Inhibition	~0.02

Table 1: Comparative inhibitory potencies against HPPD.

Workflow for Initial HPPD Inhibition Assay

A flowchart of the initial HPPD inhibition assay.

Part 2: Elucidating the Mechanism of Inhibition

Once direct inhibition is confirmed, the next crucial step is to determine the mechanism of action (e.g., competitive, non-competitive, uncompetitive). This is achieved through enzyme kinetics studies by varying the concentrations of both the substrate and the inhibitor.

Experimental Protocol: Enzyme Kinetics and MoA Determination

This protocol follows the principles of steady-state enzyme kinetics to elucidate the inhibitory mechanism.[6]

Methodology:

• Assay Setup : A matrix of reactions is set up where each concentration of the inhibitor is tested against a range of substrate (HPP) concentrations.

• Execution : The spectrophotometric assay is performed as described in Part 1 for each condition in the matrix.

• Data Analysis : The initial reaction velocities are determined for each combination of substrate and inhibitor concentration. The data is then plotted using a Lineweaver-Burk or Michaelis-Menten plot.

Interpreting the Results:

• Competitive Inhibition : Lineweaver-Burk plots will show lines intersecting on the y-axis. The apparent Km will increase with increasing inhibitor concentration, while Vmax remains unchanged. This indicates that the inhibitor competes with the substrate for the active site.

• Non-competitive Inhibition : The lines will intersect on the x-axis. Vmax will decrease with increasing inhibitor concentration, while Km remains unchanged.

• Uncompetitive Inhibition : The lines will be parallel. Both Vmax and Km will decrease with increasing inhibitor concentration.

Inhibitory Mechanism of Cyclohexane-1,3-diones on HPPD

Competitive inhibition of HPPD by 5-(2-Thienyl)cyclohexane-1,3-dione.

Part 3: Biophysical Validation of Direct Binding

To provide orthogonal evidence for the direct interaction between the compound and the enzyme, biophysical methods are employed. Techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can confirm binding and provide thermodynamic details of the interaction.

Experimental Protocol: Surface Plasmon Resonance (SPR)

Methodology:

• Immobilization : Covalently immobilize the purified HPPD enzyme onto a sensor chip.

• Binding Analysis : Flow different concentrations of 5-(2-Thienyl)cyclohexane-1,3-dione over the sensor surface.

• Detection : The binding of the compound to the enzyme causes a change in the refractive index at the sensor surface, which is detected in real-time and measured in response units (RU).

• Data Analysis : The binding data is used to determine the association (ka) and dissociation (kd) rate constants, from which the equilibrium dissociation constant (KD) is calculated (KD = kd/ka). A lower KD value signifies a stronger binding affinity.

Part 4: Cellular Assays for Target Engagement and Phenotypic Effects

The final validation step is to demonstrate that the compound engages the target in a cellular context and produces the expected physiological outcome. For an HPPD inhibitor, this would be a bleaching phenotype in a plant-based assay.

Experimental Protocol: Lemna gibba (Duckweed) Bleaching Assay

Methodology:

• Culturing : Grow Lemna gibba in a suitable growth medium under controlled light and temperature conditions.

• Treatment : Expose the plants to a range of concentrations of 5-(2-Thienyl)cyclohexane-1,3-dione and a positive control (e.g., Sulcotrione).

• Phenotypic Observation : Observe the plants over several days for the development of a bleaching phenotype (loss of chlorophyll).

• Rescue Experiment : To confirm that the bleaching is due to HPPD inhibition, a rescue experiment can be performed by co-administering the inhibitor with homogentisic acid, the product of the HPPD reaction.[4] If the compound's effect is specifically through HPPD inhibition, the addition of homogentisic acid should rescue the plants from bleaching.

• Quantification : The bleaching effect can be quantified by measuring the chlorophyll content of the plant tissues.

Comparative Performance in Cellular Assay:

Compound	Bleaching EC50 (µM)	Rescue with Homogentisic Acid
5-(2-Thienyl)cyclohexane-1,3-dione	Experimental Value	Yes/No
Sulcotrione	Reference Value	Yes
Negative Control	No Bleaching	N/A

Table 2: Cellular activity and target specificity.

Conclusion

This guide provides a multi-faceted approach to rigorously validate the inhibitory mechanism of 5-(2-Thienyl)cyclohexane-1,3-dione on HPPD. By combining in vitro enzyme kinetics, biophysical binding assays, and cellular phenotypic screens, researchers can build a comprehensive and robust data package. This self-validating system, where each experimental stage corroborates the next, ensures a high degree of confidence in the compound's mechanism of action, which is essential for further development in agrochemical or pharmaceutical applications.

References

• Benchchem. 5-(2-Thienyl)cyclohexane-1,3-dione | 23994-65-2.
• Assay Genie. (2025). How to Perform an Enzyme Inhibition Assay: Complete Guide and Protocol.
• Google Patents. (n.d.). US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications.
• ResearchGate. (2025). Enzyme Assay Design for High-Throughput Screening | Request PDF.
• JoVE. (2023). Compound Inhibition, IC50 Values, Artifactual & Whole-Cell Activity l Protocol Preview.
• ACS Omega. (n.d.). Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach.
• PubMed Central (PMC). (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site.
• NCBI Bookshelf. (2012). Mechanism of Action Assays for Enzymes - Assay Guidance Manual.
• RSC Publishing. (2020). An efficient assay for identification and quantitative evaluation of potential polysialyltransferase inhibitors.
• PubMed. (2012). Cyclohexane 1,3-diones and their inhibition of mutant SOD1-dependent protein aggregation and toxicity in PC12 cells.
• PubMed. (2020). Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors.
• MDPI. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site.
• PubMed Central (PMC). (n.d.). Cyclohexane-1,2-Dione Hydrolase from Denitrifying Azoarcus sp. Strain 22Lin, a Novel Member of the Thiamine Diphosphate Enzyme Family.
• ResearchGate. (n.d.). Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors | Request PDF.
• National Institutes of Health (NIH). (n.d.). Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues.
• CORE. (n.d.). SC-005 1, a 2-benzoyl-cyclohexane- 1,3-dione bleaching herbicide, is a potent inhibitor of the enzyme p-hydroxyphenylpyruvate dioxygenase.
• ResearchGate. (2025). Inhibition of Carboxylesterases by Benzil (Diphenylethane-1,2-dione) and Heterocyclic Analogues Is Dependent upon the Aromaticity of the Ring and the Flexibility of the Dione Moiety | Request PDF.
• PubMed. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site.

Sources

• 1. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents [patents.google.com]
• 6. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Head-to-head comparison of different synthetic routes to 5-(2-Thienyl)cyclohexane-1,3-dione

For researchers and professionals in drug development, the efficient synthesis of novel molecular scaffolds is a critical endeavor. 5-(2-Thienyl)cyclohexane-1,3-dione represents a scaffold of interest, and this guide provides a head-to-head comparison of two plausible synthetic routes to this target molecule: a Michael Addition-based approach and a Ring Formation/Cyclization strategy. This analysis is based on established organic chemistry principles and analogous syntheses of similar compounds, providing a framework for laboratory investigation.

At a Glance: Comparison of Synthetic Routes

Parameter	Route 1: Michael Addition	Route 2: Ring Formation/Cyclization
Overall Strategy	Formation of the carbon-thiophene bond via Michael addition, followed by oxidation.	Construction of the cyclohexane-1,3-dione ring from a thienyl-substituted precursor.
Key Intermediates	3-(2-Thienyl)cyclohexanone	Diethyl 3-(2-thienyl)glutarate
Primary Bond Formation	Carbon-Carbon (Michael Addition)	Carbon-Carbon (Dieckmann Condensation)
Potential Advantages	Potentially shorter route if a suitable Michael acceptor is readily available.	Generally reliable and well-established cyclization methodology.
Potential Challenges	Control of 1,4- vs. 1,2-addition; subsequent oxidation to the 1,3-dione can be low-yielding.	Requires synthesis of the substituted glutarate precursor; multiple steps.
Estimated Overall Yield	Lower	Moderate to High

Visualizing the Synthetic Pathways

In Vitro vs. In Vivo Activity of Cyclohexane-1,3-dione Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The cyclohexane-1,3-dione scaffold is a versatile pharmacophore that has given rise to a variety of biologically active compounds. Derivatives of this core structure have demonstrated significant potential in diverse therapeutic and agricultural applications, primarily as anticancer agents and herbicides. This guide provides a comparative analysis of the in vitro and in vivo activities of representative cyclohexane-1,3-dione derivatives, supported by experimental data and detailed methodologies to inform future research and development.

I. Comparative Analysis of Biological Activity

The biological activity of cyclohexane-1,3-dione derivatives is largely dictated by the nature of the substituent at the 2 or 5-position of the cyclohexane ring. This analysis focuses on two key areas of activity: anticancer (c-Met kinase inhibition) and herbicidal (p-hydroxyphenylpyruvate dioxygenase inhibition).

Anticancer Activity: Targeting c-Met Kinase

Several cyclohexane-1,3-dione derivatives have been identified as potent inhibitors of c-Met, a receptor tyrosine kinase often dysregulated in various cancers. The in vitro efficacy of these compounds is typically evaluated through their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Table 1: In Vitro Anticancer Activity of Representative Cyclohexane-1,3-dione Derivatives

Compound ID	Derivative Class	Target Cancer Cell Line	IC50 (µM)	Reference
Compound A	Tetrahydrobenzo[b]thiophene-fused	H460 (Non-small-cell lung)	0.83	[1][2]
A549 (Non-small-cell lung)	1.21	[1][2]
HT-29 (Colon)	1.54	[1][2]
MKN-45 (Gastric)	2.18	[1][2]
U87MG (Glioblastoma)	3.26	[1][2]
SMMC-7721 (Hepatocellular)	4.32	[1][2]
Compound B	1,2,4-Triazine-fused	H460 (Non-small-cell lung)	0.24 (nM)	[1]
A549 (Non-small-cell lung)	0.31 (nM)	[1]
HT-29 (Colon)	0.45 (nM)	[1]
MKN-45 (Gastric)	0.52 (nM)	[1]
U87MG (Glioblastoma)	0.68 (nM)	[1]
SMMC-7721 (Hepatocellular)	0.75 (nM)	[1]
Foretinib	(Reference Drug)	H460 (Non-small-cell lung)	1.16 (nM)	[1]
Note: Values for Compound B and Foretinib are for c-Met enzymatic activity, not cellular cytotoxicity.

Herbicidal Activity: Inhibition of p-Hydroxyphenylpyruvate Dioxygenase (HPPD)

2-Acyl-cyclohexane-1,3-dione derivatives are a well-established class of herbicides that act by inhibiting p-hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in plastoquinone biosynthesis in plants. A notable example with both in vitro and in vivo data is 2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione (NTBC).

Table 2: In Vitro and In Vivo Activity of NTBC as an HPPD Inhibitor

Parameter	Value	Species/System	Reference
In Vitro IC50	~40 nM	Rat Liver HPPD	[3]
In Vivo Effect	Elevated plasma tyrosine	Rat (10 mg/kg body wt)	[3]
Excretion of HPPA and HPLA in urine	Rat (10 mg/kg body wt)	[3]

The in vivo administration of NTBC in rats leads to a clear biochemical phenotype consistent with HPPD inhibition, demonstrating the compound's ability to engage its target in a whole-organism setting.[3] This has led to its clinical use in treating hereditary tyrosinemia type 1.[3]

II. Experimental Protocols

In Vitro Anticancer Activity Assay (MTT Assay)

The antiproliferative activity of the cyclohexane-1,3-dione derivatives against various cancer cell lines is determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[4]

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 × 10^4 cells/well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a further 48 hours.

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours.

• Formazan Solubilization: The resulting formazan crystals are solubilized by adding dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• IC50 Calculation: The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is calculated from the dose-response curve.

In Vitro HPPD Inhibition Assay

The inhibitory activity of compounds against HPPD is assessed by measuring the reduction in enzyme activity.[3]

• Enzyme Preparation: Rat liver HPPD is prepared and purified.

• Incubation: The enzyme is pre-incubated with the test compound (e.g., NTBC) for a specific duration (e.g., 3 minutes at 37°C).

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate, 4-hydroxyphenylpyruvate.

• Activity Measurement: The enzyme activity is determined by monitoring the rate of substrate consumption or product formation.

• IC50 Determination: The IC50 value is calculated as the concentration of the inhibitor that causes a 50% reduction in enzyme activity.

In Vivo Model for HPPD Inhibition

The in vivo activity of HPPD inhibitors is evaluated in animal models, typically rats.[3]

• Compound Administration: The test compound (e.g., NTBC) is administered to the animals, for example, at a dose of 10 mg/kg body weight.

• Sample Collection: Blood and urine samples are collected at specific time points after administration.

• Biochemical Analysis: Plasma tyrosine levels are measured. Urine samples are analyzed for the presence of 4-hydroxyphenylpyruvate (HPPA) and 4-hydroxyphenyllactate (HPLA).

• Evaluation: An elevation in plasma tyrosine and the presence of HPPA and HPLA in the urine are indicative of HPPD inhibition in vivo.

III. Visualizing Mechanisms and Workflows

Signaling Pathway of c-Met Inhibition

Caption: c-Met signaling pathway and the inhibitory action of cyclohexane-1,3-dione derivatives.

Experimental Workflow for In Vitro Anticancer Drug Screening

Caption: Workflow of the MTT assay for determining in vitro cytotoxicity.

References

• 1. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of 4-hydroxyphenylpyruvate dioxygenase by 2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione and 2-(2-chloro-4-methanesulfonylbenzoyl)-cyclohexane-1,3-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Assessing the Selectivity of Cyclohexane-1,3-dione Derivatives for Cancer Cells Over Normal Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anti-cancer agents with high efficacy and minimal side effects is a cornerstone of modern oncology research. A key indicator of a promising therapeutic candidate is its selectivity—the ability to preferentially target and eliminate cancer cells while sparing healthy, normal cells. This guide provides a comparative assessment of the selectivity of a class of emerging anti-cancer compounds: cyclohexane-1,3-dione derivatives. Due to a lack of specific data on 5-(2-Thienyl)cyclohexane-1,3-dione, this guide will focus on the broader class of cyclohexane-1,3-dione derivatives, for which anti-cancer activity has been reported in scientific literature.

Performance Comparison of Cyclohexane-1,3-dione Derivatives

The anti-proliferative activity of various cyclohexane-1,3-dione derivatives has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of a compound's potency, is a key parameter in these assessments. A lower IC50 value indicates a more potent compound. The selectivity index (SI) is calculated to quantify the differential activity of a compound against cancerous and normal cells, providing a measure of its therapeutic window. A higher SI value is indicative of greater selectivity for cancer cells.

The Selectivity Index (SI) is calculated using the following formula: SI = IC50 (Normal Cell Line) / IC50 (Cancer Cell Line) [1][2][3]

A compound with an SI value greater than 1 is considered to have higher selectivity for cancer cells.[2][3][4] Compounds with SI values greater than 3 are generally considered to be highly selective.[5]

Unfortunately, the available literature on many novel cyclohexane-1,3-dione derivatives focuses primarily on their cytotoxic effects against cancer cell lines, with limited data on their impact on normal cell lines. This data gap makes a direct and comprehensive assessment of their selectivity challenging. The following table summarizes the reported cytotoxic activities of several cyclohexane-1,3-dione derivatives against various cancer cell lines. For comparative purposes, data for established anti-cancer drugs would ideally be included; however, the provided search results did not contain direct comparative studies of these specific derivatives alongside standard chemotherapeutics on the same cell lines under identical experimental conditions.

Compound Class	Derivative Example	Cancer Cell Line	IC50 (µM)	Reference
1,2,4-Triazine derivatives of cyclohexane-1,3-dione	Compound 5	A549 (Lung)	< 10	[6][7]
H460 (Lung)	< 10	[6][7]
HT-29 (Colon)	< 10	[6][7]
MKN-45 (Gastric)	< 10	[6][7]
U87MG (Glioblastoma)	< 10	[6][7]
SMMC-7721 (Hepatoma)	< 10	[6][7]
Fused Pyran/Pyridine derivatives of cyclohexane-1,3-dione	Compound 4b	A549 (Lung)	-	[8]
H460 (Lung)	-	[8]
HT-29 (Colon)	-	[8]
MKN-45 (Gastric)	-	[8]
U87MG (Glioblastoma)	-	[8]
SMMC-7721 (Hepatoma)	-	[8]

Note: The table indicates that while several derivatives show potent anti-cancer activity (IC50 in the single-digit µM range), the absence of corresponding data on normal cell lines prevents the calculation of a Selectivity Index. This highlights a critical area for future research to establish the therapeutic potential of these compounds.

Experimental Protocols

The evaluation of the cytotoxic and selective properties of investigational compounds relies on standardized in vitro assays. The following are detailed methodologies for commonly employed experiments.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cytotoxicity

This colorimetric assay is a standard method for assessing cell viability and proliferation.[9][10]

Principle: Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Cancer and normal cells are seeded in 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., cyclohexane-1,3-dione derivative) and a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT solution (e.g., 5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 2-4 hours.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO, isopropanol with HCl) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting cell viability against compound concentration and fitting the data to a dose-response curve.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of lactate dehydrogenase, a cytosolic enzyme, from damaged cells into the culture medium, serving as an indicator of cytotoxicity.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the cells with the test compound for the desired duration.

• Sample Collection: After incubation, a sample of the cell culture supernatant is collected from each well.

• LDH Reaction: The collected supernatant is mixed with the LDH assay reagent mixture, which typically contains lactate, NAD+, and a tetrazolium salt. The LDH in the sample catalyzes the conversion of lactate to pyruvate, reducing NAD+ to NADH. The NADH then reduces the tetrazolium salt to a colored formazan product.

• Absorbance Measurement: The absorbance of the colored product is measured at a specific wavelength (e.g., 490 nm).

• Data Analysis: The amount of LDH released is proportional to the degree of cell lysis. Cytotoxicity is expressed as a percentage of the positive control (cells treated with a lysis buffer).

Visualizing Experimental Workflow and Potential Mechanism of Action

Diagrams created using Graphviz (DOT language) can effectively illustrate complex processes.

Caption: Workflow for assessing the cytotoxicity and selectivity of novel compounds.

Some cyclohexane-1,3-dione derivatives have been reported to act as tyrosine kinase inhibitors.[6][7] The following diagram illustrates a simplified, generic signaling pathway involving a receptor tyrosine kinase (RTK), which is often dysregulated in cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Multi-Component Reactions of Cyclohexan-1,3-dione: Synthesis of Fused Pyran, Pyridine, Thiophene and Pyrazole Derivatives with c-Met, Anti-Proliferative Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Reproducibility of Synthesis and Bioassays for 5-(2-Thienyl)cyclohexane-1,3-dione: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the synthetic reproducibility and bioassay performance of 5-(2-Thienyl)cyclohexane-1,3-dione and its analogs. Due to the limited publicly available data on the target compound, this guide leverages experimental data from closely related 5-aryl and other substituted cyclohexane-1,3-dione derivatives to provide a framework for its synthesis and biological evaluation.

Synthesis of 5-(2-Thienyl)cyclohexane-1,3-dione and Analogs

A general synthetic scheme for related cyclohexane-1,3-dione derivatives involves the Michael addition of a nucleophile to an α,β-unsaturated ketone.[1] For the synthesis of 5-aryl derivatives, this typically involves the reaction of an appropriate chalcone with a dicarbonyl compound.

Proposed synthetic workflow for 5-(2-Thienyl)cyclohexane-1,3-dione.

Experimental Protocols for Analog Synthesis

General Procedure for Michael Addition Synthesis of Cyclohexane-1,3-dione Derivatives: [1]

A mixture of a chalcone derivative (1 mmol) and 5,5-dimethylcyclohexane-1,3-dione (dimedone) (1 mmol) in ethanol (20 mL) is treated with a catalytic amount of a basic catalyst (e.g., piperidine or sodium ethoxide). The reaction mixture is refluxed for several hours and monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled, and the solvent is evaporated under reduced pressure. The resulting solid is then purified by recrystallization from a suitable solvent (e.g., ethanol) to afford the desired product. The structure of the synthesized compound is typically confirmed using spectroscopic methods such as FT-IR, ¹H NMR, and ¹³C NMR.[1]

Comparative Bioassay Data

The biological activities of cyclohexane-1,3-dione derivatives are diverse, with significant research focused on their anticancer and antimicrobial properties. The following tables summarize the performance of various analogs.

Anticancer Activity of Cyclohexane-1,3-dione Analogs

The cytotoxicity of these compounds is often evaluated against a panel of human cancer cell lines using the MTT assay. The half-maximal inhibitory concentration (IC₅₀) is a key metric, with lower values indicating higher potency.

Compound ID	Derivative Class	Target Cell Line	IC₅₀ (µM)	Reference
Compound 5c	5-Aryl-cyclohexane-1,3-dione	MDA-MB-231 (Breast)	10.31 µg/mL	[1]
Various	Tetrahydrobenzo[b]thiophene	A549, H460, HT-29, MKN-45, U87MG, SMMC-7721	0.24 - 9.36 nM (as c-Met kinase inhibitors)	[2]
Various	1,2,4-Triazine derivatives	A549, H460, HT-29, MKN-45, U87MG, SMMC-7721	Single-digit µM range	[2]

Antimicrobial Activity of Cyclohexane-1,3-dione Analogs

The antimicrobial potential is commonly assessed using the agar disk diffusion method, where the zone of inhibition indicates the efficacy of the compound against a specific microorganism.

Compound ID	Derivative Class	Test Microorganism	Zone of Inhibition (mm)	Reference
Compound 5c	5-Aryl-cyclohexane-1,3-dione	Various bacteria and fungi	MIC of 2.5 mg/mL	[1]
Metal Complexes	Cyclohexane-1,3-dione Ligands	E. coli, E. faecalis, S. aureus, S. typhimurium	Medium-level activity	[3]

Experimental Bioassay Protocols

MTT Assay for Anticancer Activity[1]

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After incubation, the MTT reagent is added to each well, and the plates are incubated for another few hours. Viable cells with active mitochondria will convert the MTT into a purple formazan product.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC₅₀ value is then calculated from the dose-response curve.

General workflow of the MTT assay for cytotoxicity testing.

Agar Disk Diffusion Method for Antimicrobial Activity[1][3]

This method assesses the antimicrobial activity of a substance.

• Plate Preparation: A petri dish containing a suitable agar medium is uniformly inoculated with a culture of the test microorganism.

• Disk Application: Sterile filter paper disks impregnated with a known concentration of the test compound are placed on the agar surface.

• Incubation: The plates are incubated under conditions that are optimal for the growth of the microorganism.

• Zone of Inhibition Measurement: If the compound is effective, it will diffuse into the agar and inhibit the growth of the microorganism, resulting in a clear circular zone around the disk. The diameter of this zone is measured to determine the antimicrobial activity.

References

• 1. researchgate.net [researchgate.net]
• 2. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 5-(2-Thienyl)cyclohexane-1,3-dione: A Step-by-Step Guide for Laboratory Professionals

Disclaimer: The following disposal procedures are based on available safety data for the closely related compound, Cyclohexane-1,3-dione. Due to the limited specific information for 5-(2-Thienyl)cyclohexane-1,3-dione, it is crucial to handle this chemical with caution and consult with your institution's environmental health and safety (EHS) department for specific guidance.

This guide provides essential safety and logistical information for the proper disposal of 5-(2-Thienyl)cyclohexane-1,3-dione in a laboratory setting. Adherence to these procedures is critical to ensure personal safety and environmental compliance.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before handling 5-(2-Thienyl)cyclohexane-1,3-dione, it is imperative to be aware of its potential hazards. The compound is classified as an irritant.[1] Precautionary statements for similar compounds indicate it may be harmful if swallowed, cause skin irritation, and result in serious eye damage.[1][2][3] Therefore, appropriate personal protective equipment must be worn at all times.

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Specific Requirements
Eye Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]
Hand Protection	Wear appropriate protective gloves to prevent skin exposure.[4]
Body Protection	Wear appropriate protective clothing to prevent skin exposure.[4] A lab coat is mandatory.
Respiratory	Use in a well-ventilated area.[3] If dust is generated, a NIOSH-approved respirator may be necessary.

II. Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

1. Evacuation and Ventilation:

• Evacuate non-essential personnel from the immediate spill area.

• Ensure the area is well-ventilated to disperse any airborne dust.

2. Containment and Cleanup:

• For dry spills, carefully sweep up the material, avoiding dust formation.[3][4]

• Place the swept material into a suitable, labeled container for disposal.[4]

• Do not let this chemical enter the environment.[4]

3. Decontamination:

• Wash the spill area thoroughly with soap and water.

III. Waste Disposal Procedures

Proper disposal of 5-(2-Thienyl)cyclohexane-1,3-dione waste is critical. Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[4]

Step 1: Waste Segregation

• Do not mix 5-(2-Thienyl)cyclohexane-1,3-dione waste with other waste streams.[2]

• Keep the chemical in its original container if possible, or in a clearly labeled, sealed container.[2]

Step 2: Labeling

• Clearly label the waste container with the chemical name: "5-(2-Thienyl)cyclohexane-1,3-dione" and any relevant hazard symbols.

Step 3: Storage

• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong acids.[4]

Step 4: Final Disposal

• Dispose of the contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[2] Contact your institution's EHS department to arrange for pickup and disposal by a licensed hazardous waste contractor.

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of 5-(2-Thienyl)cyclohexane-1,3-dione.

Caption: Workflow for the safe handling and disposal of 5-(2-Thienyl)cyclohexane-1,3-dione.

V. Summary of Key Disposal Information

Table 2: Disposal and Safety Summary

Parameter	Information
Physical State	Solid (Powder)[4]
Incompatible Materials	Strong oxidizing agents, Strong acids[4]
Spill Procedure	Avoid dust formation. Sweep up and shovel into suitable containers for disposal.[4]
Waste Disposal Method	Dispose of contents/container to an approved waste disposal plant.[2] Consult local, regional, and national hazardous waste regulations.[4]
First Aid: Eyes	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[4]
First Aid: Skin	Wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes. Get medical attention.[4]
First Aid: Ingestion	Clean mouth with water. Get medical attention.[4]
First Aid: Inhalation	Remove from exposure, lie down. Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.[4]

References

• 1. 5-(2-Thienyl)-1,3-cyclohexanedione | 23994-65-2 [amp.chemicalbook.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]

Personal protective equipment for handling 5-(2-Thienyl)cyclohexane-1,3-dione

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 5-(2-Thienyl)cyclohexane-1,3-dione. Adherence to these procedures is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective Equipment (PPE)

5-(2-Thienyl)cyclohexane-1,3-dione is classified as harmful if swallowed and causes serious eye damage. It is also harmful to aquatic life with long-lasting effects. Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or face shield.[1]	Prevents serious eye damage from splashes or dust.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin exposure.[1][2]	Avoids skin irritation and contact.[3]
Respiratory Protection	NIOSH-approved air-purifying respirator if dust is generated.[2]	Prevents inhalation of harmful dusts.
Footwear	Chemical-resistant boots with steel toe and shank.[2]	Provides protection from spills and falling objects.

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure risk and maintain chemical integrity.

Operational Plan: Step-by-Step Handling Procedure

• Preparation : Ensure adequate ventilation in the handling area.[1] Put on all required PPE as specified in Table 1.

• Dispensing : Handle the solid powder carefully to avoid dust formation.[1] Do not eat, drink, or smoke when using this product.[4]

• Post-Handling : Wash hands and any exposed skin thoroughly after handling.[3] Clean the work area and any equipment used.

• Storage : Store in a cool, dry, and well-ventilated place.[5][6] Keep the container tightly closed.[5][6] The recommended storage temperature is 2-8°C.[7][8]

Table 2: Storage and Incompatibility

Parameter	Guideline
Storage Conditions	Store in a cool, dry, well-ventilated area in a tightly closed container.[5][6]
Incompatible Materials	Strong oxidizing agents, strong acids.[1]

Emergency and Disposal Procedures

Immediate and appropriate action during an emergency is critical. Likewise, proper disposal prevents environmental contamination.

First-Aid Measures

Exposure Route	First-Aid Protocol
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower.
Ingestion	Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration.[1][5]

Disposal Plan

Dispose of contents and container to an approved waste disposal plant.[1] Do not let the product enter drains.[5]

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 5-(2-Thienyl)cyclohexane-1,3-dione from preparation to disposal.

Caption: Safe handling workflow for 5-(2-Thienyl)cyclohexane-1,3-dione.

References

• 1. fishersci.com [fishersci.com]
• 2. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 3. 5-(2-Thienyl)-1,3-cyclohexanedione | 23994-65-2 [amp.chemicalbook.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. atul.co.in [atul.co.in]
• 7. chemscene.com [chemscene.com]
• 8. 1,3-シクロヘキサンジオン 97% | Sigma-Aldrich [sigmaaldrich.com]